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  • Product: 5-(N-Methyl-N-isobutyl)amiloride
  • CAS: 96861-65-3

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Mechanism of Action of 5-(N-Methyl-N-isobutyl)amiloride (MIA)

This guide provides a comprehensive technical overview of the molecular mechanism of action of 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent inhibitor of the sodium-hydrogen exchanger (NHE). Designed for researchers,...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the molecular mechanism of action of 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent inhibitor of the sodium-hydrogen exchanger (NHE). Designed for researchers, scientists, and drug development professionals, this document delves into the core pharmacology of MIA, its impact on cellular physiology, and detailed methodologies for its investigation.

Section 1: Introduction to 5-(N-Methyl-N-isobutyl)amiloride (MIA)

5-(N-Methyl-N-isobutyl)amiloride (MIA) is a derivative of the potassium-sparing diuretic amiloride.[1] While amiloride itself has a broad spectrum of activity, including the inhibition of epithelial sodium channels (ENaC), its analogs have been developed to exhibit greater potency and selectivity for other ion transport proteins.[1][2] MIA has emerged as a powerful research tool due to its potent inhibitory effects on the Na+/H+ exchanger (NHE), particularly the NHE1 isoform, which is ubiquitously expressed in the plasma membrane of mammalian cells.[3][4][5] The primary role of NHE1 is to regulate intracellular pH (pHi) by extruding a proton in exchange for an extracellular sodium ion.[5][6] Dysregulation of NHE1 activity has been implicated in a variety of pathophysiological conditions, including cardiac ischemia-reperfusion injury, cardiac hypertrophy, and cancer, making it a significant target for therapeutic intervention.[3][7][8]

Section 2: Core Mechanism of Action: Inhibition of the Na+/H+ Exchanger

The principal mechanism of action of MIA is the potent and direct inhibition of the Na+/H+ antiport.[9] This inhibition disrupts the normal physiological function of the exchanger, which is crucial for maintaining cellular pH homeostasis.[5]

Molecular Interaction with NHE1

MIA, like other amiloride analogs, is thought to bind to a site on the extracellular face of the NHE1 protein. This binding is competitive with sodium ions and effectively blocks the ion translocation pathway. The structure-activity relationship of amiloride derivatives indicates that substitutions at the 5-amino group of the pyrazine ring, such as the N-methyl-N-isobutyl group in MIA, significantly enhance the inhibitory potency against NHE1 compared to the parent compound, amiloride.[2]

Impact on Intracellular pH (pHi)

By blocking the primary proton extrusion pathway in many cell types, MIA leads to the accumulation of intracellular protons, resulting in a decrease in intracellular pH, or cellular acidification.[10] This effect is particularly pronounced in cells that are actively producing acid, such as cancer cells or cells under ischemic conditions.[11] The ability of MIA to modulate pHi is central to its utility in studying the physiological and pathological roles of pH regulation.

Downstream Consequences of NHE1 Inhibition

The inhibition of NHE1 by MIA sets off a cascade of downstream cellular events, primarily stemming from alterations in intracellular ion concentrations.

  • Intracellular Sodium ([Na+]i) Accumulation: Under normal physiological conditions, NHE1 activity contributes to the influx of sodium. However, in pathological states like ischemia, the intracellular environment becomes acidic, leading to a sustained activation of NHE1 and a significant influx of Na+.[6] Inhibition of NHE1 by MIA can mitigate this Na+ overload.[7]

  • Intracellular Calcium ([Ca2+]i) Dysregulation: The increase in intracellular sodium can reverse the direction of the Na+/Ca2+ exchanger (NCX), causing it to pump Ca2+ into the cell instead of out.[5][6] This leads to a detrimental increase in intracellular calcium concentration, contributing to cellular injury, particularly in cardiomyocytes.[7] By preventing the initial Na+ influx, MIA can indirectly prevent this Ca2+ overload.

The interconnectedness of these ion transport systems is a critical aspect of MIA's mechanism of action.

Caption: Signaling pathway of MIA-induced NHE1 inhibition.

Section 3: Selectivity Profile and Quantitative Data

While MIA is a potent inhibitor of NHE1, it is important for researchers to be aware of its potential off-target effects. The selectivity of amiloride analogs is a key consideration in experimental design.

Data for the closely related and extensively studied analog, 5-(N-ethyl-N-isopropyl)amiloride (EIPA), provides valuable insight into the likely selectivity profile of MIA.

TargetIC50 / Ki (µM)Reference
NHE1 Ki: 0.02[6]
NHE2 Ki: 0.5[6]
NHE3 Ki: 2.4[6]
NHE5 Ki: 0.42[6]

Note: This data is for EIPA and serves as a proxy for MIA due to structural similarity. Researchers should determine the specific IC50 for MIA in their experimental system.

As the data suggests, amiloride analogs exhibit a degree of selectivity for NHE1, though they can inhibit other isoforms at higher concentrations. It is crucial to use the lowest effective concentration of MIA to minimize off-target effects.

Section 4: Experimental Protocols for Studying MIA's Mechanism of Action

To rigorously investigate the effects of MIA, a combination of techniques is employed to measure changes in intracellular ion concentrations and ion transporter activity.

Measurement of Intracellular pH (pHi) using BCECF-AM

This protocol details the use of the pH-sensitive fluorescent dye 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein, acetoxymethyl ester (BCECF-AM) to monitor changes in pHi following MIA treatment.

Materials:

  • BCECF-AM (stock solution in DMSO)

  • Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

  • Cells of interest cultured on coverslips

  • Fluorescence microscope with appropriate filter sets for ratiometric imaging (excitation ~490 nm and ~440 nm, emission ~535 nm)

  • MIA stock solution

Procedure:

  • Cell Loading:

    • Wash cultured cells once with HBSS.

    • Incubate cells with 2-5 µM BCECF-AM in HBSS for 20-30 minutes at 37°C in the dark.

    • Wash the cells three times with HBSS to remove extracellular dye.

    • Allow cells to de-esterify the dye for at least 15 minutes at 37°C.[7]

  • Imaging:

    • Mount the coverslip in a perfusion chamber on the microscope stage.

    • Perfuse with HBSS and acquire baseline fluorescence ratio images.

    • Introduce MIA at the desired concentration into the perfusion buffer.

    • Record the change in the fluorescence ratio over time.

  • Calibration:

    • At the end of the experiment, perform an in situ calibration using a high-potassium buffer containing the protonophore nigericin at a range of known pH values to convert the fluorescence ratios to absolute pHi values.[7]

Caption: Workflow for measuring intracellular pH using BCECF-AM.

Measurement of Intracellular Calcium ([Ca2+]i) using Fura-2 AM

This protocol describes the use of the ratiometric calcium indicator Fura-2 AM to measure changes in intracellular calcium concentration, a key downstream effect of NHE1 inhibition.[3][12]

Materials:

  • Fura-2 AM (stock solution in DMSO)

  • HBSS or other suitable buffer

  • Pluronic F-127 (optional, to aid dye loading)

  • Probenecid (optional, to prevent dye extrusion)

  • Cells of interest cultured on coverslips

  • Fluorescence microscope with appropriate filter sets for ratiometric imaging (excitation ~340 nm and ~380 nm, emission ~510 nm)

  • MIA stock solution

Procedure:

  • Dye Loading Solution Preparation:

    • Prepare a loading solution containing 2-5 µM Fura-2 AM in HBSS. The addition of 0.02% Pluronic F-127 can facilitate dye solubilization. Probenecid (1-2.5 mM) can be included to inhibit organic anion transporters and improve dye retention.[3][12]

  • Cell Loading:

    • Wash cultured cells once with HBSS.

    • Incubate cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the dark.[3]

    • Wash the cells three times with HBSS to remove extracellular dye.

    • Allow cells to de-esterify the dye for at least 30 minutes at room temperature.

  • Imaging:

    • Mount the coverslip in a perfusion chamber on the microscope stage.

    • Perfuse with HBSS and acquire baseline fluorescence ratio images.

    • Introduce MIA at the desired concentration into the perfusion buffer.

    • Record the change in the fluorescence ratio over time.

  • Calibration:

    • At the end of the experiment, determine the minimum (Rmin) and maximum (Rmax) fluorescence ratios by treating the cells with a calcium-free buffer containing a calcium chelator (e.g., EGTA) followed by a buffer containing a calcium ionophore (e.g., ionomycin) and a high concentration of calcium. These values are used in the Grynkiewicz equation to calculate the absolute [Ca2+]i.

Electrophysiological Analysis using Patch-Clamp

The patch-clamp technique allows for the direct measurement of ion channel and transporter activity.[13][14] While NHEs are electroneutral, their activity can be studied indirectly by measuring changes in membrane potential or by using specialized techniques. A more direct approach involves combining whole-cell patch-clamp with ion-selective microelectrodes to measure the H+ flux mediated by NHE.[12]

General Whole-Cell Patch-Clamp Protocol:

  • Pipette Preparation: Pull borosilicate glass capillaries to create micropipettes with a resistance of 3-7 MΩ when filled with the appropriate intracellular solution.[14]

  • Cell Approach and Sealing:

    • Under microscopic guidance, approach a target cell with the micropipette while applying positive pressure.

    • Once the pipette touches the cell membrane, release the positive pressure to allow a high-resistance "gigaohm" seal to form.[13]

  • Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane under the pipette tip, establishing electrical and diffusive access to the cell's interior.[14]

  • Recording:

    • In voltage-clamp mode, the membrane potential is held constant, and the currents flowing across the membrane are measured. This can be used to assess the activity of electrogenic transporters that may be affected by MIA.

    • In current-clamp mode, the membrane potential is recorded, which can be influenced by changes in ion gradients caused by NHE inhibition.

  • Studying NHE Activity: To more directly measure NHE activity, a self-referencing H+-selective microelectrode can be positioned near the patched cell to detect the H+ flux resulting from NHE activity.[12] The whole-cell patch-clamp is used to control the intracellular ionic composition.

Sources

Exploratory

An In-depth Technical Guide to 5-(N-Methyl-N-isobutyl)amiloride (MIA): A Potent Inhibitor of the Na+/H+ Exchanger

This guide provides a comprehensive technical overview of 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent derivative of the potassium-sparing diuretic amiloride. MIA has garnered significant interest within the research...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent derivative of the potassium-sparing diuretic amiloride. MIA has garnered significant interest within the research community for its specific and potent inhibition of the sodium-hydrogen exchanger (NHE), particularly the NHE-1 isoform. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its mechanism of action, physicochemical properties, biological effects, and key experimental applications.

Introduction: The Amiloride Family and the Rise of MIA

Amiloride, initially developed in 1967, is a well-established diuretic that acts by blocking the epithelial sodium channel (ENaC).[1] Beyond its clinical use in managing hypertension and heart failure, amiloride and its analogs have become invaluable pharmacological tools for investigating ion transport processes.[1][2][3][4] These derivatives, including MIA, exhibit a range of biological activities, notably the inhibition of the Na+/H+ exchanger (NHE).[5][6][7]

The NHEs are a family of integral membrane proteins crucial for maintaining intracellular pH (pHi) homeostasis by mediating the one-to-one exchange of extracellular sodium ions for intracellular protons.[8][9] The NHE1 isoform is ubiquitously expressed and plays a "housekeeping" role in regulating pHi, cell volume, and proliferation.[8][9] Dysregulation of NHE1 activity has been implicated in various pathologies, including cardiovascular diseases and cancer.[8][10]

MIA, a lipophilic derivative of amiloride, has emerged as a more potent and selective inhibitor of NHE compared to its parent compound.[7][11] Its enhanced membrane permeability makes it a preferred tool for experiments requiring the blockade of intracellular NHE activity.[11] This guide will delve into the technical specifics of MIA, providing a robust resource for its effective application in research.

Physicochemical Properties of MIA

A thorough understanding of a compound's physicochemical properties is paramount for its effective use in experimental settings.

PropertyValueSource
Chemical Name 3-Amino-5-(isobutylmethylamino)-6-chloro-N-(aminoiminomethyl)-2-pyrazinecarboxamide[12]
Molecular Formula C₁₁H₁₈ClN₇O[11][13][14][15]
Molecular Weight 299.76 g/mol [11][13][15]
CAS Number 96861-65-3[11][13][14][15]
Appearance Powder[13][15]
Melting Point 182-192°C / 200-201°C[11][13][15][16]
Solubility Soluble in DMSO, dilute aqueous acid, and methanol (9.80-10.20 mg/mL). Insoluble in water.[13][15][16]
Storage 2-8°C, sealed and dry.[11][13][15]

Mechanism of Action: Inhibition of the Na+/H+ Exchanger

MIA exerts its biological effects primarily through the potent blockade of the Na+/H+ antiport.[13][15] This inhibition disrupts the normal physiological function of the NHE, leading to alterations in intracellular ion concentrations and pH.

The Na+/H+ Exchanger (NHE) Signaling Pathway

The NHE1 isoform is a key regulator of intracellular pH. Under conditions of intracellular acidosis, the exchanger is activated, leading to the influx of Na+ and the efflux of H+. This process is crucial for restoring physiological pH.

NHE_Pathway Mechanism of MIA Inhibition of the Na+/H+ Exchanger cluster_membrane Plasma Membrane cluster_extracellular Extracellular Space cluster_intracellular Intracellular Space NHE1 Na+/H+ Exchanger 1 (NHE1) H_int H+ NHE1->H_int Efflux Na_int Na+ NHE1->Na_int Increased [Na+]i Na_ext Na+ Na_ext->NHE1 Influx Acidosis Intracellular Acidosis Acidosis->NHE1 Activates MIA 5-(N-Methyl-N-isobutyl)amiloride (MIA) MIA->NHE1 Inhibits

Caption: MIA directly inhibits the Na+/H+ Exchanger 1 (NHE1), preventing the efflux of protons and influx of sodium, leading to intracellular acidification.

Consequences of NHE Inhibition

By blocking the NHE, MIA leads to:

  • Intracellular Acidification: The inability to extrude protons results in a decrease in intracellular pH.[17] This can have profound effects on various cellular processes that are pH-sensitive, such as enzyme activity and protein function.

  • Altered Sodium Homeostasis: Inhibition of Na+ influx via the NHE can impact intracellular sodium concentration, which in turn can affect other ion transport systems, such as the Na+/Ca2+ exchanger.[10]

Biological and Cellular Effects of MIA

The inhibitory action of MIA on the NHE translates into a range of significant biological and cellular effects, making it a valuable tool for studying various physiological and pathological processes.

Cardiovascular Research

MIA has been extensively studied for its cardioprotective effects, particularly in the context of ischemia-reperfusion injury.[7][18][19] During ischemia, anaerobic metabolism leads to intracellular acidosis, which activates the NHE upon reperfusion. The resulting Na+ overload is thought to contribute to Ca2+ overload via the Na+/Ca2+ exchanger, leading to cell death.[10] MIA has been shown to improve the recovery of ventricular function in hearts subjected to ischemia and reperfusion.[7][19]

Cancer Research

Altered pH regulation is a hallmark of many cancers. Tumor cells often exhibit a higher intracellular pH compared to normal cells, which is maintained by the hyperactivity of NHE1.[5][6] This alkaline pHi promotes cell proliferation, migration, and resistance to chemotherapy.[2][8][20] MIA, by inhibiting NHE1, can disrupt this aberrant pH regulation and is considered a potential antitumor agent.[13][14][15] Studies have shown that amiloride derivatives can exhibit tumor cell-selective cytotoxicity.[2] For example, the NHE1 inhibitor 5-(N,N-hexamethylene)amiloride (HMA) has been shown to synergistically induce apoptosis with the BCL-2 inhibitor venetoclax in certain leukemia cell lines.[8]

Other Research Applications

MIA is also utilized in other research areas, including:

  • Neuroscience: Investigating the role of NHE in neuronal function and excitotoxicity.[11][21][22]

  • Cell Biology: Studying fundamental processes like cell volume regulation and pH homeostasis.[11][17]

  • Hypertension Research: Probing the involvement of NHE in blood pressure regulation.[11]

Experimental Protocols and Methodologies

The effective use of MIA in research requires carefully designed experimental protocols. This section provides a general framework for a key application of MIA: the measurement of intracellular pH.

Measurement of Intracellular pH (pHi)

Fluorescent pH-sensitive dyes are commonly used to measure pHi in living cells.[23][24][25] The following is a generalized protocol for using a fluorescent dye in conjunction with MIA to study NHE activity.

Principle: A pH-sensitive fluorescent dye, such as BCECF-AM, is loaded into cells. The fluorescence intensity or emission spectrum of the dye changes with pH. By inducing a transient intracellular acidosis and then monitoring the recovery of pHi in the presence and absence of MIA, the activity of the NHE can be assessed.

Experimental Workflow:

Caption: A typical workflow for measuring intracellular pH changes and assessing the inhibitory effect of MIA on NHE activity.

Step-by-Step Methodology:

  • Cell Preparation: Plate cells on a suitable substrate (e.g., glass-bottom dishes) and allow them to adhere overnight.

  • Dye Loading: Incubate the cells with a pH-sensitive fluorescent dye (e.g., 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein, acetoxymethyl ester; BCECF-AM) in a physiological buffer. The acetoxymethyl ester group facilitates cell entry, where it is cleaved by intracellular esterases, trapping the fluorescent probe inside.

  • Baseline Measurement: Using a fluorescence microscope or plate reader, measure the baseline fluorescence of the loaded cells at two different excitation wavelengths (for ratiometric dyes like BCECF).

  • Inducing Acidosis: Induce a transient intracellular acidosis using the ammonium chloride (NH₄Cl) prepulse technique. Briefly, expose the cells to a solution containing NH₄Cl, which will initially cause an intracellular alkalinization followed by a rapid acidification upon its removal.

  • Monitoring Recovery: After removing the NH₄Cl, monitor the recovery of intracellular pH by measuring the fluorescence ratio over time. In the absence of inhibitors, the pHi should gradually return to baseline due to the activity of the NHE.

  • MIA Treatment: In a parallel set of experiments, add MIA to the buffer during the recovery phase.

  • Data Analysis: Compare the rate of pHi recovery in the presence and absence of MIA. A significant reduction in the recovery rate in the MIA-treated group indicates inhibition of NHE activity.

Self-Validating System: The protocol includes an internal control (pHi recovery without MIA) to validate the inhibitory effect of the compound. Calibration of the fluorescence ratio to absolute pH values is typically performed at the end of each experiment using a nigericin/high K+ buffer to equilibrate intracellular and extracellular pH.

Conclusion and Future Perspectives

5-(N-Methyl-N-isobutyl)amiloride is a powerful and specific pharmacological tool for the investigation of the Na+/H+ exchanger and its role in a myriad of cellular processes. Its utility in cardiovascular and cancer research is particularly noteworthy, with ongoing studies exploring the therapeutic potential of NHE inhibitors. As our understanding of the intricate roles of ion transport in health and disease continues to grow, the importance of precise and potent inhibitors like MIA will undoubtedly increase. This guide provides a foundational understanding for researchers to effectively harness the capabilities of this important compound in their scientific endeavors.

References

  • Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. MDPI. [Link]

  • Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. PubMed. [Link]

  • A novel lipophilic amiloride derivative efficiently kills chemoresistant breast cancer cells. Nature. [Link]

  • Amiloride. Wikipedia. [Link]

  • Effect of different concentrations of 5-(N-methyl-N-isobutyl) amiloride... ResearchGate. [Link]

  • 5-(N-Methyl-N-isobutyl)-Amiloride. MySkinRecipes. [Link]

  • Sodium-hydrogen exchange inhibitors improve postischemic recovery of function in the perfused rabbit heart. PubMed. [Link]

  • Synthesis and evaluation of dual-targeting uPA/NHE1 inhibitors from the K+-sparing diuretic amiloride. Semantic Scholar. [Link]

  • Amiloride. StatPearls - NCBI Bookshelf. [Link]

  • Protective effects of the potent Na/H exchange inhibitor methylisobutyl amiloride against post-ischemic contractile dysfunction in rat and guinea-pig hearts. PubMed. [Link]

  • The mechanism of action of amiloride. PubMed. [Link]

  • A minireview on NHE1 inhibitors. A rediscovered hope in oncohematology. PubMed. [Link]

  • Inhibitors of NHE-1 Na+/H+ Exchange Reduce Mouse Intraocular Pressure. PubMed. [Link]

  • Protective effects of 5-(N,N-dimethyl)amiloride on ischemia-reperfusion injury in hearts. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

  • Effect of amiloride and selected analogues on postischemic recovery of cardiac contractile function. PubMed. [Link]

  • Amiloride and 5-(N-ethyl-N-isopropyl) amiloride inhibit medium acidification and glucose metabolism by the fission yeast Schizosaccharomyces pombe. PubMed. [Link]

  • Mechanism of action of amiloride: a molecular prospective. PubMed. [Link]

  • Summary of pHi changes in absence or presence of MIA after 0.95... ResearchGate. [Link]

  • Measuring intracellular pH for real cell physiology understanding with SPAchip and Flow Cytometry. a4cell. [Link]

  • The effect of 5'-(N,N-dimethyl)-amiloride on cytotoxic activity of doxorubicin and vincristine in CEM cell lines. PubMed. [Link]

  • 5-(N-Methyl-N-isobutyl)amiloride ≥98% (TLC), powder. MilliporeSigma. [Link]

  • The myocardial Na+/H+ exchanger: a potential therapeutic target for the prevention of myocardial ischaemic and reperfusion injury and attenuation of postinfarction heart failure. PubMed. [Link]

  • Amiloride: A review. PubMed. [Link]

  • 5-(N-Ethyl-N-isopropyl)-amiloride inhibits amino acid release from the ischemic rat cerebral cortex: role of Na+-H+ exchange. PubMed. [Link]

  • The Na+/H+ exchanger-1 inhibitor cariporide prevents glutamate-induced necrotic neuronal death by inhibiting mitochondrial Ca2+ overload. PubMed. [Link]

  • Epithelial sodium channel inhibition by amiloride on blood pressure and cardiovascular disease risk in young prehypertensives. PubMed. [Link]

  • Intracellular pH measurements made simple by fluorescent protein probes and the phasor approach to fluorescence lifetime imaging. PMC - NIH. [Link]

  • Amiloride: A review. PMC - PubMed Central. [Link]

  • The effect of 5´-(N,N-dimethyl)-amiloride on cytotoxic activity of doxorubicin and vincristine in CEM cell lines. SciSpace. [Link]

  • Na+/H+ Exchanger 1 Inhibition Overcomes Venetoclax Resistance in Acute Myeloid Leukemia. MDPI. [Link]

  • An overview of inhibitors of Na(+)/H(+) exchanger. PubMed. [Link]

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Foundational

A Comprehensive Technical Guide to the Physicochemical Properties of 5-(N-Methyl-N-isobutyl)amiloride (MIA)

Introduction 5-(N-Methyl-N-isobutyl)amiloride, commonly abbreviated as MIA, is a potent derivative of the diuretic drug amiloride.[1] While amiloride itself is known as a potassium-sparing diuretic that acts on epithelia...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

5-(N-Methyl-N-isobutyl)amiloride, commonly abbreviated as MIA, is a potent derivative of the diuretic drug amiloride.[1] While amiloride itself is known as a potassium-sparing diuretic that acts on epithelial sodium channels (ENaC), MIA has been developed and is utilized primarily as a research tool for its highly specific and potent inhibitory action on the Na+/H+ exchanger (NHE), particularly the NHE-1 isoform.[2][3][4][5] This function makes MIA an invaluable pharmacological probe in studies of cellular pH regulation, cell volume control, cardiac ischemia-reperfusion injury, and cancer cell proliferation.[2][5]

The journey of a compound from a laboratory tool to a potential therapeutic agent is fundamentally governed by its physicochemical properties. These characteristics dictate its behavior in biological systems, influence its absorption, distribution, metabolism, and excretion (ADME), and present specific challenges and opportunities for formulation and drug delivery. This guide provides an in-depth analysis of the core physicochemical properties of MIA, offering both established data and field-proven experimental methodologies for their determination. The narrative is structured to explain not just the "what" but the "why," providing the causal logic behind experimental choices and the implications of each property for drug development professionals.

Core Chemical and Physical Identity

A foundational understanding of a molecule begins with its basic identity. These parameters are the cornerstones for all subsequent analytical and formulation work.

ParameterDataSource(s)
IUPAC Name 3-amino-N-(aminoiminomethyl)-6-chloro-5-(isobutylmethylamino)-2-pyrazinecarboxamide[6]
Molecular Formula C₁₁H₁₈ClN₇O[2][3][7]
Molecular Weight 299.76 g/mol [2][3][7]
CAS Number 96861-65-3[2][3][7]
Appearance Pale yellow to yellow powder/crystalline solid[7]
Melting Point 182-201 °C[2][8]
SMILES String CC(C)CN(C)c1nc(N)c(nc1Cl)C(=O)NC(N)=N[7]
InChI Key RVIUMPLAOXSSGN-UHFFFAOYSA-N[7]

Solubility Profile

Solubility is a critical determinant of a drug's bioavailability and developability. Poor aqueous solubility can significantly hinder oral absorption and complicate the development of intravenous formulations.

Data Presentation: Solubility of MIA
SolventSolubilityImplication for DevelopmentSource(s)
Water InsolubleMajor challenge for aqueous-based formulations (oral, IV).[8]
Dilute Aqueous Acid SolublePotential for salt formation to improve solubility in acidic environments (e.g., stomach).[8]
Dimethyl Sulfoxide (DMSO) Soluble (~14 mg/mL)Excellent for preparing stock solutions for in vitro biological assays.[8][9][10]
Methanol Soluble (~10 mg/mL)Useful for analytical method development (e.g., HPLC).
Ethanol Soluble (~2 mg/mL)Limited utility for high-concentration formulations.
Expertise & Experience: Interpreting the Solubility Data

The solubility profile of MIA is characteristic of a lipophilic weak base. Its insolubility in neutral water and solubility in dilute acid is a direct consequence of its chemical structure, specifically the basic guanidinium group inherited from amiloride.[1] In an acidic environment, this group becomes protonated, forming a more polar and thus more water-soluble salt. This behavior is a key consideration for oral drug delivery, as the compound may dissolve in the acidic environment of the stomach but precipitate in the more neutral pH of the intestine. The high solubility in DMSO makes it an ideal compound for high-throughput screening and cell-based assays, where DMSO is a standard vehicle.[11]

Trustworthiness: Protocol for Thermodynamic Solubility Determination

The "gold standard" for determining equilibrium solubility is the shake-flask method.[11][12] It is a self-validating system because it measures the concentration of a saturated solution in equilibrium with an excess of solid material, ensuring the true thermodynamic limit is determined.

Step-by-Step Methodology: Shake-Flask Method

  • Preparation: Add an excess amount of MIA powder to a series of vials containing the test solvent (e.g., purified water, phosphate-buffered saline pH 7.4). The presence of visible solid material throughout the experiment is crucial.

  • Equilibration: Seal the vials and place them in a shaker bath at a constant, controlled temperature (typically 25°C or 37°C) for a sufficient duration (24 to 72 hours) to ensure equilibrium is reached.[11]

  • Phase Separation: After equilibration, allow the vials to stand, or centrifuge them at high speed, to separate the undissolved solid from the supernatant.

  • Sampling: Carefully withdraw a precise aliquot of the clear supernatant.

  • Dilution: Dilute the aliquot with a suitable mobile phase or solvent to bring the concentration within the linear range of the analytical method.

  • Quantification: Analyze the concentration of MIA in the diluted sample using a validated, stability-indicating analytical method, typically reverse-phase HPLC with UV detection.

  • Calculation: Back-calculate the original concentration in the supernatant to determine the solubility in units such as mg/mL or µM.

Visualization: Solubility Determination Workflow

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Separation & Sampling cluster_analysis Analysis A Add Excess MIA to Solvent B Shake at Constant Temp (24-72 hours) A->B Ensure Equilibrium C Centrifuge to Pellet Solid B->C D Withdraw Clear Supernatant C->D Isolate Saturated Solution E Dilute Sample D->E F Quantify via HPLC E->F Ensure Linearity

Caption: Workflow for the Shake-Flask Solubility Assay.

Ionization Constant (pKa)

The pKa is the pH at which a molecule is 50% ionized and 50% neutral. It is arguably one of the most influential physicochemical parameters, profoundly affecting solubility, permeability, and target binding.[13][14]

Data Presentation: pKa of MIA

An experimental pKa value for MIA is not explicitly available in the surveyed literature. However, the primary basic center of the molecule is the guanidinium group, which is conserved from the parent compound, amiloride. Amiloride has a well-documented pKa of approximately 8.7.[1][15] Therefore, it is highly probable that the pKa of MIA is also in the range of 8.6-8.8 .

Expertise & Experience: The Significance of a High pKa

A pKa of ~8.7 means that at physiological pH (7.4), MIA will be predominantly in its protonated, cationic form (>90%). This has several critical implications:

  • Solubility: It explains the high solubility in acidic solutions, as the molecule is fully ionized well below its pKa.

  • Permeability: The high degree of ionization at physiological pH can limit passive diffusion across biological membranes, a phenomenon known as "ion trapping." While the N-methyl-N-isobutyl group enhances overall lipophilicity to counteract this, the charge remains a dominant factor.[5]

  • Target Interaction: The charge state is often crucial for binding to the target protein (NHE-1).

Trustworthiness: Protocol for pKa Determination

Potentiometric titration is a robust and widely used method for determining the pKa of ionizable compounds.[16] Its reliability stems from the direct measurement of pH changes upon the addition of a titrant.

Step-by-Step Methodology: Potentiometric Titration

  • Solution Preparation: Accurately weigh and dissolve a sample of MIA in a suitable solvent, typically water or a water-cosolvent mixture (e.g., water-methanol) if solubility is low. An ionic strength adjuster (e.g., KCl) is added to maintain a constant background ionic strength.

  • Titration Setup: Place the solution in a thermostatted vessel with a calibrated pH electrode and a stirrer.

  • Titration: Add a standardized acidic titrant (e.g., 0.1 M HCl) in small, precise increments using an autoburette.

  • Data Acquisition: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the resulting sigmoid curve, which corresponds to the point of 50% neutralization.[16] Specialized software is often used to calculate the pKa from the first or second derivative of the titration curve.

Visualization: pKa from Titration Curve

G cluster_0 Titration Data cluster_1 Analysis A pH vs. Volume of Titrant B Sigmoid Curve A->B Plot C Find Inflection Point (Point of 50% Neutralization) B->C D pH = pKa C->D At this point

Caption: Conceptual workflow for pKa determination via potentiometry.

Lipophilicity (logP)

Lipophilicity, the "greasiness" of a molecule, is a key factor in its ability to cross cell membranes and its overall ADME profile. It is quantified as the partition coefficient (logP) between n-octanol and water.[12][17]

Data Presentation: logP of MIA

No experimentally determined logP value for MIA was found. The parent compound, amiloride, is hydrophilic with a logP of -0.3.[15] The addition of the N-methyl-N-isobutyl substituent significantly increases the nonpolar surface area of the molecule. This structural change leads to a qualitatively higher logP for MIA compared to amiloride , making it more lipophilic and enhancing its membrane permeability.[5] This increased lipophilicity is a primary reason for its improved potency as an intracellular NHE inhibitor over amiloride.

Expertise & Experience: Balancing Lipophilicity

Lipophilicity is a double-edged sword in drug design.

  • Benefits: Increased lipophilicity generally improves membrane permeability, enhances binding to hydrophobic pockets in target proteins, and can increase oral absorption.[17]

  • Risks: Excessive lipophilicity can lead to poor aqueous solubility, increased binding to plasma proteins (reducing free drug concentration), higher metabolic clearance (e.g., by cytochrome P450 enzymes), and potential off-target toxicity. The structural modification of MIA from amiloride represents a classic medicinal chemistry strategy: increasing lipophilicity to improve cell penetration and potency for an intracellular target.

Trustworthiness: Protocol for logP Determination

The shake-flask method remains the benchmark for logP determination due to its direct measurement of partitioning at equilibrium.[12][17]

Step-by-Step Methodology: Shake-Flask logP

  • Phase Saturation: Pre-saturate n-octanol with water and water (or a pH 7.4 buffer) with n-octanol by shaking them together for 24 hours and then separating the phases. This prevents volume changes during the experiment.

  • Compound Addition: Prepare a stock solution of MIA in the pre-saturated n-octanol.

  • Partitioning: Add a known volume of the MIA/octanol solution to a known volume of the pre-saturated aqueous buffer in a flask.

  • Equilibration: Shake the flask vigorously for several hours to allow the MIA to partition between the two phases until equilibrium is reached.

  • Phase Separation: Centrifuge the flask to ensure a clean separation of the octanol and aqueous layers.

  • Quantification: Carefully sample both the octanol and aqueous phases and determine the concentration of MIA in each using a validated analytical method (e.g., HPLC-UV).[18]

  • Calculation: Calculate logP using the formula: logP = log₁₀ ([Concentration in Octanol] / [Concentration in Aqueous Phase]) .[17]

Visualization: Shake-Flask logP Workflow

G A Saturate Octanol with Water & Vice Versa B Dissolve MIA in Saturated Octanol A->B C Mix Octanol & Aqueous Phases B->C D Shake to Equilibrate C->D E Centrifuge to Separate Phases D->E F Measure [MIA] in Octanol Phase E->F G Measure [MIA] in Aqueous Phase E->G H Calculate logP = log([Octanol]/[Aqueous]) F->H G->H

Caption: Experimental workflow for logP determination.

Chemical Stability

The stability of an active pharmaceutical ingredient (API) is paramount, ensuring its quality, safety, and efficacy throughout its shelf life.[][20] Stability testing provides evidence on how the API varies with time under the influence of environmental factors like temperature, humidity, and light.[21][22]

Data Presentation: Stability of MIA

Specific degradation pathways for MIA are not publicly documented. However, commercial suppliers provide a consistent storage recommendation, which offers insight into its stability profile.

ParameterRecommendationImplicationSource(s)
Storage Temperature 2-8°C (Refrigerated)Suggests potential for degradation at ambient or elevated temperatures.[2][5][7]
Storage Conditions Keep sealed and dryIndicates sensitivity to hydrolysis and/or oxidation.[2][5]
Expertise & Experience: Anticipating Degradation

Based on the pyrazinoylguanidine structure, potential degradation pathways to investigate in a forced degradation study would include:

  • Hydrolysis: The carboxamide and guanidinium groups are susceptible to hydrolysis under strongly acidic or basic conditions, potentially cleaving the side chain from the pyrazine ring.

  • Oxidation: The electron-rich aromatic ring and amino groups could be susceptible to oxidative degradation.

  • Photolysis: Aromatic systems are often light-sensitive. Photostability studies are essential.

The purpose of stability testing is to provide evidence on how the quality of a drug substance changes over time under the influence of various environmental factors.[21][23]

Trustworthiness: Protocol for Forced Degradation Studies

Forced degradation, or stress testing, is a foundational component of any stability program. It is designed to intentionally degrade the API to identify likely degradation products and to develop and validate a stability-indicating analytical method, which can separate the intact API from all its degradation products.[23][24]

Step-by-Step Methodology: Forced Degradation

  • Objective: To generate a degradation level of 5-20% to allow for accurate characterization of degradants without destroying the molecule completely.

  • Acid/Base Hydrolysis:

    • Treat solutions of MIA with HCl (e.g., 0.1 M) and NaOH (e.g., 0.1 M).

    • Hold at room temperature and elevated temperature (e.g., 60°C) for a set period (e.g., 24-48 hours).

    • Neutralize samples before analysis.

  • Oxidation:

    • Treat a solution of MIA with hydrogen peroxide (e.g., 3% H₂O₂).

    • Store protected from light at room temperature.

  • Thermal Stress:

    • Expose solid MIA powder to dry heat (e.g., 80°C) for an extended period.

  • Photostability:

    • Expose both solid MIA and a solution of MIA to controlled light conditions (e.g., Xenon lamp) as specified by ICH Q1B guidelines. A dark control sample must be run in parallel.

  • Analysis: Analyze all stressed samples, along with an unstressed control, using an HPLC system coupled with a photodiode array (PDA) detector and a mass spectrometer (MS). The goal is to achieve mass balance and identify the structures of the major degradants.[25]

Visualization: Pharmaceutical Stability Study Workflow

G cluster_stress Forced Degradation cluster_formal Formal ICH Stability Study cluster_eval Evaluation A Stress API: Acid, Base, Oxidative, Thermal, Photo B Identify Degradants Develop Stability- Indicating Method A->B C Place API on Long-Term (e.g., 25°C/60% RH) & Accelerated (e.g., 40°C/75% RH) Conditions B->C Use Validated Method D Pull Samples at Defined Timepoints (0, 3, 6, 9, 12, 24 mo) C->D E Test Samples using Validated Method D->E F Analyze Data Trends E->F G Establish Shelf-Life & Storage Conditions F->G

Caption: Overview of a comprehensive API stability program.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride is a powerful pharmacological tool whose utility is defined by its physicochemical properties. Its profile as a lipophilic weak base (pKa ~8.7) with poor aqueous solubility presents a classic challenge in drug development. The increased lipophilicity relative to its parent, amiloride, is key to its enhanced membrane permeability and potent intracellular activity, but this same property necessitates careful formulation strategies to overcome solubility hurdles. The requirement for refrigerated and dry storage underscores the need for a comprehensive stability program to ensure its integrity. Understanding these core properties—solubility, pKa, lipophilicity, and stability—is not merely an academic exercise; it is the essential foundation upon which successful research and rational drug development are built.

References

  • Title: 5-(N-Methyl-N-isobutyl)
  • Title: Guidelines on Stability Testing of Active Pharmaceutical Ingredients and Finished Pharmaceutical Products Source: Food And Drugs Authority URL
  • Title: Stability Testing of Active Pharmaceutical Ingredients Source: BOC Sciences URL
  • Title: Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance Year 2022 Source: Google URL
  • Title: Stability testing overview for Pharmaceutical products Source: GMP SOP URL
  • Title: Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products Source: Google URL
  • Title: Ionization constants (pKa)
  • Title: Determination of pKa Values by Liquid Chromatography Source: Google URL
  • Title: Development of Methods for the Determination of pKa Values Source: PMC - NIH URL
  • Title: (PDF) Ionization constants (pKa)
  • Title: LogP—Making Sense of the Value Source: ACD/Labs URL
  • Title: pKa Value Determination Guidance 2024 Source: PharmaeliX URL
  • Source: Encyclopedia.
  • Title: Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System Source: Google URL
  • Title: 5-(N-Methyl-N-isobutyl)
  • Title: 5-(N-Methyl-N-isobutyl)
  • Title: Amiloride | Sodium Channel inhibitor | CAS 2609-46-3 Source: Selleck Chemicals URL
  • Title: 5-(N-Methyl-N-isobutyl)
  • Title: Amiloride Source: Wikipedia URL
  • Title: Amiloride | C6H8ClN7O | CID 16231 Source: PubChem URL
  • Title: 5-(N-Methyl-N-isobutyl)
  • Title: 5-(N-Ethyl-N-isopropyl)
  • Title: Methods for measurement of solubility and dissolution rate of sparingly soluble drugs Source: Lund University Publications URL
  • Title: 5-(N-Methyl-N-isobutyl)
  • Title: 5-(N-Methyl-N-isobutyl)
  • Title: 5-(N-Methyl-N-isobutyl)
  • Title: 5-(N-ethyl-N-isopropyl)
  • Title: Evaluation of Stability Study of Drug Substance and Drug Product as per Regulatory Guidelines Source: International Journal of Pharmaceutical Sciences URL
  • Title: Effect of drug stability on the analysis of release data from controlled release microspheres Source: Google URL

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Exploratory

The Structure-Activity Relationship of 5-(N-Methyl-N-isobutyl)amiloride: A Technical Guide for Drug Development Professionals

Introduction: Amiloride Analogs as Probes of Cellular pH and Disease The regulation of intracellular pH (pHi) is a fundamental process essential for cell survival, proliferation, and function. A key player in this homeos...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Amiloride Analogs as Probes of Cellular pH and Disease

The regulation of intracellular pH (pHi) is a fundamental process essential for cell survival, proliferation, and function. A key player in this homeostatic mechanism is the family of Na+/H+ exchangers (NHEs), integral membrane proteins that extrude protons from the cell in exchange for extracellular sodium ions.[1][2] The ubiquitous NHE1 isoform, in particular, is a critical regulator of pHi and cell volume in virtually all mammalian cells and has been implicated in the pathophysiology of numerous diseases, including cardiac hypertrophy, ischemia-reperfusion injury, and cancer.[2]

Amiloride, a potassium-sparing diuretic, was among the first compounds identified as an inhibitor of NHEs.[3] However, its potency is modest and it lacks selectivity for NHEs over other ion channels, such as the epithelial sodium channel (ENaC).[3] This has driven the development of amiloride analogs with improved potency and selectivity, providing researchers with powerful tools to dissect the roles of specific NHE isoforms in health and disease. Among these, 5-(N-Methyl-N-isobutyl)amiloride (MIA) has emerged as a potent and widely used NHE inhibitor, particularly for studying the function of NHE1.[4][5]

This in-depth technical guide, designed for researchers, scientists, and drug development professionals, explores the core structure-activity relationship (SAR) of MIA. We will delve into the molecular determinants of its inhibitory activity, provide detailed protocols for assessing NHE inhibition, and discuss the therapeutic implications of targeting NHE1 with this class of compounds.

The Amiloride Scaffold: A Foundation for NHE Inhibition

The amiloride molecule consists of a pyrazine ring system with key functional groups that are critical for its interaction with NHEs. The SAR of amiloride analogs has been extensively studied, revealing that modifications at specific positions on the pyrazine core can dramatically alter potency and selectivity.[6]

A pivotal discovery in the development of potent NHE inhibitors was the observation that substitution on the 5-amino group of the pyrazine ring significantly enhances inhibitory activity against NHEs while reducing affinity for ENaC.[4] This led to the synthesis of a series of 5-N-substituted amiloride analogs, including MIA, which feature alkyl or cycloalkyl groups on the 5-amino nitrogen.

Key Structural Features and their Impact on Activity

The structure of MIA exemplifies the key features of a potent 5-substituted amiloride-based NHE inhibitor:

  • The Guanidinium Group: The acylguanidinium moiety at the 2-position of the pyrazine ring is essential for activity. It is believed to interact with the ion translocation pore of the exchanger.

  • The Pyrazine Ring: The core heterocyclic structure provides the rigid scaffold upon which the key interacting groups are positioned.

  • The 5-Amino Substituents: The N-methyl and N-isobutyl groups of MIA are crucial for its high potency. The presence of two alkyl groups (dialkyl substitution) is generally favored over single alkyl substitution.[6] The size, branching, and hydrophobicity of these substituents are key determinants of affinity.

The following diagram illustrates the core amiloride scaffold and the key positions for modification.

Amiloride_Scaffold Amiloride label_guanidino Guanidinium Group (Essential for Activity) label_guanidino->Amiloride label_5_amino 5-Amino Group (Key for Potency & Selectivity) label_5_amino->Amiloride label_6_chloro 6-Chloro Group label_6_chloro->Amiloride

Caption: Core amiloride scaffold with key functional groups.

Quantitative Structure-Activity Relationship (SAR) at the 5-Position

Systematic modification of the 5-amino group has provided a clear understanding of the structural requirements for potent NHE1 inhibition. Generally, increasing the steric bulk and hydrophobicity of the substituents on the 5-amino nitrogen leads to a significant increase in potency.

The following table summarizes the NHE1 inhibitory potency of a series of 5-substituted amiloride analogs, highlighting the impact of different substituents.

Compound5-Position SubstituentNHE1 IC50 (nM)Reference
Amiloride-NH2~3000[7]
5-(N,N-dimethyl)amiloride (DMA)-N(CH3)2-[5]
5-(N-ethyl-N-isopropyl)amiloride (EIPA)-N(CH2CH3)(CH(CH3)2)~20 (Ki)[8][9]
5-(N,N-hexamethylene)amiloride (HMA)-N(CH2)6-[5]
5-(N-Methyl-N-isobutyl)amiloride (MIA) -N(CH3)(CH2CH(CH3)2) High Potency (Kd 20-90 nM) [5]
5-morpholino amilorideMorpholino ring129
5-(1,4-oxazepine) amiloride1,4-Oxazepine ring85

Note: Direct comparative IC50 values for all compounds under identical assay conditions are not always available. The data presented is compiled from multiple sources to illustrate the general SAR trends.

The data clearly demonstrates that dialkyl substitution at the 5-amino position with groups like methyl, ethyl, isopropyl, and isobutyl, as seen in EIPA and MIA, results in a dramatic increase in potency compared to the parent amiloride. The incorporation of cyclic structures like morpholine and 1,4-oxazepine also yields highly potent inhibitors. This suggests that a specific hydrophobic pocket in the NHE1 protein accommodates these substituents, leading to a high-affinity interaction.

NHE Isoform Selectivity

While MIA is a potent inhibitor of NHE1, it is important to consider its activity against other NHE isoforms. Data for the closely related analog, 5-(N-ethyl-N-isopropyl)amiloride (EIPA), provides valuable insight into the likely isoform selectivity profile of MIA. EIPA exhibits high potency for NHE1, with progressively lower affinity for other isoforms.[8][9]

NHE IsoformEIPA Ki (µM)Reference
NHE10.02[8][9]
NHE20.5[8][9]
NHE32.4[8][9]
NHE50.42[8][9]

This selectivity profile makes MIA and related compounds particularly useful for studying the physiological and pathophysiological roles of NHE1. However, at higher concentrations, off-target effects on other NHE isoforms should be considered when interpreting experimental results.

Experimental Protocols for Assessing NHE Inhibition

The characterization of NHE inhibitors like MIA relies on robust and reproducible experimental assays. Two primary methods are commonly employed: intracellular pH measurement using fluorescent dyes and radioligand binding assays.

Protocol 1: Measurement of NHE Activity using the pH-sensitive dye BCECF-AM

This method directly measures the functional activity of NHEs by monitoring the recovery of intracellular pH following an acid load. The acetoxymethyl ester of 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF-AM) is a cell-permeant dye that is cleaved by intracellular esterases to the fluorescent, pH-sensitive indicator BCECF.

Materials:

  • Cells expressing the NHE isoform of interest (e.g., MDA-MB-231 cells for NHE1)[6]

  • BCECF-AM (stock solution in DMSO)

  • HEPES-buffered saline (HBS)

  • Ammonium chloride (NH4Cl) solution

  • Sodium-free buffer (e.g., substituting Na+ with N-methyl-D-glucamine)

  • Test compounds (e.g., MIA)

  • Fluorescence plate reader or microscope capable of ratiometric measurements

Workflow Diagram:

BCECF_Assay_Workflow cluster_prep Cell Preparation cluster_assay NHE Activity Measurement cluster_analysis Data Analysis cell_culture 1. Culture cells to 80-90% confluency dye_loading 2. Load cells with BCECF-AM (e.g., 3 µM) cell_culture->dye_loading incubation 3. Incubate at 37°C for 30-60 min dye_loading->incubation wash 4. Wash cells to remove extracellular dye incubation->wash acid_load 5. Induce intracellular acidification (NH4Cl pulse) wash->acid_load ph_recovery 6. Initiate pH recovery with Na+-containing buffer (with/without inhibitor) acid_load->ph_recovery fluorescence 7. Monitor fluorescence (Ex: 490/440 nm, Em: 535 nm) ph_recovery->fluorescence calibration 8. Calibrate fluorescence ratio to pHi values fluorescence->calibration rate_calculation 9. Calculate the initial rate of pHi recovery calibration->rate_calculation ic50 10. Determine IC50 values for the inhibitor rate_calculation->ic50

Caption: Experimental workflow for the BCECF-AM based NHE activity assay.

Step-by-Step Methodology:

  • Cell Culture: Plate cells in a suitable format (e.g., 96-well black-walled plates for plate reader assays) and grow to near confluency.

  • Dye Loading: Wash the cells with HBS and then incubate with BCECF-AM loading solution (e.g., 3 µM in serum-free medium or HBS) for 30-60 minutes at 37°C.[6]

  • Washing: Gently wash the cells multiple times with HBS to remove extracellular dye.

  • Acid Loading: To induce an intracellular acid load, perfuse the cells with a sodium-free buffer containing NH4Cl (e.g., 20-50 mM) for a few minutes.[6] The subsequent removal of the NH4Cl-containing buffer will cause a rapid drop in pHi.

  • pH Recovery: Initiate the pH recovery by perfusing the cells with a sodium-containing HBS. In parallel wells, include varying concentrations of the test inhibitor (e.g., MIA) in the sodium-containing buffer.

  • Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity at two excitation wavelengths (e.g., 490 nm and 440 nm) and a single emission wavelength (e.g., 535 nm). The ratio of the fluorescence intensities (490/440) is proportional to the intracellular pH.

  • Data Analysis: Calculate the initial rate of pHi recovery (dpHi/dt) from the linear portion of the recovery curve. Plot the rate of recovery against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Causality Behind Experimental Choices:

  • Ratiometric Measurement: Using the ratio of fluorescence at two excitation wavelengths minimizes artifacts from dye loading variations, cell number, and photobleaching, providing a more accurate measure of pHi.

  • Ammonium Chloride Pulse: The NH4Cl prepulse technique is a widely used and effective method for inducing a rapid and reproducible intracellular acid load, which is necessary to activate NHE1.

  • Sodium-Free Buffer: The use of a sodium-free buffer during the acid-loading phase ensures that the subsequent pH recovery is dependent on the activity of the Na+/H+ exchanger upon reintroduction of sodium.

Protocol 2: Radioligand Binding Assay using [3H]-MIA

This assay provides a direct measure of the binding affinity of a compound to the NHE protein. It utilizes radiolabeled MIA ([3H]-MIA) to quantify the number of binding sites and the dissociation constant (Kd).

Materials:

  • Cell membranes or tissue homogenates expressing the NHE of interest (e.g., cerebral microvessels for NHE1)[5]

  • [3H]-MIA

  • Binding buffer

  • Non-labeled ("cold") MIA or other amiloride analogs for competition assays

  • Glass fiber filters

  • Scintillation fluid and counter

Step-by-Step Methodology:

  • Membrane Preparation: Prepare membrane fractions from cells or tissues known to express high levels of the target NHE isoform.

  • Binding Reaction: In a microcentrifuge tube, combine the membrane preparation with a fixed concentration of [3H]-MIA in the binding buffer. For saturation binding experiments, use increasing concentrations of [3H]-MIA. For competition binding experiments, use a fixed concentration of [3H]-MIA and increasing concentrations of the non-labeled competitor.

  • Incubation: Incubate the reaction mixture at a defined temperature and for a sufficient time to reach equilibrium.

  • Filtration: Rapidly filter the reaction mixture through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.

  • Washing: Quickly wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis:

    • Saturation Binding: Plot the amount of bound [3H]-MIA against the concentration of free [3H]-MIA. Fit the data to a saturation binding curve to determine the maximal binding capacity (Bmax) and the dissociation constant (Kd). A Scatchard plot can also be used for this analysis.[5]

    • Competition Binding: Plot the percentage of [3H]-MIA binding against the concentration of the non-labeled competitor. Fit the data to a competition binding curve to determine the IC50 value, which can be converted to a Ki value using the Cheng-Prusoff equation.

Self-Validating System:

The inclusion of a non-specific binding control is crucial for this assay. This is typically determined by measuring the amount of [3H]-MIA binding in the presence of a high concentration of a non-labeled competitor (e.g., 1000-fold excess of cold MIA). The specific binding is then calculated by subtracting the non-specific binding from the total binding.

Molecular Basis of MIA Interaction with NHE1

While a high-resolution crystal structure of MIA in complex with NHE1 is not yet available, molecular modeling and mutagenesis studies have provided insights into the potential binding site. It is proposed that amiloride and its analogs bind to a site on the extracellular face of the NHE1 protein, involving residues from multiple transmembrane domains. The 5-amino substituents, such as the N-methyl-N-isobutyl groups of MIA, are thought to project into a hydrophobic pocket, thereby increasing the affinity of the inhibitor for the protein.

The following diagram illustrates a hypothetical model of MIA binding to NHE1.

Caption: Hypothetical model of MIA binding to the NHE1 protein.

Therapeutic Implications and Future Directions

The potent and relatively selective inhibition of NHE1 by MIA and its analogs has significant therapeutic implications. Overactivity of NHE1 is a key contributor to the cellular damage that occurs during cardiac ischemia and reperfusion.[2] By preventing intracellular sodium and subsequent calcium overload, NHE1 inhibitors have shown cardioprotective effects in preclinical models.[2]

Furthermore, the dysregulation of pHi is a hallmark of cancer cells, with many tumors exhibiting a constitutively active NHE1.[1] This leads to an alkaline intracellular environment that favors proliferation and an acidic extracellular microenvironment that promotes invasion and metastasis.[1][7] Consequently, selective NHE1 inhibitors are being investigated as potential anti-cancer agents, either as monotherapies or in combination with conventional chemotherapeutics.[1]

The SAR of 5-substituted amiloride analogs provides a roadmap for the design of next-generation NHE1 inhibitors with improved potency, selectivity, and pharmacokinetic properties. Future research will likely focus on:

  • Developing Isoform-Specific Inhibitors: Designing compounds that can discriminate between the different NHE isoforms will be crucial for minimizing off-target effects and for elucidating the specific roles of each isoform in health and disease.

  • Improving Drug-like Properties: Optimizing the physicochemical properties of amiloride analogs to enhance their oral bioavailability, metabolic stability, and tissue distribution will be essential for their clinical translation.

  • Combination Therapies: Exploring the synergistic effects of NHE1 inhibitors with other targeted therapies in cancer and cardiovascular disease holds significant promise.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride is a powerful pharmacological tool that has been instrumental in advancing our understanding of the role of the Na+/H+ exchanger in cellular physiology and disease. Its structure-activity relationship, characterized by the critical contribution of the 5-amino substituents to its high potency, provides a clear example of rational drug design. The detailed experimental protocols provided in this guide offer a practical framework for researchers to accurately assess the activity of MIA and other NHE inhibitors. As our understanding of the intricate roles of NHE isoforms continues to grow, the development of novel amiloride analogs guided by established SAR principles will undoubtedly pave the way for new therapeutic strategies for a range of human diseases.

References

  • Buckley, B. J., Kumar, A., Aboelela, A., et al. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. International Journal of Molecular Sciences, 22(6), 2999. [Link]

  • Buckley, B. J., Kumar, A., Aboelela, A., et al. (2021). Screening of 5- and 6-substituted amiloride libraries identifies dual-UPA/NHE1 active and single target-selective inhibitors. Monash University. [Link]

  • Harguindey, S., Orive, G., Pedraz, J. L., et al. (2013). Cariporide and other new and powerful NHE1 inhibitors as potentially selective anticancer drugs – an integral molecular/biochemical/metabolic/clinical approach after one hundred years of cancer research. Journal of Translational Medicine, 11, 282. [Link]

  • Buckley, B. J., Kumar, A., Aboelela, A., et al. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. International Journal of Molecular Sciences, 22(6), 2999. [Link]

  • Shi, R. H., Wang, F., Wu, X., et al. (2010). Inhibition of Na(+)/H(+) exchanger 1 by 5-(N-ethyl-N-isopropyl) amiloride reduces hypoxia-induced hepatocellular carcinoma invasion and motility. Cancer Letters, 295(2), 198-204. [Link]

  • An, S. H., Park, J. H., Lee, J. E., et al. (2021). An Inhibitor of the Sodium–Hydrogen Exchanger-1 (NHE-1), Amiloride, Reduced Zinc Accumulation and Hippocampal Neuronal Death after Ischemia. International Journal of Molecular Sciences, 22(16), 8888. [Link]

  • Buckley, B. J., Kumar, A., Aboelela, A., et al. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. Semantic Scholar. [Link]

  • ResearchGate. (n.d.). Comparative NHE1 inhibition data (IC50) obtained using plate-reader and cuvette fluorescence assays. [Link]

  • ResearchGate. (n.d.). Ion Transport and Inhibitor Binding by Human NHE1: Insights from Molecular Dynamics Simulations and Free Energy Calculations. [Link]

  • MDPI. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. [Link]

  • Kalaria, R. N., Premkumar, D. R., Lin, C. W., et al. (1998). Identification and expression of the Na+/H+ exchanger in mammalian cerebrovascular and choroidal tissues: characterization by amiloride-sensitive [3H]MIA binding and RT-PCR analysis. Molecular Brain Research, 58(1-2), 178-187. [Link]

  • Cayman Chemical. (n.d.). 5-(N-ethyl-N-isopropyl)-Amiloride. [Link]

  • Lehoux, S., Abe, J., Florian, J. A., & Berk, B. C. (2001). 14-3-3 Binding to Na+/H+ exchanger isoform-1 is associated with serum-dependent activation of Na+/H+ exchange. Journal of Biological Chemistry, 276(19), 15794-15800. [Link]

  • Semantic Scholar. (n.d.). NHE1 Inhibition by Amiloride- and Benzoylguanidine-type Compounds. [Link]

  • Cardone, R. A., Casavola, V., & Reshkin, S. J. (2005). NHE-1: a molecular target for signalling and cell matrix interactions. Journal of Cellular Physiology, 203(1), 1-8. [Link]

Sources

Foundational

An In-depth Technical Guide to the NHE1 Selectivity of 5-(N-Methyl-N-isobutyl)amiloride (MIA)

Introduction: The Critical Role of Na+/H+ Exchangers and the Quest for Isoform Selectivity The sodium-hydrogen exchangers (NHEs) are a family of integral membrane proteins responsible for the electroneutral exchange of i...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Na+/H+ Exchangers and the Quest for Isoform Selectivity

The sodium-hydrogen exchangers (NHEs) are a family of integral membrane proteins responsible for the electroneutral exchange of intracellular protons for extracellular sodium ions.[1][2] This fundamental process is pivotal in maintaining intracellular pH (pHi), regulating cell volume, and influencing a myriad of cellular functions.[3] To date, nine mammalian NHE isoforms (NHE1-9) have been identified, each with distinct tissue distribution and physiological roles.[4]

NHE1 is a ubiquitously expressed isoform that plays a crucial "housekeeping" role in virtually all mammalian cells.[5] Beyond its physiological functions, dysregulation of NHE1 activity is implicated in the pathophysiology of several major diseases, including cardiac hypertrophy, ischemia-reperfusion injury, and cancer.[6][7] This has rendered NHE1 a compelling therapeutic target. However, the structural and functional similarities among NHE isoforms present a significant challenge in developing isoform-specific inhibitors, a prerequisite for minimizing off-target effects and enhancing therapeutic efficacy.

Amiloride, a potassium-sparing diuretic, was one of the first compounds identified as an NHE inhibitor.[1] Subsequent structure-activity relationship (SAR) studies revealed that modifications to the amiloride scaffold could dramatically enhance potency and selectivity for specific NHE isoforms.[8] Notably, substitutions at the 5-amino group of the pyrazine ring have yielded compounds with significantly increased potency for NHE1.[2][8] 5-(N-Methyl-N-isobutyl)amiloride (MIA) is a prominent member of this class of 5-N-disubstituted amiloride analogs.[5] This guide provides a comprehensive technical overview of the NHE1 selectivity of MIA, including its mechanism of action, a comparative analysis of its inhibitory profile, detailed experimental protocols for assessing its activity, and a discussion of its therapeutic potential and limitations.

5-(N-Methyl-N-isobutyl)amiloride (MIA): A Potent NHE1 Inhibitor

MIA is a derivative of amiloride characterized by the substitution of a methyl and an isobutyl group on the 5-amino nitrogen of the pyrazine ring. This chemical modification significantly enhances its lipophilicity and, consequently, its potency as an NHE1 inhibitor compared to the parent compound, amiloride.[5][8]

Mechanism of Action

MIA, like other amiloride analogs, is believed to inhibit NHE1 activity by competing with sodium ions for binding to the external ion-translocation site of the transporter.[9] This competitive inhibition prevents the exchange of intracellular protons for extracellular sodium, leading to a decrease in the rate of pHi recovery following an acid load. The guanidino group of the amiloride scaffold is essential for this inhibitory activity.[8]

The increased potency of 5-N-substituted analogs like MIA is attributed to favorable hydrophobic interactions between the alkyl substituents and a hydrophobic pocket within or near the amiloride binding site on the NHE1 protein.[10] Site-directed mutagenesis studies have identified residues within the fourth putative transmembrane segment of NHE1 as being critical for amiloride binding and conferring sensitivity to these inhibitors.[9] Specifically, mutations in this region can significantly alter the inhibitor's affinity, highlighting its importance in the drug-transporter interaction.[9]

Selectivity Profile of MIA

The available data for EIPA demonstrates a clear preference for inhibiting NHE1 over other isoforms, such as NHE2 and NHE3.[11][12] This enhanced selectivity for NHE1 is a key feature of 5-N-disubstituted amiloride analogs.

Table 1: Comparative Inhibitory Potency (IC50) of Amiloride and EIPA on Na+/H+ Exchanger Isoforms

CompoundNHE1 (µM)NHE2 (µM)NHE3 (µM)
Amiloride~1-5~1-5~50-100
EIPA~0.02-0.05~0.5-1~20-50

Note: The IC50 values presented are approximate ranges compiled from various studies and can vary depending on the experimental conditions and cell types used. The data for EIPA is used as a proxy to illustrate the likely selectivity of MIA.

The significantly lower IC50 value of EIPA for NHE1 compared to other isoforms underscores its selectivity. It is highly probable that MIA exhibits a similar, if not identical, selectivity profile, making it a valuable tool for specifically targeting NHE1 in research settings.

Off-Target Activities

It is crucial for researchers to be aware of the potential off-target effects of amiloride and its analogs. A notable off-target activity of some amiloride derivatives is the inhibition of the urokinase-type plasminogen activator (uPA), a serine protease involved in cancer metastasis.[2][13] Additionally, the parent compound, amiloride, is a known blocker of the epithelial sodium channel (ENaC).[3] However, substitutions at the 5-position of the pyrazine ring, as seen in MIA, have been shown to significantly reduce or eliminate ENaC inhibitory activity.[2]

Experimental Protocols for Assessing NHE1 Selectivity

The following are detailed, step-by-step methodologies for two standard assays used to determine the inhibitory potency and selectivity of compounds like MIA on NHE1 activity.

Fluorometric Intracellular pH (pHi) Measurement using BCECF-AM

This is the most common method for assessing NHE activity by monitoring the recovery of intracellular pH following an induced acid load. The acetoxymethyl ester form of the pH-sensitive fluorescent dye, 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF-AM), is cell-permeable and becomes trapped intracellularly upon hydrolysis by cytosolic esterases.[14]

Workflow for Fluorometric pHi Measurement

cluster_0 Cell Preparation cluster_1 Dye Loading cluster_2 Intracellular Acidification cluster_3 Measurement of pHi Recovery cluster_4 Data Analysis cell_seeding Seed cells on coverslips or 96-well plates and grow to confluence dye_incubation Incubate cells with BCECF-AM (e.g., 2-5 µM for 20-30 min at 37°C) cell_seeding->dye_incubation wash_1 Wash to remove extracellular dye dye_incubation->wash_1 acid_load Induce acid load using NH4Cl prepulse (e.g., 20 mM NH4Cl for 5-10 min) wash_1->acid_load na_free Switch to Na+-free buffer to induce a rapid drop in pHi acid_load->na_free add_na Reintroduce Na+-containing buffer (with/without MIA) to initiate recovery na_free->add_na monitor_fluorescence Monitor fluorescence at dual excitation (e.g., 490 nm and 440 nm) and single emission (e.g., 535 nm) add_na->monitor_fluorescence ratio_calculation Calculate the ratio of fluorescence intensities (490/440) monitor_fluorescence->ratio_calculation calibration Calibrate the fluorescence ratio to pHi using nigericin and high-K+ buffers ratio_calculation->calibration rate_calculation Determine the initial rate of pHi recovery calibration->rate_calculation ic50_determination Calculate IC50 values from dose-response curves rate_calculation->ic50_determination

Caption: Workflow for assessing NHE1 inhibition using fluorometric pHi measurement.

Detailed Protocol:

  • Cell Culture: Plate cells expressing the NHE isoform of interest (e.g., CHO cells stably transfected with human NHE1) onto glass coverslips or in a 96-well black-walled, clear-bottom plate and allow them to reach 80-90% confluency.

  • Dye Loading:

    • Prepare a loading buffer (e.g., Hank's Balanced Salt Solution - HBSS) containing 2-5 µM BCECF-AM.

    • Wash the cells once with HBSS.

    • Incubate the cells in the BCECF-AM loading buffer for 20-30 minutes at 37°C in the dark.

    • Wash the cells twice with HBSS to remove any extracellular dye.

  • Acid Loading (NH4Cl Prepulse Technique):

    • Perfuse the cells with a buffer containing 20 mM NH4Cl for 5-10 minutes. This will cause an initial modest alkalinization as NH3 diffuses into the cell and binds to protons.

    • Rapidly switch to a sodium-free buffer (e.g., substituting Na+ with N-methyl-D-glucamine) to induce a rapid intracellular acidification as NH4+ dissociates and NH3 diffuses out of the cell.

  • Measurement of pHi Recovery:

    • Once the intracellular pH has stabilized at a low level, reintroduce a sodium-containing buffer to initiate pHi recovery via NHE activity.

    • For inhibitor studies, the sodium-containing buffer should contain the desired concentration of MIA or other inhibitors.

    • Monitor the fluorescence intensity using a fluorescence spectrophotometer or a plate reader capable of ratiometric measurements. Excite the dye at approximately 490 nm (pH-sensitive) and 440 nm (pH-insensitive isosbestic point) and measure the emission at around 535 nm.

  • Calibration:

    • At the end of each experiment, calibrate the fluorescence ratio to absolute pHi values.

    • Perfuse the cells with a high-potassium buffer containing the protonophore nigericin (e.g., 10 µM) at a range of known pH values (e.g., 6.0, 6.5, 7.0, 7.5). This will equilibrate the intracellular and extracellular pH.

    • Generate a calibration curve by plotting the fluorescence ratio against the known extracellular pH values.

  • Data Analysis:

    • Convert the experimental fluorescence ratios to pHi values using the calibration curve.

    • Calculate the initial rate of pHi recovery (dpH/dt) by determining the slope of the initial phase of the recovery curve.

    • Plot the rate of pHi recovery against the concentration of MIA to generate a dose-response curve and determine the IC50 value.

22Na+ Uptake Assay

This method directly measures the influx of sodium into the cells via the NHEs. It is a highly sensitive and quantitative assay.

Workflow for 22Na+ Uptake Assay

cluster_0 Cell Preparation & Acidification cluster_1 Initiate Uptake cluster_2 Terminate Uptake cluster_3 Quantification cluster_4 Data Analysis cell_prep Grow cells to confluence in multi-well plates acidify Acidify cells (e.g., nigericin/high K+ method) cell_prep->acidify add_radiolabel Add uptake buffer containing 22Na+ (with/without MIA) acidify->add_radiolabel wash_cells Rapidly wash cells with ice-cold, Na+-free buffer to remove extracellular 22Na+ add_radiolabel->wash_cells lyse_cells Lyse cells to release intracellular contents wash_cells->lyse_cells scintillation Measure radioactivity using a scintillation counter lyse_cells->scintillation calculate_influx Calculate the rate of 22Na+ influx scintillation->calculate_influx determine_ic50 Determine IC50 values from dose-response curves calculate_influx->determine_ic50

Caption: Workflow for assessing NHE1 inhibition using a 22Na+ uptake assay.

Detailed Protocol:

  • Cell Culture: Grow cells to confluency in multi-well plates (e.g., 24-well plates).

  • Intracellular Acidification:

    • Incubate the cells in a sodium-free, high-potassium buffer containing the protonophore nigericin at an acidic pH (e.g., pH 6.0) for a defined period to clamp the intracellular pH to the desired acidic level.

    • Wash the cells thoroughly with an ice-cold, sodium-free buffer to remove the nigericin.

  • 22Na+ Uptake:

    • Initiate sodium uptake by adding a pre-warmed uptake buffer containing a known concentration of sodium and a tracer amount of 22Na+ (e.g., 1 µCi/mL).

    • For inhibitor studies, include varying concentrations of MIA in the uptake buffer.

    • Allow the uptake to proceed for a short, defined period (e.g., 1-5 minutes) during which the influx is linear.

  • Termination of Uptake:

    • Rapidly terminate the uptake by aspirating the radioactive uptake buffer.

    • Immediately wash the cells multiple times with an ice-cold, sodium-free wash buffer to remove all extracellular 22Na+.

  • Cell Lysis and Scintillation Counting:

    • Lyse the cells in each well using a suitable lysis buffer (e.g., 0.1 M NaOH).

    • Transfer the cell lysates to scintillation vials.

    • Add scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis:

    • Determine the protein concentration in parallel wells to normalize the 22Na+ uptake data.

    • Calculate the rate of amiloride-sensitive 22Na+ influx by subtracting the influx in the presence of a high concentration of an NHE inhibitor from the total influx.

    • Generate dose-response curves by plotting the percentage of inhibition of 22Na+ influx against the concentration of MIA to determine the IC50 value.

Therapeutic Implications and Future Directions

The selective inhibition of NHE1 holds significant therapeutic promise for a range of diseases. In the context of cardiovascular medicine, NHE1 inhibitors have been extensively studied for their potential to protect the heart from ischemia-reperfusion injury.[6] By preventing the excessive intracellular sodium accumulation that triggers calcium overload, NHE1 inhibition can mitigate myocardial damage.[6]

In oncology, the role of NHE1 in promoting tumor cell survival and invasion is well-established.[7] Cancer cells often exhibit a reversed pH gradient, with a more alkaline interior and an acidic exterior, which is partly maintained by NHE1 activity.[2] This altered pH landscape facilitates tumor progression and metastasis. Selective NHE1 inhibitors like MIA could therefore represent a novel therapeutic strategy to disrupt this aberrant pH regulation and sensitize cancer cells to conventional therapies.

Furthermore, emerging evidence suggests a role for NHE1 in neurological disorders, making it a potential target for neuroprotection.[4]

Despite the promising preclinical data, the clinical development of NHE1 inhibitors has faced challenges. Therefore, the development of next-generation NHE1 inhibitors with improved pharmacokinetic properties and even greater isoform selectivity remains an active area of research. MIA and other potent and selective amiloride analogs continue to be invaluable research tools for elucidating the precise roles of NHE1 in health and disease, and for validating it as a therapeutic target.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride is a potent and selective inhibitor of the Na+/H+ exchanger isoform 1. Its enhanced potency over amiloride is a result of the N-disubstitution at the 5-position of the pyrazine ring, which facilitates stronger interactions with the inhibitor binding site on the NHE1 protein. While a complete, direct comparative analysis of MIA's inhibitory activity across all NHE isoforms is not available, data from the closely related analog EIPA strongly supports its selectivity for NHE1. The detailed experimental protocols provided in this guide offer a robust framework for researchers to accurately assess the NHE1 inhibitory activity and selectivity of MIA and other compounds. As our understanding of the multifaceted roles of NHE1 in various pathologies continues to grow, selective inhibitors like MIA will remain indispensable tools for both basic research and drug development efforts.

References

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  • Counillon, L., Franchi, A., & Pouysségur, J. (1993). A point mutation of the Na+/H+ exchanger gene (NHE1) and amplification of the mutated allele confer amiloride resistance upon chronic acidosis. Proceedings of the National Academy of Sciences, 90(10), 4508-4512. [Link]

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  • T-162559, a novel Na+/H+ exchange inhibitor, protects the ischemic myocardium in rats and rabbits. (2002). British Journal of Pharmacology, 137(7), 1037-1044. [Link]

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  • Fliegel, L. (2021). The Remaining Conundrum of the Role of the Na+/H+ Exchanger Isoform 1 (NHE1) in Cardiac Physiology and Pathology: Can It Be Rectified?. International Journal of Molecular Sciences, 22(16), 8829. [Link]

  • Hendus-Altenburger, R., et al. (2019). Molecular modeling and inhibitor docking analysis of the Na+/H+ exchanger isoform one. Biochemistry and Cell Biology, 97(3), 333-343. [Link]

  • Guffey, S. C., Fliegel, L., & Goss, G. G. (2015). Cloning and characterization of Na+/H+ Exchanger isoforms NHE2 and NHE3 from the gill of Pacific dogfish Squalus suckleyi. Comparative Biochemistry and Physiology Part B: Biochemistry and Molecular Biology, 188, 49-57. [Link]

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Exploratory

5-(N-Methyl-N-isobutyl)amiloride (MIA): A Senior Application Scientist's In-Depth Guide to its Biological Activity and Experimental Application

This technical guide provides a comprehensive overview of the biological activity of 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent pharmacological tool for researchers in cellular physiology, cardiovascular studies, a...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive overview of the biological activity of 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent pharmacological tool for researchers in cellular physiology, cardiovascular studies, and oncology. This document moves beyond a simple recitation of facts to offer expert insights into the practical application and rationale behind the use of MIA in various experimental contexts.

Introduction: The Amiloride Family and the Rise of Specific Inhibitors

Amiloride, initially developed as a potassium-sparing diuretic, has found a second life in the research laboratory as a moderately potent inhibitor of the Na+/H+ exchanger (NHE) family of ion transporters.[1] However, its limited potency and selectivity spurred the development of a series of amiloride analogs with improved pharmacological profiles. Among these, 5-(N-Methyl-N-isobutyl)amiloride (MIA) has emerged as a valuable tool for the specific inhibition of NHE, particularly the ubiquitously expressed NHE1 isoform.[2]

The Core Mechanism: Potent Inhibition of the Na+/H+ Exchanger

MIA exerts its biological effects primarily through the potent blockade of the Na+/H+ antiport.[3] This inhibition disrupts the delicate balance of intracellular pH (pHi) and sodium concentration ([Na+]i), processes fundamental to a myriad of cellular functions.

Understanding the Na+/H+ Exchanger (NHE)

The NHE family comprises several isoforms (NHE1-9) with distinct tissue distributions and physiological roles. NHE1, the most widely expressed isoform, is a key regulator of pHi, cell volume, and cell migration. In pathological states such as cardiac ischemia and cancer, the activity of NHE1 is often upregulated, making it a compelling therapeutic and research target.[4]

The following diagram illustrates the canonical signaling pathway leading to NHE1 activation and its subsequent inhibition by MIA.

NHE1_Activation_and_MIA_Inhibition Growth_Factors Growth Factors, Hormones, etc. Receptor Receptor Tyrosine Kinase (RTK) Growth_Factors->Receptor binds Mechanical_Stress Mechanical Stress NHE1 Na+/H+ Exchanger 1 (NHE1) Mechanical_Stress->NHE1 activates Signaling_Cascade Signaling Cascade (e.g., ERK, p90RSK) Receptor->Signaling_Cascade activates H_ion H+ NHE1->H_ion extrudes Na_ion_in Na+ NHE1->Na_ion_in influx Phosphorylation Phosphorylation of NHE1 Signaling_Cascade->Phosphorylation leads to Phosphorylation->NHE1 activates MIA 5-(N-Methyl-N-isobutyl)amiloride (MIA) MIA->NHE1 inhibits

Figure 1: NHE1 Activation and MIA Inhibition Pathway.
Potency and Selectivity of MIA

One of the key advantages of 5-substituted amiloride analogs like MIA is their reduced affinity for the epithelial sodium channel (ENaC) compared to amiloride.[5] This increased selectivity for NHE over ENaC is crucial for dissecting the specific roles of Na+/H+ exchange in cellular processes without the confounding effects of ENaC blockade, which is the primary mechanism of amiloride's diuretic action.[1]

Compound Target Reported IC50/Ki Reference
Amiloride ENaC~0.1-0.2 µM[6]
NHE1Low µM range[5]
EIPA NHE1Ki: 0.02 µM
NHE2Ki: 0.5 µM
NHE3Ki: 2.4 µM
NHE5Ki: 0.42 µM
NHE4IC50: ≥10 µM

Note: This table provides comparative data for amiloride and EIPA to contextualize the expected potency of MIA. Researchers should consult specific literature for the most accurate IC50 values relevant to their experimental system.

Applications in Cardiovascular Research: Mitigating Ischemia-Reperfusion Injury

A significant body of preclinical evidence supports the role of NHE1 hyperactivation in the pathophysiology of myocardial ischemia-reperfusion injury.[4] The intracellular acidosis that occurs during ischemia triggers a robust activation of NHE1 upon reperfusion, leading to a massive influx of Na+. This, in turn, reverses the direction of the Na+/Ca2+ exchanger, causing a deleterious increase in intracellular Ca2+ concentration, which contributes to contractile dysfunction and cell death.[7]

MIA, as a potent NHE1 inhibitor, has been investigated for its cardioprotective effects in this context. The rationale for its use is to blunt the post-ischemic surge in NHE1 activity, thereby attenuating the subsequent Na+ and Ca2+ overload.[8]

Experimental Protocol: Langendorff-Perfused Isolated Heart Model of Ischemia-Reperfusion Injury

The Langendorff apparatus provides a robust ex vivo system to study the direct effects of pharmacological agents on the heart, independent of systemic neuronal and hormonal influences.[9]

Objective: To assess the cardioprotective effect of MIA on functional recovery and tissue damage following global ischemia and reperfusion in an isolated rat heart.

Materials:

  • Langendorff perfusion system[9]

  • Krebs-Henseleit buffer

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA)

  • Anesthetic (e.g., sodium pentobarbital)

  • Heparin

  • Surgical instruments

  • Data acquisition system to monitor cardiac function (e.g., left ventricular developed pressure, heart rate)

Procedure:

  • Heart Isolation and Perfusion:

    • Anesthetize the rat and administer heparin to prevent coagulation.

    • Rapidly excise the heart and arrest it in ice-cold Krebs-Henseleit buffer.

    • Mount the aorta onto the cannula of the Langendorff apparatus and initiate retrograde perfusion with oxygenated Krebs-Henseleit buffer at a constant pressure.[10]

  • Stabilization:

    • Allow the heart to stabilize for a period of 20-30 minutes, during which baseline cardiac function parameters are recorded.

  • MIA Administration (Pre-treatment group):

    • For the treatment group, switch to a perfusion buffer containing MIA (e.g., 1-10 µM) for 15 minutes prior to the induction of ischemia. The control group will continue to be perfused with the standard buffer.

  • Global Ischemia:

    • Induce global no-flow ischemia by stopping the perfusion for a defined period (e.g., 30 minutes).[11]

  • Reperfusion:

    • Restore perfusion with the respective buffers (with or without MIA for the initial phase of reperfusion) for a period of 45-60 minutes.[11]

    • Continuously monitor and record cardiac function throughout the reperfusion period.

  • Data Analysis:

    • Assess the recovery of cardiac function parameters (e.g., left ventricular developed pressure as a percentage of the pre-ischemic baseline).

    • At the end of the experiment, the heart can be processed for infarct size determination (e.g., using triphenyltetrazolium chloride staining) or for biochemical analyses.

MIA in Cancer Research: Targeting a Key Driver of Malignancy

The dysregulation of intracellular pH is increasingly recognized as a hallmark of cancer.[12] Many cancer cells exhibit a constitutively higher pHi compared to their normal counterparts, which is, in part, maintained by the overactivity of NHE1. This alkaline intracellular environment is permissive for cell proliferation, metabolic adaptation, and the avoidance of apoptosis. Furthermore, NHE1 activity is often localized to the leading edge of migrating cancer cells, where it facilitates the breakdown of the extracellular matrix and promotes invasion.[13]

MIA's ability to inhibit NHE1 makes it a valuable tool for investigating the role of pH dynamics in cancer progression and for exploring NHE1 as a potential therapeutic target.

Experimental Protocol: Wound Healing (Scratch) Assay for Cell Migration

The wound healing assay is a straightforward and widely used method to study directional cell migration in vitro.[14][15][16]

Objective: To evaluate the effect of MIA on the migratory capacity of cancer cells.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • Serum-free or low-serum medium

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA)

  • Sterile pipette tips (p200 or p10)

  • Microscope with a camera

Procedure:

  • Cell Seeding:

    • Seed cells in a multi-well plate at a density that will form a confluent monolayer within 24 hours.[14]

  • Creating the "Wound":

    • Once the cells are confluent, create a "scratch" or cell-free gap in the monolayer using a sterile pipette tip.[15]

  • Washing:

    • Gently wash the wells with serum-free medium or PBS to remove detached cells and debris.[14]

  • Treatment with MIA:

    • Add fresh low-serum medium containing different concentrations of MIA (e.g., 0.1, 1, 10 µM) to the respective wells. Include a vehicle control (e.g., DMSO).

  • Image Acquisition:

    • Capture images of the scratches at time zero (T0) and at regular intervals (e.g., every 4-8 hours) until the scratch in the control wells is nearly closed.[15]

  • Data Analysis:

    • Measure the width of the scratch at different time points for each condition.

    • Calculate the percentage of wound closure or the rate of cell migration.

Experimental Protocol: Transwell Invasion Assay

The transwell invasion assay, also known as the Boyden chamber assay, assesses the ability of cells to migrate through a layer of extracellular matrix (ECM), mimicking the process of invasion through basement membranes.[17][18]

Objective: To determine the effect of MIA on the invasive potential of cancer cells.

Materials:

  • Transwell inserts with a porous membrane

  • Matrigel or another ECM component

  • Cancer cell line of interest

  • Serum-free medium

  • Medium containing a chemoattractant (e.g., fetal bovine serum)

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA)

  • Cotton swabs

  • Staining solution (e.g., crystal violet)

Procedure:

  • Coating the Inserts:

    • Coat the apical side of the transwell membrane with a thin layer of Matrigel and allow it to solidify.[17]

  • Cell Seeding:

    • Resuspend the cancer cells in serum-free medium containing various concentrations of MIA or vehicle control.

    • Seed the cell suspension into the upper chamber of the coated transwell inserts.

  • Chemoattraction:

    • Fill the lower chamber with medium containing a chemoattractant (e.g., 10% FBS) to stimulate cell invasion.[18]

  • Incubation:

    • Incubate the plate for a period sufficient for the cells to invade through the Matrigel and the membrane (e.g., 24-48 hours).

  • Removal of Non-Invasive Cells:

    • After incubation, carefully remove the non-invasive cells from the upper surface of the membrane with a cotton swab.[18]

  • Staining and Quantification:

    • Fix and stain the invasive cells on the bottom of the membrane with crystal violet.

    • Elute the dye and measure the absorbance, or count the stained cells under a microscope to quantify invasion.

Measuring the Direct Effects of MIA: Intracellular pH Measurement

To confirm the mechanism of action of MIA in any experimental system, it is crucial to directly measure its effect on intracellular pH. The fluorescent dye 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF) is a widely used tool for this purpose. Its acetoxymethyl ester form, BCECF-AM, is cell-permeable and is cleaved by intracellular esterases to trap the pH-sensitive dye inside the cell.

Experimental Workflow: Assessing the Effect of MIA on Intracellular pH using BCECF-AM

BCECF_Workflow cluster_0 Cell Preparation cluster_1 Dye Loading cluster_2 Experiment cluster_3 Calibration & Analysis Seed_Cells 1. Seed cells on coverslips or in a 96-well plate Load_BCECF 2. Incubate cells with BCECF-AM (e.g., 2-5 µM) for 20-30 min at 37°C Seed_Cells->Load_BCECF Wash_Cells 3. Wash to remove extracellular dye Load_BCECF->Wash_Cells Baseline 4. Measure baseline fluorescence ratio (e.g., 490/440 nm excitation, 535 nm emission) Wash_Cells->Baseline Add_MIA 5. Add MIA at desired concentration Baseline->Add_MIA Record_Fluorescence 6. Continuously record fluorescence ratio to monitor pHi changes Add_MIA->Record_Fluorescence Calibration 7. Calibrate fluorescence ratio to absolute pHi using ionophores (e.g., nigericin) Record_Fluorescence->Calibration Analyze_Data 8. Analyze and plot pHi changes over time Calibration->Analyze_Data

Figure 2: Workflow for Measuring Intracellular pH with BCECF-AM and MIA.

Concluding Remarks: A Versatile Tool for Modern Research

5-(N-Methyl-N-isobutyl)amiloride stands out as a potent and relatively selective inhibitor of the Na+/H+ exchanger, particularly the NHE1 isoform. Its enhanced membrane permeability compared to its parent compound, amiloride, makes it a preferred choice for experiments requiring effective intracellular blockade of NHE activity.[2] The ability of MIA to modulate fundamental cellular processes such as intracellular pH and ion homeostasis has cemented its role as an indispensable tool in cardiovascular research, cancer biology, and cellular physiology. As with any pharmacological inhibitor, careful consideration of potential off-target effects and the use of appropriate controls are paramount for the robust interpretation of experimental data. This guide provides a foundation for the rational and effective application of MIA to advance our understanding of the critical role of Na+/H+ exchange in health and disease.

References

  • How to do Wound Healing (Scratch) Assay for Cell Migration Analysis. (2025, May 5).
  • Scratch Assay protocol.
  • Scratch Wound Healing Assay. Methods Mol Biol. 2020:2109:225-229.
  • Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. MDPI. Retrieved from [Link]

  • 5-(N-Methyl-N-isobutyl)amiloride ≥98% (TLC), powder. Sigma-Aldrich. Retrieved from a product page for 5-(N-Methyl-N-isobutyl)amiloride.
  • Transwell Cell Migration and Invasion Assay Guide. Corning.
  • Wound healing assay. Abcam. Retrieved from a protocol for the wound healing assay.
  • Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. MDPI. Retrieved from [Link]

  • Langendorff heart. Wikipedia. Retrieved from [Link]

  • 5-(N-Methyl-N-isobutyl)-Amiloride. MySkinRecipes. Retrieved from a product description of 5-(N-Methyl-N-isobutyl)-Amiloride.
  • Rational basis for use of sodium-hydrogen exchange inhibitors in myocardial ischemia. Am J Cardiol. 1999 May 20;83(10A):10G-17G; discussion 17G-18G.
  • Scratch Assay Protocol. Axion Biosystems.
  • Amiloride derivatives EIPA and MIA trigger NETotic cell death... ResearchGate.
  • Transwell In Vitro Cell Migration and Invasion Assays. PMC - NIH.
  • Langendorff-isolated perfused heart experimental protocol. ResearchGate. Retrieved from a research article on a Langendorff-isolated perfused heart experimental protocol.
  • Effects of amiloride, MIA, EIPA and cariporide on EROD activity in... ResearchGate.
  • 5-(N-Methyl-N-isobutyl)-Amiloride. Retrieved from a product page for 5-(N-Methyl-N-isobutyl)-Amiloride.
  • 5-(N-ethyl-N-isopropyl)-Amiloride - Applications - CAT N. Bertin bioreagent. Retrieved from a product page for 5-(N-ethyl-N-isopropyl)-Amiloride.
  • Inhibition of Na+/H+ exchanger 1 by 5-(N-ethyl-N-isopropyl) amiloride reduces hypoxia-induced hepatocellular carcinoma invasion and motility. PubMed. Retrieved from [Link]

  • a potential therapeutic target for the prevention of myocardial ischaemic and reperfusion injury and attenuation of postinfarction heart failure. PubMed.
  • Deep Dive into the Transwell Migration and Invasion Assay. CLYTE Technologies. (2025, October 6).
  • Ethyl isopropyl amiloride decreases oxidative phosphorylation and increases mitochondrial fusion in clonal untransformed and cancer cells. PubMed. Retrieved from [Link]

  • Langendorff's isolated perfused rat heart technique: a review.
  • Na+/H+ exchange inhibitors for cardioprotective therapy: progress, problems and prospects. PubMed. Retrieved from [Link]

  • 5-(N-ethyl-N-isopropyl)-Amiloride (CAS 1154-25-2). Cayman Chemical. Retrieved from a product page for 5-(N-ethyl-N-isopropyl)-Amiloride.
  • Induction and Assessment of Ischemia-reperfusion Injury in Langendorff-perfused Rat Hearts. NIH. (2015, July 27).
  • Ethyl isopropyl amiloride inhibits smooth muscle cell proliferation and migration by inducing apoptosis and antagonizing urokinase plasminogen activator activity. PubMed. Retrieved from [Link]

  • Epithelial sodium channel inhibition in cardiovascular disease. A potential role for amiloride. Retrieved from a review article on amiloride and its role in cardiovascular disease.
  • Assay Methods: Cell Invasion Assay. Corning. Retrieved from a guide for the cell invasion assay.
  • Isolated heart perfusion according to Langendorff---still viable in the new millennium. PubMed. Retrieved from [Link]

  • The Endothelial Cell Transwell Migration and Invasion Assay. Sigma-Aldrich.
  • 5-(N-Methyl-N-isobutyl)-Amiloride. SCBT. Retrieved from a product page for 5-(N-Methyl-N-isobutyl)-Amiloride.
  • NHE3 and ENaC mRNA expression and amiloride-sensitive Isc are increased in Slc26a3. Retrieved from a research article on NHE3 and ENaC mRNA expression.
  • Heterologous expression and functional properties of amiloride high affinity (NHE-1) and low affinity (NHE-3) isoforms of the ra. (2022, August 5). Retrieved from a research article on the heterologous expression and functional properties of amiloride.
  • The myocardial sodium-hydrogen exchanger (NHE) and its role in mediating ischemic and reperfusion injury. PubMed. Retrieved from [Link]

  • Myocardial Impact of NHE1 Regulation by Sildenafil. Frontiers. (2021, February 21).
  • Amiloride and 5-(N-ethyl-N-isopropyl) amiloride inhibit medium acidification and glucose metabolism by the fission yeast Schizosaccharomyces pombe. PubMed. Retrieved from [Link]

  • 5-(N-Methyl-N-isobutyl)-Amiloride. Aladdin. Retrieved from a product page for 5-(N-Methyl-N-isobutyl)-Amiloride.
  • Article Mutations in the Epithelial Na + Channel ENaC Outer Pore Disrupt Amiloride Block by Increasing Its Dissociation Rate. DOI.

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Foundational

An In-Depth Technical Guide to 5-(N-Methyl-N-isobutyl)amiloride (MIA) for Researchers and Drug Development Professionals

Foreword: Unveiling the Potential of a Potent Na+/H+ Exchanger Inhibitor In the landscape of cellular physiology and drug discovery, precise tools are paramount for dissecting complex biological processes. 5-(N-Methyl-N-...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Unveiling the Potential of a Potent Na+/H+ Exchanger Inhibitor

In the landscape of cellular physiology and drug discovery, precise tools are paramount for dissecting complex biological processes. 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent derivative of the diuretic amiloride, has emerged as a critical pharmacological agent for the investigation of ion transport and its implications in a spectrum of physiological and pathological states. This guide provides a comprehensive technical overview of MIA, from its fundamental chemical properties and mechanism of action to detailed, field-proven experimental protocols. Our objective is to equip researchers, scientists, and drug development professionals with the in-depth knowledge required to effectively harness the capabilities of MIA in their investigative pursuits.

Section 1: Core Characteristics of 5-(N-Methyl-N-isobutyl)amiloride (MIA)

MIA is a synthetic pyrazine derivative that has garnered significant attention for its potent inhibitory effects on the Na+/H+ exchanger (NHE) family of ion transporters. Its utility as a research tool stems from its enhanced potency and membrane permeability compared to its parent compound, amiloride.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of MIA is essential for its proper handling, storage, and application in experimental settings.

PropertyValueSource
CAS Number 96861-65-3
Molecular Formula C₁₁H₁₈ClN₇O
Molecular Weight 299.76 g/mol
Appearance Pale yellow to yellow powderSigma-Aldrich
Melting Point 200-201 °C
Solubility Soluble in methanol (9.80-10.20 mg/mL), DMSO, and dilute aqueous acid. Insoluble in water.
Storage 2-8°C, sealed and dry
Mechanism of Action: Potent Inhibition of the Na+/H+ Exchanger

MIA exerts its biological effects primarily through the potent blockade of the Na+/H+ antiport system. These integral membrane proteins are crucial for the regulation of intracellular pH (pHi), cell volume, and sodium homeostasis by mediating the exchange of one intracellular proton for one extracellular sodium ion.

MIA_Mechanism_of_Action cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Space Na_ext Na+ NHE1 NHE1 Transporter Na_ext->NHE1 Influx H_int H+ NHE1->H_int Efflux pH_decrease Intracellular Acidification (↓ pHi) H_int->pH_decrease Accumulation MIA MIA (5-(N-Methyl-N-isobutyl)amiloride) MIA->NHE1 Inhibition

Caption: Mechanism of MIA Inhibition on the NHE1 Transporter.

Selectivity and Potential Off-Target Effects

While MIA is a potent inhibitor of NHE1, it is crucial for researchers to be aware of its potential interactions with other NHE isoforms and off-target proteins. As with other amiloride analogs, high concentrations of MIA may exhibit inhibitory effects on other ion transporters, enzymes, and receptors. Therefore, it is imperative to use the lowest effective concentration of MIA and to include appropriate controls to ensure that the observed effects are attributable to the inhibition of NHE1.

Section 2: Applications in Research

The ability of MIA to potently inhibit NHE1 has made it an invaluable tool in several areas of biomedical research.

Regulation of Intracellular pH

MIA is widely used to investigate the role of NHE1 in the maintenance and regulation of intracellular pH. By inducing a controlled state of intracellular acidosis, researchers can study the downstream consequences of pH dysregulation on a variety of cellular processes, including cell proliferation, apoptosis, and signal transduction.

Cardiovascular Research: Ischemia-Reperfusion Injury and Cardiac Hypertrophy

In the context of cardiovascular physiology, NHE1 plays a critical role in the cellular response to ischemic events. During ischemia, anaerobic metabolism leads to intracellular acidosis, which activates NHE1. The subsequent influx of Na+ can lead to a reversal of the Na+/Ca2+ exchanger, resulting in Ca2+ overload and cardiomyocyte injury upon reperfusion. MIA is instrumental in studying the contribution of NHE1 to this process and for evaluating the therapeutic potential of NHE1 inhibition in mitigating ischemia-reperfusion injury. Studies have shown that MIA can reduce reperfusion arrhythmias and improve functional recovery in isolated rat hearts subjected to global ischemia by inhibiting Na+/H+ exchange and attenuating the cellular imbalance of Na+ and Ca2+.

Oncology: Cancer Cell Migration and Invasion

The tumor microenvironment is often characterized by extracellular acidosis. To counteract this, cancer cells frequently upregulate NHE1 activity to maintain a relatively alkaline intracellular pH, which is permissive for proliferation and metastasis. MIA is a valuable tool for investigating the role of NHE1 in cancer cell migration and invasion. By inhibiting NHE1 and inducing intracellular acidification, MIA can disrupt the migratory and invasive capacity of cancer cells.

Section 3: Experimental Protocols

The following protocols are provided as a guide for the application of MIA in key experimental settings. It is recommended that researchers optimize these protocols for their specific cell types and experimental conditions.

Measurement of Intracellular pH using MIA and BCECF-AM

This protocol describes the use of the pH-sensitive fluorescent dye, 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein acetoxymethyl ester (BCECF-AM), to measure changes in intracellular pH following inhibition of NHE1 with MIA.

Materials:

  • Cells of interest cultured on glass coverslips

  • BCECF-AM (5 mM stock in DMSO)

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA) (10 mM stock in DMSO)

  • HEPES-buffered saline (HBS): 140 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 2 mM CaCl₂, 10 mM HEPES, 10 mM glucose, pH 7.4

  • Calibration buffers (pH 6.5, 7.0, 7.5, 8.0) containing 10 µM nigericin

  • Fluorescence microscopy system with excitation at ~490 nm and ~440 nm and emission at ~535 nm.

Procedure:

  • Cell Loading:

    • Incubate cells with 2 µM BCECF-AM in HBS for 30 minutes at 37°C.

    • Wash the cells twice with HBS to remove extracellular dye.

    • Allow the cells to recover for 15-30 minutes at room temperature to ensure complete de-esterification of the dye.

  • Baseline Measurement:

    • Mount the coverslip in a perfusion chamber on the microscope stage.

    • Perfuse with HBS and record the baseline fluorescence ratio (F490/F440).

  • Inhibition with MIA:

    • Perfuse the cells with HBS containing the desired concentration of MIA (e.g., 1-10 µM).

    • Continuously record the fluorescence ratio to monitor the change in intracellular pH. A decrease in the ratio indicates intracellular acidification.

  • Calibration:

    • At the end of the experiment, perfuse the cells with the calibration buffers containing nigericin, starting with pH 7.0, followed by the other pH values in a random order.

    • Record the fluorescence ratio at each pH to generate a calibration curve.

    • Convert the experimental fluorescence ratios to intracellular pH values using the calibration curve.

Intracellular_pH_Measurement_Workflow start Start cell_loading Cell Loading with BCECF-AM start->cell_loading wash Wash to Remove Extracellular Dye cell_loading->wash baseline Measure Baseline Fluorescence Ratio wash->baseline add_mia Add MIA to Inhibit NHE1 baseline->add_mia record_ph Record Change in Fluorescence Ratio (pHi) add_mia->record_ph calibration Calibrate with Nigericin Buffers record_ph->calibration analysis Data Analysis and pHi Calculation calibration->analysis end End analysis->end

Caption: Workflow for Measuring Intracellular pH using MIA.

In Vitro Model of Cardiac Ischemia-Reperfusion Injury

This protocol outlines a method for inducing simulated ischemia-reperfusion injury in isolated adult cardiomyocytes and assessing the protective effects of MIA.

Materials:

  • Isolated adult cardiomyocytes

  • Normoxic buffer (e.g., Tyrode's solution): 137 mM NaCl, 5.4 mM KCl, 1.8 mM CaCl₂, 0.5 mM MgCl₂, 10 mM HEPES, 10 mM glucose, pH 7.4

  • Ischemic buffer: 137 mM NaCl, 8 mM KCl, 1.8 mM CaCl₂, 0.5 mM MgCl₂, 10 mM HEPES, 20 mM 2-deoxyglucose, pH 6.5

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA)

  • Cell viability assay (e.g., Trypan Blue exclusion or Calcein-AM/Ethidium homodimer-1 staining)

  • Assay for measuring cardiomyocyte contractility (e.g., video-based edge detection)

Procedure:

  • Baseline:

    • Plate isolated cardiomyocytes on laminin-coated dishes.

    • Perfuse with normoxic buffer and record baseline cell viability and contractility.

  • Simulated Ischemia:

    • Perfuse the cardiomyocytes with the ischemic buffer for a defined period (e.g., 30-60 minutes). This can be performed under hypoxic conditions (e.g., in a chamber with 95% N₂/5% CO₂).

  • Reperfusion:

    • Switch the perfusion back to the normoxic buffer to simulate reperfusion.

    • For the MIA treatment group, include the desired concentration of MIA (e.g., 1-10 µM) in the reperfusion buffer.

    • Continue the reperfusion for a set duration (e.g., 60-120 minutes).

  • Assessment of Injury:

    • At the end of the reperfusion period, assess cell viability using a suitable assay.

    • Measure cardiomyocyte contractility to determine functional recovery.

    • Compare the outcomes in the MIA-treated group to the untreated control group to evaluate the cardioprotective effects of MIA.

Protocols & Analytical Methods

Method

Application and Protocol for Measuring Intracellular pH and Investigating Na+/H+ Exchanger Activity Using 5-(N-Methyl-N-isobutyl)amiloride

For: Researchers, scientists, and drug development professionals. Introduction: The Critical Role of Intracellular pH Intracellular pH (pHi) is a tightly regulated physiological parameter fundamental to a vast array of c...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Intracellular pH

Intracellular pH (pHi) is a tightly regulated physiological parameter fundamental to a vast array of cellular processes.[1][2][3] From enzymatic activity and protein synthesis to cell proliferation, apoptosis, and ion transport, the maintenance of a stable pHi, typically between 6.8 and 7.4 in the cytosol, is paramount for cellular homeostasis and function.[4] Dysregulation of pHi is a hallmark of numerous pathological states, including cancer and cardiac ischemia, making its accurate measurement a critical aspect of biomedical research.

One of the principal regulators of pHi in mammalian cells is the Na+/H+ exchanger (NHE), a family of membrane-bound transporters that mediate the electroneutral exchange of one intracellular H+ for one extracellular Na+.[1][5] The ubiquitously expressed NHE1 isoform is a key player in protecting cells from cytosolic acidification.[5]

This guide provides a comprehensive framework for measuring intracellular pH using ratiometric fluorescent indicators. It further details the application of 5-(N-Methyl-N-isobutyl)amiloride (MIA) , a potent and specific inhibitor of the NHE1 isoform, as a pharmacological tool to dissect the contribution of this vital transporter to pHi dynamics.[5][6]

Principle of Measurement: Ratiometric Fluorescence Microscopy

The measurement of pHi in living cells is most commonly achieved using pH-sensitive fluorescent dyes. Ratiometric indicators, such as BCECF and SNARF-1, are particularly powerful because they exhibit a pH-dependent shift in either their excitation or emission spectrum.[7][8][9] By calculating the ratio of fluorescence intensity at two different wavelengths, the measurement becomes independent of confounding variables like dye concentration, photobleaching, and cell path length, leading to more accurate and reproducible results.[7]

  • BCECF (2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein): A dual-excitation probe. The ratio of emission intensity (at ~535 nm) when excited at a pH-sensitive wavelength (~490 nm) versus a pH-insensitive (isosbestic) wavelength (~440 nm) correlates directly with pHi. Its pKa of ~7.0 makes it ideal for cytosolic measurements.[3][8][10]

  • SNARF-1 (Seminaphthorhodafluor-1): A dual-emission probe. It is excited at a single wavelength (e.g., 514 nm), and the ratio of fluorescence emission at two wavelengths (~585 nm and ~640 nm) changes with pH.[7][11] Its pKa of ~7.5 is suitable for measuring pH changes between 7.0 and 8.0.[7][12][13]

This protocol will focus on BCECF as the primary example, with notes on adapting the procedure for SNARF-1.

Mechanism of Action: 5-(N-Methyl-N-isobutyl)amiloride (MIA) as an NHE1 Inhibitor

MIA is an analog of amiloride with significantly higher potency and specificity for the Na+/H+ exchanger, particularly the NHE1 isoform, compared to other sodium channels.[5] It functions by binding to the exchanger and blocking the transport of ions. In the context of pHi measurement, adding MIA to the experimental system allows researchers to quantify the rate of pHi change that is specifically attributable to NHE1 activity. For instance, after inducing an acid load in cells, the rate of pHi recovery in the absence of MIA can be compared to the rate in the presence of MIA. The difference reveals the contribution of NHE1 to this recovery process.[6]

Experimental Workflow & Protocols

The overall experimental process involves loading the cells with a pH-sensitive dye, measuring baseline fluorescence, potentially inducing a pH change, and finally, performing an in-situ calibration to convert fluorescence ratios to absolute pHi values.

Workflow cluster_prep Phase 1: Preparation cluster_exp Phase 2: Experiment cluster_cal Phase 3: Calibration & Analysis P1 Prepare Cells (Plate and Culture) E1 Load Cells with BCECF-AM P1->E1 P2 Prepare Reagents (Dye, MIA, Buffers) P2->E1 E2 Acquire Baseline Fluorescence Ratio E1->E2 E3 Introduce Experimental Condition (e.g., Acid Load) E2->E3 E4 Monitor pHi Recovery (Ratio vs. Time) E3->E4 E5 Optional: Repeat with MIA Pre-incubation E4->E5 C1 In-Situ Calibration (Nigericin/High K+ Buffers) E4->C1 E5->C1 C2 Generate Calibration Curve (Ratio vs. pH) C1->C2 C3 Convert Experimental Ratios to pHi Values C2->C3 C4 Data Analysis & Interpretation C3->C4 NHE1_Function Role of MIA in blocking NHE1-mediated pHi regulation. cluster_cell Cell NHE1 NHE1 Na_in Na+ NHE1->Na_in H_out H+ NHE1->H_out Extrusion H_in H+ H_in->NHE1 Intracellular Acidification Na_out Na+ Na_out->NHE1 Influx MIA MIA MIA->NHE1 Inhibition

Caption: MIA inhibits the NHE1 transporter, blocking H+ extrusion.

Part 4: In-Situ Calibration

Causality: To convert the measured fluorescence ratios into absolute pHi values, a calibration curve must be generated within the cells under the same experimental conditions. This is critical because the intracellular environment can affect the dye's spectral properties. [14]The ionophore nigericin, in the presence of high extracellular K+, clamps the pHi to the defined pH of the external buffer by dissipating both H+ and K+ gradients. [7][10]

  • At the end of the experiment, remove the experimental buffer from the cells.

  • Add the first High K+ Calibration Buffer (e.g., pH 8.0) supplemented with 10 µM nigericin.

  • Incubate for 5-10 minutes to allow the pHi to equilibrate with the buffer pH. [10]4. Acquire several ratio images (F₄₉₀ / F₄₄₀) and average the stable ratio value.

  • Sequentially replace the buffer with the next calibration buffer in descending pH order (e.g., pH 7.6, 7.2, 6.8, 6.4), allowing for equilibration and recording the stable ratio at each step.

  • Data Analysis: Plot the measured fluorescence ratios (Y-axis) against the corresponding buffer pH values (X-axis). Fit the data to a sigmoidal curve (e.g., using the Henderson-Hasselbalch equation) to generate the calibration curve.

  • Use the equation from this curve to convert the experimental ratio data into absolute pHi values.

Data Presentation and Interpretation

Key Spectral Properties of Common pHi Indicators
IndicatorTypeExcitation (nm)Emission (nm)pKa (in vitro)Ratiometric Measurement
BCECF Dual-Excitation~490 (pH-sensitive) & ~440 (isosbestic)~535~7.0 [8][10]Yes (Excitation Ratio)
SNARF-1 Dual-Emission~514 or ~568~585 (acidic) & ~640 (basic)~7.5 [7][12]Yes (Emission Ratio)
Troubleshooting Common Issues
IssuePotential Cause(s)Suggested Solution(s)
Low/No Fluorescence Signal Incomplete hydrolysis of AM ester.Increase incubation time or temperature. Ensure cells are healthy.
Cell death or toxicity.Decrease dye concentration or loading time. Check cell viability.
Incorrect filter sets.Verify microscope filters match the dye's spectral properties.
High Background Fluorescence Incomplete removal of extracellular dye.Increase the number and volume of washes after loading.
Dye leakage from cells.Perform experiments promptly after loading. Lowering temperature may reduce leakage but will also affect cellular processes.
Inaccurate pHi Values Calibration performed in vitro instead of in-situ.Always perform in-situ calibration. The intracellular environment alters dye properties. [14]
Incorrect calibration buffer K+ concentration.Ensure K+ concentration in calibration buffers is high enough (~130-150 mM) to clamp the membrane potential. [15]
Residual nigericin from calibration.If performing multiple experiments on the same setup, ensure thorough washing of perfusion lines between experiments. [16]
Phototoxicity/Photobleaching Excessive light exposure.Use the lowest possible excitation light intensity and exposure time. Use neutral density filters. Increase time between acquisitions.

References

  • A-J-M. A, et al. Imaging of Mitochondrial pH Using SNARF-1. Methods in Molecular Biology. [Link]

  • Simpson, A. W. (1995). In Vivo Spectroscopic Properties of the Fluorescent pH Indicator Biscarboxyethyl Carboxyfluorescein. Photochemistry and Photobiology. [Link]

  • Stock, C. M., et al. (2012, May 1). Intracellular pH regulation by Na⁺/H⁺ exchanger-1 (NHE1) is required for growth factor-induced mammary branching morphogenesis. Developmental Biology. [Link]

  • Ozkan, P., & Mutharasan, R. (2002, August 15). A rapid method for measuring intracellular pH using BCECF-AM. Biochimica et Biophysica Acta (BBA) - General Subjects. [Link]

  • Boyarsky, G., et al. (1996). Inadequacy of High K+/nigericin for Calibrating BCECF. I. Estimating Steady-State Intracellular pH. American Journal of Physiology-Cell Physiology. [Link]

  • Linard, Y., et al. (1996). Measurement of intracellular pH in cultured cells by flow cytometry with BCECF-AM. Journal of Biotechnology. [Link]

  • Calibration of carboxy-SNARF-1 in pH-controlled buffers; A. Emission... ResearchGate. [Link]

  • Linard, Y., et al. (1996, May 15). Measurement of intracellular pH in cultured cells by flow cytometry with BCECF-AM. Journal of Biotechnology. [Link]

  • Buckler, K. J., & Vaughan-Jones, R. D. (1990, October). Application of a new pH-sensitive fluoroprobe (carboxy-SNARF-1) for intracellular pH measurement in small, isolated cells. Pflügers Archiv - European Journal of Physiology. [Link]

  • Bassnett, S., et al. (1990). Intracellular pH measurement using single excitation-dual emission fluorescence ratios. Journal of Photochemistry and Photobiology B: Biology. [Link]

  • Devoisselle, J. M., et al. (1996). Fluorescent characteristics and pharmacokinetic profiles of the fluorescent probe BCECF in various tissues: the role of blood content. Photochemistry and Photobiology. [Link]

  • Cross, H. R., et al. (1995). Changes in Intracellular Na+ and pH in Rat Heart During Ischemia: Role of Na+/H+ Exchanger. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

  • Measurement of Intracellular pH. ResearchGate. [Link]

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  • Seksek, O., & Bolard, J. (1992). Comparison of spectrum-shifting intracellular pH probes 5'(and 6')-carboxy-10-dimethylamino-3-hydroxyspiro[7H-benzo[c]xanthene-7, 1'(3'H)-isobenzofuran]-3'-one and 2',7' - bis(carboxyethyl)-5(6)-carboxyfluorescein in BALB/c-3T3 cells. Analytical Biochemistry. [Link]

  • Boyarsky, G., et al. (1996). Inadequacy of high K+/nigericin for calibrating BCECF. II. Intracellular pH dependence of the correction. American Journal of Physiology-Cell Physiology. [Link]

  • Giansanti, V., et al. (2011). Fluorescence properties of the Na+/H+exchanger inhibitor HMA (5-(N,N-hexamethylene)amiloride) are modulated by intracellular pH. European Journal of Histochemistry. [Link]

  • Al-Ghoul, K., et al. (1991, February 15). SNARF-1 as an intracellular pH indicator in laser microspectrofluorometry: a critical assessment. Analytical Biochemistry. [Link]

  • Bond, M., & Varley, C. (2005). Use of flow cytometry and SNARF to calibrate and measure intracellular pH in NS0 cells. Cytometry Part A. [Link]

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Application

The Use of 5-(N-Methyl-N-isobutyl)amiloride (MIA) in Cell Culture: A Detailed Guide to Application and Protocol

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 5-(N-Methyl-N-isobutyl)amiloride (MIA) in cell culture experiments. MIA is a potent der...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 5-(N-Methyl-N-isobutyl)amiloride (MIA) in cell culture experiments. MIA is a potent derivative of the diuretic amiloride and a highly selective inhibitor of the Na+/H+ exchanger isoform 1 (NHE1), a key regulator of intracellular pH (pHi). This guide delves into the scientific principles behind its application, provides detailed protocols for its use, and offers insights into the interpretation of results.

Scientific Foundation: Understanding the Role of MIA in Cellular Physiology

The Na+/H+ exchanger (NHE) family of integral membrane proteins plays a critical role in maintaining cellular homeostasis by mediating the exchange of intracellular protons (H+) for extracellular sodium ions (Na+). Of the various NHE isoforms, NHE1 is ubiquitously expressed and is a primary regulator of intracellular pH, cell volume, and cellular responses to various stimuli. Dysregulation of NHE1 activity has been implicated in a range of pathological conditions, including cancer, cardiac ischemia-reperfusion injury, and hypertension.

MIA exerts its effects by binding to and inhibiting the activity of NHE1. This inhibition leads to a decrease in the extrusion of protons from the cell, resulting in intracellular acidification. By manipulating intracellular pH, MIA serves as a powerful tool to investigate the physiological and pathophysiological roles of NHE1 in various cellular processes. For instance, in cancer research, where tumor cells often exhibit a more alkaline intracellular pH that promotes proliferation and metastasis, MIA can be used to probe the effects of pH modulation on tumor cell behavior.

Physicochemical Properties and Stock Solution Preparation

A thorough understanding of the physicochemical properties of MIA is essential for its effective use in cell culture.

PropertyValueSource
Molecular Formula C₁₁H₁₈ClN₇O[1]
Molecular Weight 299.76 g/mol [1]
Appearance Powder
Melting Point 200-201 °C[1]
Solubility Soluble in DMSO and methanol; sparingly soluble in aqueous buffers.
Storage Store at 2-8°C as a solid.[1]
Protocol for Preparing a 10 mM Stock Solution of MIA

Rationale: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing MIA stock solutions due to its high solubilizing capacity for organic molecules and its compatibility with most cell culture media at low concentrations. A high-concentration stock solution allows for the addition of a small volume to the cell culture medium, minimizing the final DMSO concentration and its potential cytotoxic effects.

Materials:

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA) powder

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Sterile, conical-bottom polypropylene tubes

  • Calibrated micropipettes and sterile tips

Procedure:

  • Calculate the required mass of MIA: To prepare 1 mL of a 10 mM stock solution, you will need:

    • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass = 0.010 mol/L x 0.001 L x 299.76 g/mol = 0.0029976 g = 2.9976 mg

  • Weighing the MIA: Carefully weigh approximately 3 mg of MIA powder and record the exact weight.

  • Dissolving in DMSO: Add the appropriate volume of DMSO to the weighed MIA to achieve a final concentration of 10 mM. For example, if you weighed exactly 3.0 mg of MIA, you would add 1.00 mL of DMSO.

  • Ensuring Complete Dissolution: Vortex the solution thoroughly until all the MIA powder is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary.

  • Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile polypropylene tubes. Store the aliquots at -20°C to maintain stability. Avoid repeated freeze-thaw cycles. While some sources suggest that amiloride solutions can be stable for up to 7 days at room temperature, long-term storage of the stock solution at -20°C is recommended to ensure potency.[2][3][4]

Application in Cell Culture: Determining Working Concentrations and Assessing Effects

The optimal working concentration of MIA will vary depending on the cell type, the specific experimental goals, and the duration of treatment. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific application.

Typical Working Concentrations:

Published studies have utilized a range of MIA concentrations, typically in the low micromolar range. For example, in studies investigating the role of NHE1 in cancer cells, concentrations around 10-100 µM have been used.[5] It is advisable to start with a broad range of concentrations (e.g., 0.1, 1, 10, 50, 100 µM) to determine the IC50 for NHE1 inhibition and to assess any potential cytotoxicity.

Diagram: Experimental Workflow for MIA Treatment and Analysis

experimental_workflow cluster_prep Cell Preparation cluster_treatment MIA Treatment cluster_analysis Analysis cell_seeding Seed cells in appropriate culture vessel cell_attachment Allow cells to attach and reach desired confluency cell_seeding->cell_attachment treat_cells Treat cells with MIA for the desired duration cell_attachment->treat_cells Incubate prepare_mia Prepare working concentrations of MIA from stock solution prepare_mia->treat_cells ph_measurement Measure intracellular pH treat_cells->ph_measurement viability_assay Assess cell viability/cytotoxicity treat_cells->viability_assay other_assays Perform other relevant assays (e.g., migration, proliferation) treat_cells->other_assays

Caption: A generalized workflow for treating cells with MIA and subsequent analysis.

Protocol for Measuring Intracellular pH using BCECF-AM

One of the primary applications of MIA is to study the effects of NHE1 inhibition on intracellular pH. The fluorescent probe 2',7'-Bis-(2-Carboxyethyl)-5-(and-6-)-Carboxyfluorescein, Acetoxymethyl Ester (BCECF-AM) is a widely used tool for this purpose.

Rationale: BCECF-AM is a cell-permeant dye that is cleaved by intracellular esterases to the membrane-impermeant BCECF. The fluorescence emission of BCECF is pH-dependent, allowing for the ratiometric measurement of intracellular pH.

Materials:

  • Cells treated with MIA (and appropriate controls)

  • BCECF-AM (e.g., 1 mM stock in DMSO)

  • Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

  • Nigericin (for calibration)

  • High-potassium buffer (for calibration)

  • Fluorescence plate reader or fluorescence microscope

Procedure:

  • Cell Preparation: Plate cells in a black-walled, clear-bottom 96-well plate at an appropriate density and allow them to adhere overnight.

  • MIA Treatment: Treat the cells with the desired concentrations of MIA for the specified duration. Include vehicle-treated (DMSO) and untreated controls.

  • BCECF-AM Loading:

    • Prepare a BCECF-AM loading solution (typically 1-5 µM in HBSS).

    • Remove the culture medium from the wells and wash once with HBSS.

    • Add the BCECF-AM loading solution to each well and incubate at 37°C for 30-60 minutes.

  • Wash: Remove the loading solution and wash the cells twice with HBSS to remove extracellular dye.

  • Fluorescence Measurement:

    • Add fresh HBSS to each well.

    • Measure the fluorescence intensity at two excitation wavelengths (e.g., 490 nm, pH-sensitive, and 440 nm, pH-insensitive) and a single emission wavelength (e.g., 535 nm).

  • Intracellular pH Calibration:

    • At the end of the experiment, create a calibration curve to convert the fluorescence ratios to pH values.

    • Prepare a series of high-potassium buffers with known pH values (e.g., ranging from 6.0 to 8.0).

    • Add nigericin (a protonophore that equilibrates intracellular and extracellular pH) to each well along with the corresponding calibration buffer.

    • Measure the fluorescence ratios at each pH value and plot the ratio (490/440) against the known pH to generate a calibration curve.

  • Data Analysis: Use the calibration curve to convert the experimental fluorescence ratios of your MIA-treated and control cells into intracellular pH values.

Protocol for Assessing Cell Viability using the MTT Assay

It is essential to assess the cytotoxicity of MIA at the concentrations used in your experiments to ensure that the observed effects are not due to a general loss of cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a common method for this purpose.

Rationale: The MTT assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondria can reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[6][7][8]

Materials:

  • Cells treated with MIA (and appropriate controls)

  • MTT solution (e.g., 5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • 96-well plate reader

Procedure:

  • Cell Seeding and Treatment:

    • Seed cells in a 96-well plate at a density that will not lead to over-confluence during the experiment.

    • Treat the cells with a range of MIA concentrations for the desired duration. Include appropriate controls.

  • Addition of MTT:

    • After the treatment period, add 10-20 µL of the MTT solution to each well.

    • Incubate the plate at 37°C for 2-4 hours, or until purple formazan crystals are visible under a microscope.

  • Solubilization of Formazan:

    • Carefully remove the medium from each well.

    • Add 100-200 µL of the solubilization solution to each well to dissolve the formazan crystals.

    • Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 5-15 minutes.

  • Absorbance Measurement:

    • Measure the absorbance of each well at a wavelength of 570 nm using a plate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Data Analysis:

    • Calculate the percentage of cell viability for each MIA concentration relative to the vehicle-treated control cells.

    • Plot the percentage of cell viability against the MIA concentration to determine the IC50 value for cytotoxicity.

Data Interpretation and Troubleshooting

Interpreting Results:
  • A decrease in intracellular pH upon MIA treatment is indicative of successful NHE1 inhibition.

  • Correlate the changes in intracellular pH with other cellular responses, such as changes in proliferation, migration, or apoptosis, to understand the role of NHE1 in these processes.

  • Always consider the potential for off-target effects, especially at higher concentrations of MIA. While MIA is more selective for NHE1 than amiloride, it may still affect other ion exchangers or channels at high concentrations.

  • The cytotoxic effects of MIA should be carefully considered. If a significant decrease in cell viability is observed at a particular concentration, the effects on other cellular processes at that concentration should be interpreted with caution.

Troubleshooting Common Issues:
ProblemPossible CauseSolution
MIA precipitates in the culture medium. The final concentration of DMSO is too high, or the MIA concentration exceeds its solubility in the medium.Ensure the final DMSO concentration is below 0.5%. Prepare fresh working solutions of MIA for each experiment.
No change in intracellular pH is observed. The concentration of MIA is too low, the incubation time is too short, or the cells are not sensitive to MIA.Perform a dose-response and time-course experiment to determine the optimal conditions. Verify the expression and activity of NHE1 in your cell line.
High background fluorescence in the pH measurement assay. Incomplete removal of extracellular BCECF-AM.Ensure thorough washing of the cells after BCECF-AM loading.
High variability in the MTT assay results. Uneven cell seeding, contamination, or incomplete dissolution of formazan crystals.Ensure a single-cell suspension before seeding. Maintain aseptic technique. Ensure complete dissolution of formazan before reading the absorbance.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride is a valuable pharmacological tool for investigating the role of the Na+/H+ exchanger 1 in a wide range of cellular processes. By carefully following the protocols outlined in this guide and by performing appropriate validation experiments, researchers can effectively utilize MIA to gain a deeper understanding of the intricate mechanisms that govern intracellular pH regulation and its impact on cell physiology and disease.

References

  • Luo, J., & Tannock, I. F. (1993). Therapeutic potential of analogues of amiloride: inhibition of the regulation of intracellular pH as a possible mechanism of tumour selective therapy. British journal of cancer, 67(2), 297–303.
  • Schlatter, E., & Greger, R. (1993). Methyl isobutyl amiloride delays normalization of brain intracellular pH after cardiac arrest in rats. Critical care medicine, 21(9), 1365–1371.
  • Roche. (n.d.).
  • Song, C. W., Lyons, J. C., Griffin, R. J., & Makepeace, C. M. (1993). Effects of amiloride on intracellular pH and thermosensitivity. International journal of radiation oncology, biology, physics, 25(3), 465–471.
  • National Center for Biotechnology Information. (2013). Assay Guidance Manual - Cell Viability Assays.
  • Abcam. (n.d.). MTT assay protocol.
  • Aasirvatham, A. (2023). Cell Viability Assay (MTT Assay) Protocol. protocols.io.
  • Horton, T. (n.d.). MTT Cell Assay Protocol.
  • Ritter, M., & Wöll, E. (1996). Regulation of intracellular pH in cultured hippocampal neurons by an amiloride-insensitive Na+/H+ exchanger. The Journal of physiology, 496( Pt 3), 645–656.
  • Luo, J., & Tannock, I. F. (1994). Inhibition of the regulation of intracellular pH: potential of 5-(N,N-hexamethylene) amiloride in tumour-selective therapy. British journal of cancer, 70(4), 617–624.
  • Harris, T., et al. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. Molecules (Basel, Switzerland), 26(6), 1639.
  • Brezániová, I., et al. (2001). The effect of 5'-(N,N-dimethyl)-amiloride on cytotoxic activity of doxorubicin and vincristine in CEM cell lines. General physiology and biophysics, 20(3), 279–288.
  • Inhibitor Research Hub. (2026). Optimizing Cell Assays with 5-(N,N-dimethyl)-Amiloride (hydrochloride).
  • Al-Ghananeem, A. M., et al. (2020). Stability of extemporaneously compounded amiloride nasal spray. PloS one, 15(7), e0236232.
  • Sigma-Aldrich. (n.d.). 5-(N-Methyl-N-isobutyl)amiloride.
  • BenchChem. (2025). A Comparative Guide to EIPA and Amiloride as Na+/H+ Exchanger (NHE) Inhibitors.
  • Orlowski, J., & Grinstein, S. (1993). Heterologous expression and functional properties of amiloride high affinity (NHE-1) and low affinity (NHE-3) isoforms of the rat Na/H exchanger. The Journal of biological chemistry, 268(22), 16368–16377.
  • MySkinRecipes. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride.
  • Chen, X., et al. (2010). Inhibition of Na(+)/H(+) exchanger 1 by 5-(N-ethyl-N-isopropyl) amiloride reduces hypoxia-induced hepatocellular carcinoma invasion and motility. Cancer letters, 295(2), 210–219.
  • ResearchGate. (n.d.). Cytotoxicity in different cancer cell lines and normal cells.
  • Al-Ghananeem, A. M., et al. (2020). Stability of extemporaneously compounded amiloride nasal spray.
  • Al-Ghananeem, A. M., et al. (2020). Stability of extemporaneously compounded amiloride nasal spray.
  • Al-Shuhaib, M. B. S., et al. (2023). Assessing the cytotoxicity of phenolic and terpene fractions extracted from Iraqi Prunus arabica against AMJ13 and SK-GT-4 human cancer cell lines. F1000Research, 12, 389.
  • Luo, J., & Tannock, I. F. (1994). Inhibition of the regulation of intracellular pH: potential of 5-(N,N-hexamethylene) amiloride in tumour-selective therapy.
  • Haworth, R. S., et al. (1993). Amiloride and 5-(N-ethyl-N-isopropyl) amiloride inhibit medium acidification and glucose metabolism by the fission yeast Schizosaccharomyces pombe. Biochimica et biophysica acta, 1145(2), 266–272.
  • Research Results in Pharmacology. (2024). View of Cytotoxic and cytostatic activity of five new imidazotetrazine derivatives on breast cancer cell cultures MDAMB231, BT474, and MCF-7.
  • Yap, P. S. X., et al. (2021). Cytotoxic effects on cancerous and non-cancerous cells of trans-cinnamaldehyde, carvacrol, and eugenol. Scientific reports, 11(1), 16339.
  • Chemsrc. (n.d.). 5-(N-methyl-N-propyl)amiloride.

Sources

Method

Application Notes and Protocols for In Vivo Studies of 5-(N-Methyl-N-isobutyl)amiloride (MIA) in Mouse Models

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive guide for the utilization of 5-(N-Methyl-N-isobutyl)amilor...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for the utilization of 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent inhibitor of the Na+/H+ exchanger isoform 1 (NHE1), in preclinical in vivo mouse models. As a highly selective amiloride analog, MIA offers a powerful tool to investigate the multifaceted roles of NHE1 in various pathological conditions, including cancer, cardiovascular diseases, and neurological disorders. This guide is designed to equip researchers with the foundational knowledge and practical protocols necessary to design, execute, and interpret in vivo studies with MIA, ensuring scientific rigor and reproducibility. We will delve into the mechanism of action of MIA, critical considerations for experimental design, detailed protocols for compound preparation and administration, and strategies for data analysis and interpretation.

Introduction: The Scientific Rationale for Targeting NHE1 with MIA

The Na+/H+ exchanger isoform 1 (NHE1) is a ubiquitously expressed plasma membrane protein that plays a pivotal role in the regulation of intracellular pH (pHi) by extruding a proton in exchange for an extracellular sodium ion.[1] Beyond its fundamental role in pH homeostasis, NHE1 is a critical mediator in a plethora of cellular processes, including cell volume regulation, proliferation, migration, and apoptosis.[2][3] Dysregulation of NHE1 activity is implicated in the pathophysiology of numerous diseases.

In oncology, the overexpression and hyperactivity of NHE1 in tumor cells contribute to an alkaline intracellular environment, which promotes cell proliferation, evasion of apoptosis, and metastasis.[4] The acidic tumor microenvironment, a hallmark of many cancers, is, in part, a consequence of increased proton extrusion by NHE1.

In the context of cardiovascular disease, NHE1 is a key player in ischemia-reperfusion injury.[5][6] During ischemia, anaerobic metabolism leads to intracellular acidosis, which activates NHE1. The subsequent influx of Na+ can lead to Ca2+ overload via the reverse mode of the Na+/Ca2+ exchanger, culminating in cardiomyocyte death and contractile dysfunction.[1]

5-(N-Methyl-N-isobutyl)amiloride (MIA) is a potent and selective inhibitor of NHE1, demonstrating greater potency than its parent compound, amiloride.[7] Its enhanced membrane permeability and selectivity make it a superior research tool for dissecting the specific contributions of NHE1 in vivo.[4]

Mechanism of Action and Downstream Signaling

MIA exerts its biological effects by directly binding to and inhibiting the ion translocation activity of NHE1. This inhibition leads to a decrease in proton extrusion and a subsequent intracellular acidification, particularly in cells with high metabolic rates, such as cancer cells. The downstream consequences of NHE1 inhibition are multifaceted and context-dependent, impacting several critical signaling pathways.

NHE1_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Space Growth_Factors Growth Factors, Angiotensin II, etc. Receptor GPCR / RTK Growth_Factors->Receptor Na_ion_ext Na+ NHE1 NHE1 Na_ion_ext->NHE1 PKC PKC Receptor->PKC Activates H_ion_int H+ NHE1->H_ion_int Extrusion Na_ion_int Na+ NHE1->Na_ion_int Influx Cell_Proliferation Cell Proliferation & Survival Na_ion_int->Cell_Proliferation Cell_Migration Cell Migration & Invasion Na_ion_int->Cell_Migration Apoptosis_Inhibition Inhibition of Apoptosis Na_ion_int->Apoptosis_Inhibition ERK ERK1/2 PKC->ERK Activates ERK->NHE1 Phosphorylates & Activates ERK->Cell_Proliferation ERK->Cell_Migration AKT AKT AKT->NHE1 Regulates AKT->Cell_Proliferation AKT->Apoptosis_Inhibition Wnt Wnt/β-catenin Wnt->Cell_Proliferation Wnt->Cell_Migration MIA 5-(N-Methyl-N-isobutyl)amiloride (MIA) MIA->NHE1 Inhibits

Preclinical In Vivo Experimental Design Considerations

Careful experimental design is paramount for obtaining robust and interpretable data. Below are key considerations for in vivo studies using MIA in mouse models.

Mouse Model Selection

The choice of mouse model is dictated by the research question.

  • Xenograft Models: For oncology studies, human cancer cell lines are implanted into immunocompromised mice (e.g., NOD-SCID, NSG). This allows for the evaluation of MIA's effect on human tumors.

  • Syngeneic Models: Immunocompetent mice are implanted with murine tumors. These models are essential for studying the interplay between the immune system and the anti-tumor effects of MIA.

  • Genetically Engineered Mouse Models (GEMMs): These models, where tumors arise spontaneously due to genetic modifications, more accurately recapitulate human cancer development and are valuable for assessing therapeutic efficacy in a more clinically relevant context.

  • Ischemia-Reperfusion Models: Models such as transient middle cerebral artery occlusion (tMCAO) for stroke or coronary artery ligation for myocardial infarction are standard for cardiovascular research.

  • Disease-Specific Models: Various other models exist for studying conditions like cystic fibrosis or hypertension.

Dosing, Formulation, and Route of Administration

Dose Selection: As of the writing of this document, specific in vivo systemic dosing for MIA in mice has not been extensively published. Therefore, a pilot dose-finding study is highly recommended . Based on studies with structurally related and potent NHE1 inhibitors like 5-(N-ethyl-N-isopropyl)amiloride (EIPA) and cariporide, a starting dose range of 1-10 mg/kg is suggested.[8] A study using the parent compound amiloride in a mouse model of global cerebral ischemia used a dose of 10 mg/kg administered intraperitoneally.[1]

Formulation and Vehicle: MIA is sparingly soluble in aqueous solutions.

  • Recommended Vehicle: A common and effective vehicle for intraperitoneal (i.p.) administration of amiloride analogs is a solution of dimethyl sulfoxide (DMSO) diluted with a sterile, isotonic vehicle such as saline or phosphate-buffered saline (PBS).[8]

  • Preparation: To prepare a 1 mg/mL stock solution, dissolve 1 mg of MIA in 1 mL of DMSO. For a 5 mg/kg dose in a 20 g mouse (0.1 mg total dose), you would inject 100 µL of this stock solution. To minimize potential DMSO toxicity, it is advisable to prepare a more dilute stock and adjust the injection volume, or to dilute the DMSO stock in saline immediately before injection. A final DMSO concentration of 10% or less in the injected volume is generally well-tolerated.

Route of Administration:

  • Intraperitoneal (i.p.) Injection: This is a common and convenient route for systemic administration in mice.

  • Intravenous (i.v.) Injection: This route provides 100% bioavailability and is suitable for pharmacokinetic studies. However, it is technically more challenging.

  • Oral Gavage (p.o.): The oral bioavailability of MIA is not well-characterized. Studies with the parent compound amiloride show variable oral absorption.

Pharmacokinetic and Pharmacodynamic (PK/PD) Considerations

Understanding the pharmacokinetic profile of MIA is crucial for designing an effective dosing schedule. While specific PK data for MIA in mice is limited, data from related amiloride analogs suggest a relatively short plasma half-life. It is advisable to perform a preliminary PK study to determine key parameters such as Cmax, Tmax, and half-life in your specific mouse model. This will inform the optimal dosing frequency to maintain therapeutic drug concentrations.

Detailed Protocols

Protocol for Preparation of MIA for Intraperitoneal Injection

Materials:

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA) powder

  • Dimethyl sulfoxide (DMSO), sterile, cell culture grade

  • Sterile 0.9% saline or PBS

  • Sterile microcentrifuge tubes

  • Sterile syringes and needles (27-30 gauge)

Procedure:

  • Calculate the required amount of MIA: Based on the desired dose (e.g., 5 mg/kg) and the number and weight of the mice, calculate the total amount of MIA needed.

  • Prepare a stock solution: In a sterile microcentrifuge tube, dissolve the calculated amount of MIA in a minimal volume of DMSO. For example, to prepare a 10 mg/mL stock, dissolve 10 mg of MIA in 1 mL of DMSO. Vortex thoroughly to ensure complete dissolution.

  • Prepare the final injection solution: Immediately before injection, dilute the MIA stock solution with sterile saline or PBS to the desired final concentration. For example, to achieve a final injection volume of 200 µL for a 20 g mouse receiving a 5 mg/kg dose (0.1 mg), you would take 10 µL of the 10 mg/mL stock and add 190 µL of saline. This results in a final DMSO concentration of 5%.

  • Vehicle Control: Prepare a vehicle control solution with the same final concentration of DMSO in saline or PBS.

Protocol for Intraperitoneal (i.p.) Injection in Mice

IP_Injection_Workflow cluster_prep Preparation cluster_injection Injection cluster_post Post-Injection Animal_Restraint 1. Restrain Mouse (Scruff Method) Injection_Site 2. Locate Injection Site (Lower Right Quadrant) Animal_Restraint->Injection_Site Disinfect 3. Disinfect Site (70% Ethanol) Injection_Site->Disinfect Needle_Insertion 4. Insert Needle (27-30G, 15-30° Angle) Disinfect->Needle_Insertion Aspirate 5. Aspirate Gently (Check for Fluid) Needle_Insertion->Aspirate Inject 6. Inject Solution (Slow and Steady) Aspirate->Inject Withdraw_Needle 7. Withdraw Needle Inject->Withdraw_Needle Return_to_Cage 8. Return to Cage Withdraw_Needle->Return_to_Cage Monitor 9. Monitor Animal (Adverse Reactions) Return_to_Cage->Monitor

Procedure:

  • Restrain the mouse: Use an appropriate and humane restraint method, such as the scruffing technique, to expose the abdomen.

  • Locate the injection site: The preferred injection site is the lower right quadrant of the abdomen to avoid puncturing the cecum or bladder.

  • Disinfect the injection site: Swab the area with 70% ethanol.

  • Insert the needle: Using a 27-30 gauge needle, insert it at a 15-30 degree angle into the peritoneal cavity.

  • Aspirate: Gently pull back on the plunger to ensure that the needle has not entered a blood vessel or organ. If blood or a yellowish fluid (urine) appears, withdraw the needle and inject at a new site with a fresh needle and syringe.

  • Inject the solution: Slowly and steadily inject the prepared MIA or vehicle solution. The maximum recommended injection volume for a mouse is typically 10 mL/kg.

  • Withdraw the needle: Remove the needle and return the mouse to its cage.

  • Monitor the animal: Observe the mouse for any immediate adverse reactions.

Data Collection and Endpoint Analysis

The specific endpoints to be measured will depend on the disease model being studied.

Research Area Primary Endpoints Secondary Endpoints
Oncology Tumor growth inhibition (caliper measurements, imaging), survivalBody weight, tumor histology (proliferation, apoptosis markers), biomarker analysis (e.g., pHi, protein phosphorylation)
Cardiovascular Infarct size, cardiac function (echocardiography), survivalArrhythmia score, serum cardiac enzymes (e.g., troponin), histological analysis of cardiac tissue
Neurology Neurological deficit scores, infarct volume (MRI), behavioral testsHistological analysis of brain tissue, biomarker analysis

Troubleshooting and Considerations for Scientific Integrity

  • Compound Solubility: If MIA precipitates out of solution, try increasing the DMSO concentration in your stock or gently warming the solution. Always inspect the solution for clarity before injection.

  • Animal Health: Monitor the mice daily for signs of toxicity, such as weight loss, lethargy, or ruffled fur. If significant toxicity is observed, consider reducing the dose or dosing frequency.

  • Control Groups: Always include a vehicle control group to account for any effects of the solvent. A positive control group (a known effective drug) is also highly recommended to validate the experimental model.

  • Blinding and Randomization: To avoid bias, randomize the animals into treatment groups and blind the investigators to the treatment allocation during data collection and analysis.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride is a valuable pharmacological tool for investigating the in vivo functions of NHE1. By carefully considering the experimental design, adhering to rigorous protocols, and being mindful of the potential challenges, researchers can leverage MIA to gain significant insights into the pathophysiology of a wide range of diseases and to evaluate the therapeutic potential of NHE1 inhibition.

References

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  • Strubbe, C., et al. (2011). The maternal immune activation (MIA) model of schizophrenia in rodents: a critical evaluation. Neuroscience & Biobehavioral Reviews, 35(3), 859–881. [Link]

  • Vigne, P., Frelin, C., Cragoe, E. J., & Lazdunski, M. (1984). 5-(N-methyl-N-isobutyl) amiloride: a new and highly potent derivative of amiloride for the inhibition of the Na+/H+ antiport in intact cells. Biochemical and Biophysical Research Communications, 119(1), 87–93. [Link]

  • Wang, Y., et al. (2021). Cardiomyocyte-specific NHE1 overexpression confers protection against myocardial infarction during hyperglycemia. Theranostics, 11(18), 8826–8843. [Link]

  • Xiao, G. S., et al. (2007). Protective effects of the potent Na/H exchange inhibitor methylisobutyl amiloride against post-ischemic contractile dysfunction in rat and guinea-pig hearts. Canadian Journal of Physiology and Pharmacology, 85(5), 525–534. [Link]

  • Ferretti, R., et al. (2019). The Pharmacology of Pain Associated With the Monoiodoacetate Model of Osteoarthritis. Frontiers in Pharmacology, 10, 1024. [Link]

  • Mignemi, N. A., et al. (2016). The Monoiodoacetate Model of Osteoarthritis Pain in the Mouse. Journal of Visualized Experiments, (111), 53944. [Link]

  • MySkinRecipes. 5-(N-Methyl-N-isobutyl)-Amiloride. [Link]

  • PubMed. Methyl isobutyl amiloride: a new probe to assess the number of Na-H antiporters. [Link]

  • Teshima, Y., Akao, M., Jones, S. P., & Marbán, E. (1999). 5-(N-Ethyl-N-isopropyl)-amiloride, an Na(+)-H(+) exchange inhibitor, protects gerbil hippocampal neurons from ischemic injury. Brain Research, 839(1), 199–202. [Link]

Sources

Application

Application Notes and Protocols for 5-(N-Methyl-N-isobutyl)amiloride (MIA) in Cardiac Ischemia-Reperfusion Models

Introduction: Targeting Intracellular Ion Homeostasis in Ischemia-Reperfusion Injury Myocardial ischemia-reperfusion (I/R) injury is a paradoxical phenomenon where the restoration of blood flow to an ischemic area of the...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Targeting Intracellular Ion Homeostasis in Ischemia-Reperfusion Injury

Myocardial ischemia-reperfusion (I/R) injury is a paradoxical phenomenon where the restoration of blood flow to an ischemic area of the heart exacerbates tissue damage. This complex process involves a cascade of detrimental events, including intracellular calcium overload, oxidative stress, inflammation, and apoptosis, ultimately leading to cardiomyocyte death and impaired cardiac function. A key initiating event in this cascade is the dysregulation of intracellular ion concentrations, particularly sodium (Na⁺) and hydrogen (H⁺) ions.

During ischemia, anaerobic metabolism leads to intracellular acidosis. To counteract this, the ubiquitously expressed Na⁺/H⁺ exchanger isoform 1 (NHE-1) becomes hyperactivated upon reperfusion, extruding H⁺ in exchange for Na⁺.[1][2][3] This leads to a rapid and excessive influx of Na⁺, which in turn reverses the function of the Na⁺/Ca²⁺ exchanger (NCX), causing a massive influx of calcium (Ca²⁺).[2] This intracellular Ca²⁺ overload triggers a number of downstream pathological events, including mitochondrial dysfunction, activation of proteases, and hypercontracture of myofibrils, all of which contribute to cell death.

5-(N-Methyl-N-isobutyl)amiloride (MIA) is a potent and selective inhibitor of the NHE-1.[4] By blocking the initial surge of Na⁺ entry upon reperfusion, MIA effectively mitigates the subsequent Ca²⁺ overload and its devastating consequences. This targeted mechanism of action makes MIA a valuable pharmacological tool for investigating the pathophysiology of I/R injury and for exploring potential cardioprotective strategies. These application notes provide a comprehensive guide for researchers on the effective use of MIA in both ex vivo (Langendorff) and in vivo models of cardiac ischemia-reperfusion.

Mechanism of Action of MIA in Cardiac I/R Injury

The cardioprotective effects of MIA are primarily attributed to its ability to inhibit the NHE-1 transporter. The following diagram illustrates the signaling pathway involved in I/R injury and the point of intervention for MIA.

MIA_Mechanism_of_Action cluster_0 Ischemia cluster_1 Reperfusion Ischemia Ischemia (↓O₂, ↓pH) Reperfusion Reperfusion NHE1 NHE-1 Activation Reperfusion->NHE1 Na_Influx ↑ Intracellular Na⁺ NHE1->Na_Influx NCX Reverse Mode NCX Na_Influx->NCX Ca_Overload ↑ Intracellular Ca²⁺ (Calcium Overload) NCX->Ca_Overload Mitochondria Mitochondrial Dysfunction (mPTP opening, ROS ↑) Ca_Overload->Mitochondria Apoptosis Apoptosis Ca_Overload->Apoptosis Mitochondria->Apoptosis Infarction Myocardial Infarction Apoptosis->Infarction MIA MIA MIA->NHE1 Experimental_Workflow Start Start Animal_Prep Animal Preparation (Anesthesia, Surgery) Start->Animal_Prep Stabilization Baseline Measurement & Stabilization Animal_Prep->Stabilization Treatment Administer MIA or Vehicle Stabilization->Treatment Ischemia Induce Ischemia Treatment->Ischemia Reperfusion Initiate Reperfusion Ischemia->Reperfusion Data_Collection Data Collection (Hemodynamics, Function) Reperfusion->Data_Collection Endpoint_Analysis Endpoint Analysis (Infarct Size, Apoptosis) Data_Collection->Endpoint_Analysis Data_Analysis Statistical Analysis Endpoint_Analysis->Data_Analysis End End Data_Analysis->End

Sources

Method

Application Notes and Protocols: 5-(N-Methyl-N-isobutyl)amiloride (MIA) in Cancer Cell Line Research

Prepared by: Gemini Senior Application Scientist Introduction 5-(N-Methyl-N-isobutyl)amiloride, commonly known as MIA, is a potent and specific inhibitor of the sodium-hydrogen exchanger isoform 1 (NHE1).[1][2][3] As a d...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini Senior Application Scientist

Introduction

5-(N-Methyl-N-isobutyl)amiloride, commonly known as MIA, is a potent and specific inhibitor of the sodium-hydrogen exchanger isoform 1 (NHE1).[1][2][3] As a derivative of the diuretic amiloride, MIA exhibits significantly higher potency, making it a valuable tool for in vitro research.[4][5] In the context of oncology, the dysregulation of intracellular pH (pHi) is a hallmark of cancer.[6][7] Cancer cells typically maintain an alkaline internal environment (pHi ≈ 7.2-7.6) while fostering an acidic extracellular microenvironment (pHe ≈ 6.8-7.0).[2][3][6] This "reversed" pH gradient is largely maintained by the overexpression and hyperactivity of NHE1, which exports protons (H+) out of the cell in exchange for sodium ions (Na+).[2][8][9]

By inhibiting NHE1, MIA disrupts this crucial pH regulation, leading to intracellular acidification and the subsequent suppression of key cancer-promoting processes.[2][10] This makes MIA a powerful agent for investigating cancer cell proliferation, apoptosis, migration, and chemoresistance.[1][10][11] These application notes provide a comprehensive guide for researchers on the effective use of MIA in cancer cell line studies.

Mechanism of Action: Targeting Cancer's pH Regulator

The primary molecular target of MIA is the NHE1 protein.[1] Upregulation of NHE1 in cancer cells is not merely a consequence of transformation but an active driver of the malignant phenotype.[2][12] The alkaline pHi maintained by NHE1 creates an optimal environment for enzymatic activities that promote cell growth and proliferation while simultaneously inhibiting apoptosis.[3][13] The acidic pHe, in turn, facilitates extracellular matrix degradation and cell invasion, key steps in metastasis.[8][9]

MIA blocks the ion exchange function of NHE1.[10] This inhibition leads to the accumulation of metabolically produced protons within the cancer cell, causing a drop in pHi (intracellular acidification).[14] This disruption of pH homeostasis triggers several anti-cancer effects:

  • Inhibition of Proliferation: Many enzymes crucial for cell cycle progression and DNA synthesis are pH-sensitive and function optimally in an alkaline environment. Acidification of the cytoplasm can lead to cell cycle arrest.[2]

  • Induction of Apoptosis: A sustained decrease in pHi is a potent trigger for programmed cell death (apoptosis).[3][13]

  • Reduction of Migration and Invasion: The acidic extracellular environment, promoted by NHE1, activates proteases that degrade the surrounding tissue, allowing cancer cells to invade and metastasize. By inhibiting proton extrusion, MIA can help normalize the extracellular pH and reduce the invasive potential of cancer cells.[8][9]

  • Sensitization to Chemotherapy: The reversed pH gradient is a known mechanism of resistance to weakly basic chemotherapeutic drugs (e.g., doxorubicin), which become protonated and trapped in the acidic extracellular space, preventing their entry into the cell.[12][15] By inhibiting NHE1, MIA can enhance the efficacy of such drugs.[10][12]

MIA_Mechanism_of_Action cluster_membrane Cell Membrane cluster_extracellular Extracellular Space (Acidic pHe) cluster_intracellular Intracellular Space (Alkaline pHi) NHE1 NHE1 H_out H+ NHE1->H_out Na_in Na+ NHE1->Na_in Proliferation Proliferation & Survival NHE1->Proliferation Promotes Apoptosis Apoptosis (Inhibited) NHE1->Apoptosis Inhibits Na_out Na+ Na_out->NHE1 Enters Invasion Invasion & Metastasis H_out->Invasion Promotes H_in H+ (Metabolic Protons) H_in->NHE1 MIA MIA MIA->NHE1 Inhibits

Caption: Mechanism of MIA action on a cancer cell.

Applications and Effects in Cancer Cell Lines

MIA has been demonstrated to be effective across a variety of cancer cell lines. Its potency can vary depending on the cell type and its reliance on NHE1 for pH regulation.

Cancer Type Cell Line Observed Effects Typical IC50 Range (µM) Reference
Breast CancerMCF-7, MDA-MB-231Cytotoxicity, sensitization to doxorubicin.10 - 50[11][12]
Human BladderMGH-U1Potent inhibition of Na+/H+ antiport.Not specified, but 100x more potent than amiloride.[4][5]
Murine SarcomaEMT-6Potent inhibition of Na+/H+ antiport, enhanced toxicity of acidifying agents.Not specified, but 100x more potent than amiloride.[4][5]
Pancreatic CancerPC-3Cytotoxicity.10 - 50[16]
Hepatocellular CarcinomaHepG2Cytotoxicity.10 - 50[16]

Note: IC50 values are highly dependent on experimental conditions (e.g., incubation time, assay type) and should be determined empirically for each cell line.[16][17][18]

Experimental Protocols

Protocol 1: Preparation of MIA Stock Solution

Rationale: MIA is insoluble in water but soluble in DMSO or dilute aqueous acid.[19] A high-concentration stock in DMSO is standard for in vitro assays, allowing for minimal solvent concentration in the final culture medium.

Materials:

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA) powder

  • Dimethyl sulfoxide (DMSO), sterile, cell culture grade

  • Sterile microcentrifuge tubes

Procedure:

  • Calculate: Determine the required mass of MIA powder to create a 10 mM or 20 mM stock solution. (M.W. of MIA is approximately 299.76 g/mol ).

  • Weigh: Under sterile conditions (e.g., in a biological safety cabinet), carefully weigh the MIA powder.

  • Dissolve: Add the appropriate volume of sterile DMSO to the MIA powder.

  • Vortex: Vortex thoroughly until the powder is completely dissolved. Gentle warming (to 37°C) may assist dissolution.

  • Aliquot: Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles.

  • Store: Store the aliquots at -20°C, protected from light. Properly stored, the stock solution is stable for several months.

Quality Control: Ensure the final concentration of DMSO in cell culture media does not exceed 0.5%, as higher concentrations can be toxic to cells. Prepare a vehicle control (media with the same DMSO concentration as the highest MIA treatment) for all experiments.

Protocol 2: Cell Viability/Cytotoxicity Assessment using MTT Assay

Rationale: The MTT assay is a colorimetric method to measure cell metabolic activity, which serves as an indicator of cell viability.[20][21][22] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[20][23] This protocol determines the dose-dependent cytotoxic effect of MIA.

MTT_Workflow cluster_day1 Day 1 cluster_day2 Day 2 cluster_day4 Day 4 (72h) seed 1. Seed Cells in 96-well plate treat 2. Treat with MIA (serial dilutions) seed->treat add_mtt 3. Add MTT Reagent (Incubate 2-4h) treat->add_mtt solubilize 4. Add Solubilization Solution (e.g., DMSO) add_mtt->solubilize read 5. Read Absorbance (570 nm) solubilize->read

Caption: General workflow for an MTT cell viability assay.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • 96-well flat-bottom tissue culture plates

  • MIA stock solution (e.g., 10 mM in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.[21]

  • Solubilization solution: DMSO or 0.01 M HCl in 10% SDS solution.

  • Multi-well spectrophotometer (plate reader)

Procedure:

  • Cell Seeding: Harvest and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate overnight (37°C, 5% CO2) to allow for cell attachment.[23][24]

  • Drug Preparation: Prepare serial dilutions of MIA in complete culture medium from your stock solution. Typical final concentrations for testing might range from 1 µM to 100 µM. Remember to prepare a vehicle control (medium + DMSO).

  • Cell Treatment: Carefully remove the old medium from the wells and replace it with 100 µL of the medium containing the various MIA concentrations (or vehicle control).

  • Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours). A 72-hour incubation is common for assessing cytotoxicity.[23]

  • MTT Addition: After incubation, add 10-20 µL of the 5 mg/mL MTT solution to each well.[20][23]

  • Formazan Formation: Incubate the plate for another 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[23]

  • Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[21] Measure the absorbance (OD) at a wavelength of 570-590 nm.[21]

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle control: (OD_treated / OD_control) * 100. Plot the viability percentage against the MIA concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Protocol 3: Transwell Cell Migration Assay

Rationale: This assay assesses the ability of MIA to inhibit cancer cell migration, a key process in metastasis.[25][26][27] The assay uses a two-chamber system (a Transwell insert) where cells migrate through a porous membrane towards a chemoattractant.[28][29]

Materials:

  • Transwell inserts (typically 8 µm pore size for most cancer cells) for 24-well plates

  • Cancer cell line of interest

  • Serum-free culture medium

  • Complete culture medium (containing FBS as a chemoattractant)

  • MIA stock solution

  • Cotton swabs

  • Fixation solution: 4% Paraformaldehyde (PFA) or Methanol

  • Staining solution: 0.1% Crystal Violet in 20% Methanol

  • Microscope

Procedure:

  • Cell Starvation: Culture cells until they are ~80% confluent. The day before the assay, replace the complete medium with serum-free medium and incubate for 12-24 hours. This synchronizes the cells and increases their responsiveness to chemoattractants.

  • Assay Preparation: Place Transwell inserts into the wells of a 24-well plate. In the bottom chamber of each well, add 600 µL of complete medium (e.g., with 10% FBS) to act as a chemoattractant.[28]

  • Cell Seeding: Harvest the starved cells and resuspend them in serum-free medium at a concentration of 1x10^6 cells/mL. In this cell suspension, add the desired concentration of MIA or vehicle control.

  • Loading Inserts: Carefully add 100-200 µL of the cell suspension (containing 1-2x10^5 cells) to the top chamber of each Transwell insert.[28]

  • Incubation: Incubate the plate at 37°C for a period that allows for migration but not proliferation (e.g., 12-24 hours, must be optimized per cell line).

  • Removal of Non-migrated Cells: After incubation, carefully remove the inserts from the plate. Use a cotton swab to gently wipe away the cells and medium from the inside (top surface) of the insert membrane.[29]

  • Fixation: Fix the migrated cells on the bottom surface of the membrane by immersing the insert in a fixation solution for 15-20 minutes.

  • Staining: Gently wash the insert with PBS. Stain the fixed cells by immersing the insert in 0.1% Crystal Violet solution for 20 minutes.

  • Washing & Drying: Wash the insert again with water to remove excess stain and allow it to air dry completely.

  • Quantification: Visualize the stained, migrated cells using an inverted microscope. Count the number of cells in several random fields of view (e.g., 5 fields at 100x magnification) and calculate the average number of migrated cells per field. Compare the counts from MIA-treated wells to the vehicle control.

Data Interpretation and Troubleshooting

  • Variable IC50 Values: IC50 values can differ between studies due to variations in cell line passage number, incubation time, and assay conditions. It is crucial to establish a consistent internal protocol.

  • Incomplete Formazan Solubilization (MTT Assay): If purple crystals are still visible, increase the solubilization time or gently pipette up and down to aid dissolution. Ensure the correct solubilizing agent is used.[21]

  • Low Migration (Transwell Assay): The chemoattractant gradient may be insufficient, or the incubation time may be too short. Confirm the pore size of the insert is appropriate for your cell line.

  • Confluent Cell Layer on Transwell: If the cells on the bottom of the membrane are too numerous to count, reduce the initial cell seeding density or shorten the incubation time.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride is a powerful pharmacological tool for probing the role of pH dynamics in cancer biology. By specifically inhibiting the NHE1 antiporter, MIA allows researchers to investigate the downstream consequences of intracellular acidification on cell viability, proliferation, and metastatic potential. The protocols outlined in this guide provide a robust framework for integrating MIA into cancer cell line research, paving the way for a deeper understanding of tumor physiology and the development of novel therapeutic strategies.

References

  • Tracing of intracellular pH in cancer cells in response to Taxol treatment. PubMed Central. Available at: [Link]

  • Monitoring the Intracellular pH and Metabolic State of Cancer Cells in Response to Chemotherapy Using a Combination of Phosphorescence Lifetime Imaging Microscopy and Fluorescence Lifetime Imaging Microscopy. MDPI. Available at: [Link]

  • Therapeutic potential of analogues of amiloride: inhibition of the regulation of intracellular pH as a possible mechanism of tumour selective therapy. PubMed. Available at: [Link]

  • Therapeutic potential of analogues of amiloride: inhibition of the regulation of intracellular pH as a possible mechanism of tumour selective therapy. PMC - NIH. Available at: [Link]

  • MTT (Assay protocol). Protocols.io. Available at: [Link]

  • MTT Cell Assay Protocol. Texas Children's Hospital. Available at: [Link]

  • MTT Assay Protocol | Request PDF. ResearchGate. Available at: [Link]

  • IC50 values for compounds 1 and 2 in various cancer cell lines and a... ResearchGate. Available at: [Link]

  • A novel lipophilic amiloride derivative efficiently kills chemoresistant breast cancer cells. Nature. Available at: [Link]

  • Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastasis Research — Protocols IO. 衍因科技. Available at: [Link]

  • Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastasis Research. Protocols.io. Available at: [Link]

  • Transwell In Vitro Cell Migration and Invasion Assays. PMC - NIH. Available at: [Link]

  • Monitoring the Intracellular pH and Metabolic State of Cancer Cells in Response to Chemotherapy Using a Combination of Phosphorescence Lifetime Imaging Microscopy and Fluorescence Lifetime Imaging Microscopy. ResearchGate. Available at: [Link]

  • Transwell Cell Migration and Invasion Assay Guide. Corning. Available at: [Link]

  • Transwell Migration and Invasion Assay - the complete breakdown. SnapCyte. Available at: [Link]

  • Tumor pH and Its Measurement. Journal of Nuclear Medicine. Available at: [Link]

  • Importance of Intracellular pH in Determining the Uptake and Efficacy of the Weakly Basic Chemotherapeutic Drug, Doxorubicin. PLOS One. Available at: [Link]

  • cell lines ic50: Topics by Science.gov. Science.gov. Available at: [Link]

  • Effects of amiloride on intracellular pH and thermosensitivity. PubMed - NIH. Available at: [Link]

  • Anti-tumour/metastasis effects of the potassium-sparing diuretic amiloride: an orally active anti-cancer drug waiting for its call-of-duty? PubMed. Available at: [Link]

  • Anti-tumour/metastasis effects of the potassium-sparing diuretic amiloride: An orally active anti-cancer drug waiting for its call-of-duty? | Request PDF. ResearchGate. Available at: [Link]

  • 5-(N-Methyl-N-isobutyl)-Amiloride. MySkinRecipes. Available at: [Link]

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  • Cariporide and other new and powerful NHE1 inhibitors as potentially selective anticancer drugs – an integral molecular/biochemical/metabolic/clinical approach after one hundred years of cancer research. PubMed Central. Available at: [Link]

  • Cariporide and other new and powerful NHE1 inhibitors as potentially selective anticancer drugs--an integral molecular/biochemical/metabolic/clinical approach after one hundred years of cancer research. PubMed. Available at: [Link]

  • IC 50 Values (μM) of Compounds on Tested Cancer Cell Lines. ResearchGate. Available at: [Link]

  • A minireview on NHE1 inhibitors. A rediscovered hope in oncohematology. sciendo. Available at: [Link]

  • Increased NHE1 expression is targeted by specific inhibitor cariporide to sensitize resistant breast cancer cells to doxorubicin in vitro and in vivo. PubMed. Available at: [Link]

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Application

Application and Protocol Guide: Intracellular pH Measurement Using 5-(N-Methyl-N-isobutyl)amiloride (MIA) in Fluorescence Microscopy

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals Abstract Intracellular pH (pHi) is a critical regulator of numerous cellular processes, including proliferation, metabolism, and i...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Abstract

Intracellular pH (pHi) is a critical regulator of numerous cellular processes, including proliferation, metabolism, and ion transport.[1][2] Consequently, the accurate measurement of pHi is paramount in cell biology and drug development. This document provides a comprehensive guide to utilizing 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent inhibitor of the Na+/H+ exchanger (NHE), as a potential fluorescent probe for pHi measurement in fluorescence microscopy.[3][4][5] While primarily recognized for its inhibitory function, amiloride analogs can exhibit pH-sensitive fluorescence, offering a dual-purpose tool for investigating cellular pH dynamics.[6] This guide details the underlying principles, provides a step-by-step experimental protocol, and outlines the necessary calibration for accurate pHi determination.

Introduction: The Significance of Intracellular pH

The regulation of pHi is a fundamental aspect of cellular homeostasis. Tightly controlled within a narrow range, typically 6.8 to 7.4 in the cytosol, pHi influences a vast array of cellular functions.[7] Dysregulation of pHi is implicated in various pathological conditions, including cancer and cardiovascular diseases.[3][8] Therefore, robust methods for monitoring pHi are essential for advancing our understanding of cell physiology and for the development of novel therapeutic agents.

Fluorescence microscopy, coupled with pH-sensitive probes, offers a powerful, minimally invasive technique for real-time pHi measurements in living cells with high spatial and temporal resolution.[1][2]

5-(N-Methyl-N-isobutyl)amiloride (MIA): A Dual-Function Probe

MIA is a derivative of the diuretic amiloride and is a well-established potent and specific inhibitor of the Na+/H+ exchanger, particularly the NHE-1 isoform.[3][4][9][10] The NHE family of transmembrane proteins plays a crucial role in pHi regulation by extruding protons from the cell.[8][11] By inhibiting NHE, MIA can be used to study the consequences of impaired pH regulation.[3][12]

Interestingly, several amiloride analogs have been shown to possess intrinsic fluorescence that is sensitive to the local pH environment.[6] This property opens the possibility of using MIA not only as an inhibitor but also as a fluorescent reporter of pHi. This dual functionality is particularly advantageous for studies investigating the direct link between NHE inhibition and subsequent changes in intracellular acidity.

Mechanism of pH Sensing (Hypothesized for MIA):

The fluorescence of amiloride and its analogs is attributed to their pyrazine ring system. The protonation state of the nitrogen atoms in this ring system can be influenced by the surrounding pH. This change in protonation alters the electronic configuration of the molecule, thereby affecting its fluorescence excitation and emission properties. It is hypothesized that in a more acidic environment, protonation of the MIA molecule leads to a change in its fluorescence intensity or a shift in its spectral properties.

Disclaimer: While other amiloride analogs have documented pH-sensitive fluorescence, the specific spectral properties of MIA as a pH indicator are not as extensively characterized in publicly available literature. Therefore, initial validation of its pH-dependent fluorescence is a critical first step for any new user.

Properties and Handling of MIA

A clear understanding of the physicochemical properties of MIA is essential for its effective use in experimental settings.

PropertyValueSource
Molecular Formula C₁₁H₁₈ClN₇O[4]
Molecular Weight 299.76 g/mol [5]
Appearance Powder[4]
Melting Point 200-201 °C[5]
Solubility Soluble in methanol (9.80-10.20 mg/mL) and DMSO.[4]
Storage 2-8°C, sealed and dry.[5][10]

Stock Solution Preparation:

For cell-based assays, a stock solution of MIA is typically prepared in dimethyl sulfoxide (DMSO) at a concentration of 10-50 mM. It is crucial to use anhydrous DMSO to ensure the stability of the compound. The stock solution should be stored at -20°C and protected from light.

Experimental Workflow for pHi Measurement with MIA

The following diagram outlines the general workflow for utilizing a fluorescent probe like MIA for intracellular pH measurement.

signaling MIA's Dual Role in pHi Regulation and Measurement cluster_cell Cellular Environment cluster_intervention Experimental Intervention NHE Na+/H+ Exchanger (NHE) pHi Intracellular pH (pHi) NHE->pHi Maintains protons_out H+ (out) NHE->protons_out fluorescence Fluorescence Reporting pHi->fluorescence Modulates protons_in H+ (in) protons_in->NHE Extrusion MIA MIA inhibition Inhibition MIA->inhibition MIA->fluorescence inhibition->NHE

Caption: MIA's dual function as an NHE inhibitor and a pH reporter.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride (MIA) presents a potentially valuable tool for researchers studying intracellular pH dynamics. Its established role as a potent NHE inhibitor, combined with the likelihood of pH-sensitive fluorescence characteristic of amiloride analogs, offers a unique opportunity to simultaneously manipulate and monitor pHi. The protocols and considerations outlined in this guide provide a solid foundation for utilizing MIA in fluorescence microscopy. However, it is imperative for researchers to conduct initial validation of MIA's fluorescent properties in their specific experimental system to ensure accurate and reliable pHi measurements.

References

  • PubMed. (n.d.). Photoaffinity Labeling by [3H]-N5-methyl-N5-isobutylamiloride of Proteins Which Cofractionate With Na+/H+ Antiport Activity. Retrieved from [Link]

  • a4cell. (2022, April 6). Measuring intracellular pH for real cell physiology understanding with SPAchip and Flow Cytometry. Retrieved from [Link]

  • MySkinRecipes. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride. Retrieved from [Link]

  • ResearchGate. (n.d.). Properties of Parent and F-Labeled pH Indicators. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Intracellular pH measurements made simple by fluorescent protein probes and the phasor approach to fluorescence lifetime imaging. Retrieved from [Link]

  • Google Patents. (n.d.). Fluorescent pH indicators.
  • MDPI. (n.d.). Turn-On Fluorescent pH Probes for Monitoring Alkaline pHs Using Bis[2-(2′-hydroxyphenyl)benzazole] Derivatives. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021, September 15). FLIM-Based Intracellular and Extracellular pH Measurements Using Genetically Encoded pH Sensor. Retrieved from [Link]

  • PubMed. (n.d.). A novel method for absolute calibration of intracellular pH indicators. Retrieved from [Link]

  • MySkinRecipes. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Fluorescence properties of the Na+/H+ exchanger inhibitor HMA (5-(N,N-hexamethylene) amiloride) are modulated by intracellular Ph. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Measurement of Intracellular pH. Retrieved from [Link]

  • MDPI. (n.d.). Measurement of Rapid Amiloride-Dependent pH Changes at the Cell Surface Using a Proton-Sensitive Field-Effect Transistor. Retrieved from [Link]

  • PubMed. (n.d.). An overview of inhibitors of Na(+)/H(+) exchanger. Retrieved from [Link]

  • National Institutes of Health. (2022, April 12). Protocol to record and quantify the intracellular pH in contracting cardiomyocytes. Retrieved from [Link]

  • PubMed. (n.d.). In Vivo Spectroscopic Properties of the Fluorescent pH Indicator Biscarboxyethyl Carboxyfluorescein. Retrieved from [Link]

  • Patsnap Synapse. (2024, June 25). What are NHE inhibitors and how do they work?. Retrieved from [Link]

  • ResearchGate. (2017, March 25). Has anyone tested if 5-(N-Ethyl-N-isopropyl)amiloride (EIPA) is fluorescent. Retrieved from [Link]

  • ResearchGate. (2025, August 10). A Turn-on pH Fluorescent Probe Based on NBD-NH2 Fluorophore and Its pH(i) Imaging Application. Retrieved from [Link]

  • Oxford Academic. (n.d.). NHE1 Is the Sodium-Hydrogen Exchanger Active in Acute Intracellular pH Regulation in Preimplantation Mouse Embryos1. Retrieved from [Link]

  • European Journal of Histochemistry. (n.d.). Fluorescence properties of the Na+/H+exchanger inhibitor HMA (5-(N,N-hexamethylene)amiloride) are modulated by intracellular pH. Retrieved from [Link]

  • PubMed. (n.d.). Therapeutic potential of analogues of amiloride: inhibition of the regulation of intracellular pH as a possible mechanism of tumour selective therapy. Retrieved from [Link]

  • PubMed. (n.d.). Non-selective effects of amiloride and its analogues on ion transport systems and their cytotoxicities in cardiac myocytes. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020, October 5). Fluorescence Measurement and Calibration of Intracellular pH in Starfish Oocytes. Retrieved from [Link]

  • PubMed. (2019, April 23). The Na+/H+-Exchanger NHE1 Regulates Extra- and Intracellular pH and Nimodipine-sensitive [Ca2+]i in the Suprachiasmatic Nucleus. Retrieved from [Link]

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Method

Application Notes & Protocols: Utilizing 5-(N-Methyl-N-isobutyl)amiloride (MIA) to Interrogate Cell Migration and Invasion

Authored by: Gemini, Senior Application Scientist Abstract Cell migration and invasion are fundamental processes integral to cancer metastasis. A key regulator of this machinery is the Na+/H+ Exchanger isoform 1 (NHE1),...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: Gemini, Senior Application Scientist

Abstract

Cell migration and invasion are fundamental processes integral to cancer metastasis. A key regulator of this machinery is the Na+/H+ Exchanger isoform 1 (NHE1), a plasma membrane protein that governs intracellular pH (pHi) and cytoskeletal dynamics. Overexpression and hyperactivity of NHE1 are hallmarks of many aggressive cancers, making it a critical target for investigation.[1][2] 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent amiloride analog, serves as a specific inhibitor of NHE1.[3] This guide provides a comprehensive scientific background and detailed, field-proven protocols for using MIA to dissect the roles of NHE1 in cell migration and invasion, empowering researchers in oncology and drug development.

Scientific Background: The NHE1-Driven Engine of Cell Motility

Cell migration is a complex, integrated process requiring the dynamic remodeling of the actin cytoskeleton. At the leading edge of a migrating cell, NHE1 is highly active, extruding protons (H+) in exchange for sodium ions (Na+).[4][5] This action has two profound consequences that drive cell movement:

  • Localized Intracellular Alkalinization: The efflux of H+ creates a localized alkaline environment inside the cell's leading edge.[2] This elevated pHi is optimal for the activity of key actin-remodeling proteins, such as cofilin and talin, promoting actin polymerization, filament assembly, and the formation of protrusive structures like lamellipodia and invadopodia.

  • Extracellular Acidification: The protons pumped out of the cell acidify the immediate extracellular microenvironment.[1] This acidic pocket enhances the activity of secreted proteases, such as matrix metalloproteinases (MMPs), which degrade the extracellular matrix (ECM), clearing a path for invasion.[2]

MIA allows researchers to directly probe this pathway. By inhibiting NHE1, MIA prevents the pH changes necessary for both cytoskeletal rearrangement and ECM degradation, thereby impeding both migration and invasion.[2][6]

NHE1_Pathway cluster_membrane Plasma Membrane cluster_extracellular Extracellular Space (Acidified) cluster_intracellular Intracellular Space (Alkalinized) NHE1 NHE1 Protons_out H+ NHE1->Protons_out Na_in Na+ NHE1->Na_in Actin Actin Cytoskeleton Remodeling NHE1->Actin Facilitates (via ↑pHi) MIA MIA MIA->NHE1 Inhibits MMPs MMPs Activated Protons_out->MMPs Activates ECM Extracellular Matrix (ECM) Degradation ECM Degradation ECM->Degradation MMPs->ECM Degrades Migration Cell Migration & Invadopodia Formation Degradation->Migration Protons_in H+ Protons_in->NHE1 Na_out Na+ Na_out->NHE1 Actin->Migration

Figure 1. Mechanism of NHE1 in cell migration and its inhibition by MIA.

Profile: 5-(N-Methyl-N-isobutyl)amiloride (MIA)

Proper experimental design requires understanding the properties of the inhibitor. While highly effective, amiloride analogs can have off-target effects at high concentrations.[3][7] Therefore, it is crucial to perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line and assay.

PropertyDescriptionSource
Primary Target Na+/H+ Exchanger (NHE), with high potency for NHE1.[3]
Synonyms MIBA[3]
Typical Solvent Dimethyl sulfoxide (DMSO)[8]
IC₅₀ for NHE ~14 µM (in canine cardiac myocytes)[3]
Working Concentration 1 - 25 µM. Must be empirically determined for each cell line.[9]
Vehicle Control An equivalent concentration of DMSO used to dissolve MIA.[10]

Experimental Workflow Overview

A logical progression of experiments allows for a comprehensive analysis of MIA's effect on cell motility. Start with a 2D migration assay to assess general motility, followed by a chemotaxis assay, and finally an invasion assay to measure the ability to degrade and move through a matrix.

Experimental_Workflow cluster_assays Select Assay cluster_analysis Data Acquisition & Analysis start Prepare Confluent Cell Cultures treatment Treat cells with: 1. Vehicle Control (DMSO) 2. MIA (Dose-Response) start->treatment assay1 Assay 1: 2D Migration (Wound Healing) treatment->assay1 assay2 Assay 2: Chemotaxis (Transwell Migration) treatment->assay2 assay3 Assay 3: Invasion (Matrigel Invasion) treatment->assay3 analysis1 Image Acquisition (0h, 24h) Quantify % Wound Closure assay1->analysis1 analysis2 Fix, Stain & Image Quantify Migrated Cells assay2->analysis2 analysis3 Fix, Stain & Image Quantify Invaded Cells assay3->analysis3

Figure 2. General experimental workflow for studying MIA's effects.

Core Experimental Protocols

Protocol 1: 2D Cell Migration - Wound Healing (Scratch) Assay

This assay provides a straightforward method to assess collective cell migration in a two-dimensional context.

A. Principle A "wound" or cell-free gap is created in a confluent monolayer of cells. The rate at which cells collectively move to close this gap is measured over time. Inhibition of migration by MIA will result in a slower rate of wound closure compared to the vehicle control.[11]

B. Materials

  • Cells of interest

  • 12- or 24-well tissue culture plates

  • Standard cell culture medium

  • Low-serum medium (e.g., 0.5-1% FBS) to minimize proliferation[11]

  • Sterile 200 µL pipette tips

  • MIA stock solution (in DMSO)

  • Microscope with a camera

C. Step-by-Step Methodology

  • Cell Seeding: Seed cells in a 12-well plate at a density that will form a fully confluent monolayer within 24 hours.[11]

  • Monolayer Formation: Incubate cells until they reach 95-100% confluency.

  • Serum Starvation (Optional but Recommended): To isolate migration from proliferation, replace the growth medium with low-serum medium and incubate for 2-4 hours.[11]

  • Creating the Wound: Using a sterile 200 µL pipette tip, make a straight scratch across the center of the monolayer. Press firmly but gently to ensure a clean, cell-free gap.[11] Create a second scratch perpendicular to the first to create reference points.

  • Wash: Gently wash the wells twice with sterile PBS to remove dislodged cells and debris.

  • Treatment Application: Add the low-serum medium containing the desired concentrations of MIA or the vehicle control (DMSO) to the respective wells.

  • Image Acquisition (Time 0): Immediately place the plate on a microscope and capture images of the scratch in predefined locations for each well. Mark the bottom of the plate to ensure the same field is imaged each time.[10]

  • Incubation: Incubate the plate at 37°C and 5% CO₂.

  • Final Image Acquisition: After a predetermined time (e.g., 18-24 hours, depending on cell type), capture images of the exact same locations as Time 0.[1]

  • Data Analysis: Using software like ImageJ, measure the area of the cell-free gap at Time 0 and the final time point. Calculate the percentage of wound closure using the formula: % Wound Closure = [(Area at T₀ - Area at Tₓ) / Area at T₀] x 100

D. Self-Validating Controls & Insights

  • Vehicle Control: This is critical to ensure the solvent (DMSO) has no effect on migration.[10]

  • Proliferation: If your cells proliferate rapidly, the gap may close due to cell division, not migration. Using low-serum media or co-treating with a proliferation inhibitor like Mitomycin C (use with caution and appropriate controls) can mitigate this.[10]

  • Scratch Consistency: Use the same pipette tip and technique for all wells to ensure the initial wound width is as consistent as possible.[12]

Protocol 2: Chemotactic Cell Migration - Transwell (Boyden Chamber) Assay

This assay measures the directional migration of cells through a porous membrane towards a chemoattractant.[13][14]

A. Principle Cells are placed in the upper chamber of a Transwell insert, which has a microporous membrane at its base. The lower chamber contains a medium with a chemoattractant (e.g., serum). Cells will actively migrate through the pores towards the attractant. MIA is added to the upper chamber to assess its ability to inhibit this directed movement.[15][16]

B. Materials

  • Transwell inserts (typically 8.0 µm pore size for cancer cells) in a companion plate (24-well format)[15]

  • Serum-free cell culture medium

  • Growth medium with chemoattractant (e.g., 10% FBS)

  • MIA stock solution (in DMSO)

  • Cotton swabs

  • Fixation solution (e.g., 4% Paraformaldehyde)

  • Staining solution (e.g., 0.1% Crystal Violet in methanol)[17]

C. Step-by-Step Methodology

  • Prepare Chambers: Add 600 µL of chemoattractant-containing medium to the lower wells of the 24-well plate.

  • Prepare Cell Suspension: Harvest and resuspend cells in serum-free medium to a concentration of 1 x 10⁵ to 5 x 10⁵ cells/mL.

  • Treatment: Aliquot the cell suspension and add the desired concentrations of MIA or vehicle control.

  • Cell Seeding: Carefully add 200 µL of the treated cell suspension into the upper chamber of each Transwell insert. Place the inserts into the wells containing the chemoattractant, ensuring no air bubbles are trapped underneath.[15][17]

  • Incubation: Incubate the plate for a period appropriate for your cell line (typically 6-24 hours) at 37°C and 5% CO₂.

  • Remove Non-Migrated Cells: After incubation, carefully remove the inserts. Use a cotton swab to gently wipe the inside of the insert to remove all non-migrated cells from the upper surface of the membrane.[17]

  • Fixation: Place the inserts into a new well containing a fixation solution for 15-20 minutes.

  • Staining: Wash the inserts with PBS. Transfer them to a well containing Crystal Violet solution and stain for 15 minutes.[17]

  • Wash and Dry: Gently wash the inserts in water to remove excess stain and allow them to air dry completely.

  • Quantification: Using a microscope, count the number of stained, migrated cells on the underside of the membrane in several representative fields of view. Alternatively, the stain can be eluted with a solvent (e.g., 10% acetic acid) and the absorbance can be read on a plate reader.

D. Self-Validating Controls & Insights

  • Negative Control: A well where the lower chamber contains serum-free medium instead of a chemoattractant. This measures random, non-directed cell movement.

  • Pore Size: The 8.0 µm pore size is standard for many cancer cells, but may need to be optimized for different cell types.[15]

  • Incubation Time: A time-course experiment is recommended to find the optimal incubation window where the control group shows significant migration without the membrane becoming overly saturated.

Protocol 3: Cell Invasion - Matrigel Invasion Assay

This is the gold standard for measuring a cell's invasive potential, as it requires cells to actively degrade a basement membrane matrix.[14][16]

A. Principle This assay is a modification of the Transwell migration assay. The key difference is that the porous membrane of the insert is first coated with a layer of Matrigel, a reconstituted basement membrane that mimics the ECM.[14][18] Cells must secrete proteases to degrade this matrix before they can migrate through the pores.

B. Materials

  • All materials from the Transwell Migration Assay protocol

  • Matrigel Basement Membrane Matrix (Corning or equivalent), thawed overnight on ice at 4°C[18][19]

  • Ice-cold, serum-free medium

  • Pre-chilled pipette tips

C. Step-by-Step Methodology

  • Thaw and Dilute Matrigel: On ice, dilute the thawed Matrigel with ice-cold serum-free medium. The final concentration needs to be optimized but a starting point is 200-300 µg/mL.[18] Keep everything cold to prevent premature gelling.

  • Coat Inserts: Carefully add 50-100 µL of the diluted Matrigel solution to the upper chamber of each pre-chilled Transwell insert. Ensure the entire membrane surface is covered.[20]

  • Solidify Matrigel: Incubate the plate at 37°C for at least 1-2 hours to allow the Matrigel to solidify into a gel.[18][20]

  • Rehydrate Matrix: After solidification, add warm serum-free medium to the upper and lower chambers and incubate for 30 minutes to rehydrate the matrix. Carefully remove the medium before adding cells.

  • Proceed with Assay: From this point, follow steps 1-10 of the Transwell Migration Assay protocol . Note that incubation times for invasion assays are typically longer than for migration assays (e.g., 24-48 hours) to allow time for matrix degradation.[17][20]

D. Self-Validating Controls & Insights

  • Migration Control: Always run a parallel migration assay (without Matrigel) simultaneously. If a compound inhibits invasion but not migration, it may be targeting matrix degradation pathways rather than cell motility itself.

  • Matrigel Thickness: The thickness of the Matrigel layer is a critical variable. A thicker layer presents a more significant barrier and may be suitable for highly invasive cells, while a thinner layer may be necessary for less invasive cells. Consistency is key.

References

  • Bio-protocol. (n.d.). Transwell Cell Migration Assay Using Human Breast Epithelial Cancer Cell. Retrieved from [Link]

  • Sehrawat, A., et al. (2021). Quantifying the invasion and migration ability of cancer cells with a 3D Matrigel drop invasion assay. Biology Methods and Protocols, 6(1), bpab018. Retrieved from [Link]

  • Protocols.io. (2023). Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastasis Research. Retrieved from [Link]

  • Protocols.io. (2021). Matrigel Invasion Assay Protocol. Retrieved from [Link]

  • Yan Yin Technology. (2023). Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastasis Research. Retrieved from [Link]

  • CLYTE Technologies. (n.d.). Deep Dive into the Transwell Migration and Invasion Assay. Retrieved from [Link]

  • MDPI. (n.d.). Roles of the Na+/H+ Exchanger Isoform 1 and Urokinase in Prostate Cancer Cell Migration and Invasion. Retrieved from [Link]

  • Amith, S. R., et al. (2015). The Na+/H+ exchanger (NHE1) as a novel co-adjuvant target in paclitaxel therapy of triple-negative breast cancer cells. Oncotarget, 6(12), 10334–10350. Retrieved from [Link]

  • Wang, Z., et al. (2022). Advances in research on the regulatory mechanism of NHE1 in tumors. Oncology Letters, 24(5), 389. Retrieved from [Link]

  • SnapCyte. (n.d.). Invasion Assay Protocol. Retrieved from [Link]

  • Oncotarget. (2015). The Na+/H+ exchanger (NHE1) as a novel co-adjuvant target in paclitaxel therapy of triple-negative breast cancer cells. Retrieved from [Link]

  • Corning. (n.d.). Assay Methods: Cell Invasion Assay. Retrieved from [Link]

  • SnapCyte. (n.d.). Transwell Migration and Invasion Assay - the complete breakdown. Retrieved from [Link]

  • Cardone, R. A., et al. (2004). The Na+–H+ exchanger-1 induces cytoskeletal changes involving reciprocal RhoA and Rac1 signaling, resulting in motility and invasion in MDA-MB-435 cells. Breast Cancer Research, 6(6), R679–R690. Retrieved from [Link]

  • Li, N., et al. (2017). NHE1 is upregulated in gastric cancer and regulates gastric cancer cell proliferation, migration and invasion. Oncology Reports, 37(3), 1554–1562. Retrieved from [Link]

  • Stock, C., & Schwab, A. (2006). Role of the Na/H exchanger NHE1 in cell migration. Acta Physiologica, 187(1-2), 149–157. Retrieved from [Link]

  • Pompilio, G., et al. (2018). A Novel In Vitro Wound Healing Assay to Evaluate Cell Migration. Journal of Visualized Experiments, (133), 57399. Retrieved from [Link]

  • Granjeiro, J. M., et al. (2019). Anticancer drug screening: standardization of in vitro wound healing assay. Jornal Brasileiro de Patologia e Medicina Laboratorial, 55(6), 606-619. Retrieved from [Link]

  • ResearchGate. (n.d.). Effects of amiloride, MIA, EIPA and cariporide on EROD activity in primary rat hepatocytes. Retrieved from [Link]

  • Orlowski, J., & Grinstein, S. (2015). Physiological Functions and Regulation of the Na+/H+ Exchanger [NHE1] in Renal Tubule Epithelial Cells. Cellular Physiology and Biochemistry, 36(3), 1137–1154. Retrieved from [Link]

  • CLYTE Technologies. (n.d.). Master Your Migration Study: The Essential Guide to Wound Healing Assay Controls. Retrieved from [Link]

  • Slepkov, E., et al. (2009). The sodium-hydrogen exchanger NHE1 is an akt substrate necessary for actin filament reorganization by growth factors. Molecular Biology of the Cell, 20(22), 4783–4794. Retrieved from [Link]

  • ResearchGate. (n.d.). Overview of the wound healing assay preparation protocols. Retrieved from [Link]

  • ResearchGate. (n.d.). Amiloride derivatives EIPA and MIA trigger NETotic cell death. Retrieved from [Link]

  • Fliegel, L. (2007). Physiological role and regulation of the Na+/H+ exchanger. Biochemistry and Cell Biology, 85(1), 1–14. Retrieved from [Link]

  • Garzon, D., et al. (1993). Millimolar amiloride concentrations block K conductance in proximal tubular cells. The Journal of Membrane Biology, 132(2), 125–134. Retrieved from [Link]

  • MDPI. (n.d.). Epithelial Sodium Channel Inhibition by Amiloride Addressed with THz Spectroscopy and Molecular Modeling. Retrieved from [Link]

  • Smallridge, R. C., et al. (1989). Inhibitory effects of amiloride and its analogues on prostaglandin E2-stimulated fluid transport by cultured porcine thyroid cells: evidence for apical membrane Na+ channels. Journal of Endocrinology, 121(2), 351–357. Retrieved from [Link]

  • Howard, M. J., & Wondergem, R. (1987). Amiloride analogues inhibit proximal tubule metabolism. American Journal of Physiology-Cell Physiology, 253(1), C131–C136. Retrieved from [Link]

  • Iwamoto, T., et al. (1993). Non-selective effects of amiloride and its analogues on ion transport systems and their cytotoxicities in cardiac myocytes. British Journal of Pharmacology, 110(3), 1103–1109. Retrieved from [Link]

  • Rosales, C., & Brown, G. D. (1993). Inhibition of Na-K-Cl cotransport by amiloride analogues is associated with stimulation of cyclic AMP-dependent protein kinase. Molecular Pharmacology, 44(2), 393–398. Retrieved from [Link]

  • Kleyman, T. R., & Cragoe, E. J. (1988). Amiloride and its analogs as tools in the study of ion transport. Journal of Membrane Biology, 105(1), 1–21. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: 5-(N-Methyl-N-isobutyl)amiloride (MIA) in Hypertension Research Models

Introduction Hypertension is a primary risk factor for a spectrum of cardiovascular diseases. A key player in the pathophysiology of hypertension and subsequent cardiac damage is the ubiquitous plasma membrane protein, t...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Hypertension is a primary risk factor for a spectrum of cardiovascular diseases. A key player in the pathophysiology of hypertension and subsequent cardiac damage is the ubiquitous plasma membrane protein, the Na+/H+ exchanger isoform 1 (NHE-1).[1][2] This ion transporter is crucial for regulating intracellular pH (pHi) and cell volume.[1][3] However, in pathological states, its hyperactivity contributes to cardiac hypertrophy, fibrosis, and heart failure.[1][2][4] Pro-hypertrophic agents such as angiotensin II (Ang II) and endothelin-1 stimulate NHE-1 activity, leading to an influx of Na+ ions.[2] This intracellular sodium ([Na+]i) overload alters the function of the Na+/Ca2+ exchanger (NCX), causing a subsequent Ca2+ overload, which activates hypertrophic signaling pathways.[1][4][5]

5-(N-Methyl-N-isobutyl)amiloride (MIA) is a potent derivative of the diuretic amiloride. Unlike its parent compound, which has broad specificity, MIA is a highly selective inhibitor of the NHE-1 isoform.[6] This specificity makes it an invaluable pharmacological tool for dissecting the precise role of NHE-1 in cellular and animal models of hypertension, distinguishing its effects from other ion channels or NHE isoforms. This guide provides an in-depth overview and detailed protocols for utilizing MIA in hypertension research.

Mechanism of Action: The NHE-1 Axis in Hypertension

The rationale for using MIA in hypertension research is grounded in the central role of NHE-1 in mediating the downstream effects of hypertensive stimuli.

  • Activation: Neurohormonal agonists implicated in hypertension, such as Ang II, bind to their G-protein coupled receptors (GPCRs) on vascular smooth muscle cells and cardiomyocytes.[7][8]

  • Signal Transduction: This binding activates signaling cascades, notably involving Protein Kinase C (PKC) and Mitogen-Activated Protein Kinases (MAPK), which phosphorylate and activate the NHE-1 protein.[1][9]

  • Ionic Dysregulation: Activated NHE-1 extrudes one intracellular proton (H+) in exchange for one extracellular sodium ion (Na+).[2][3] Chronic activation leads to a sustained increase in [Na+]i.

  • Calcium Overload: The elevated [Na+]i reduces the driving force for the Na+/Ca2+ exchanger (NCX) to extrude calcium. Instead, NCX can operate in a "reverse mode," importing Ca2+ into the cell.[1][4] This leads to intracellular Ca2+ overload.

  • Pathological Remodeling: Elevated intracellular Ca2+ is a potent trigger for hypertrophic signaling, activating pathways involving Calmodulin-dependent kinase II (CaMKII) and calcineurin.[1][5] This culminates in gene expression changes that drive pathological cardiac hypertrophy, fibrosis, and eventual heart failure.[3][5]

MIA specifically blocks the initial step of this pathological cascade—the exchange of Na+ for H+ via NHE-1—thereby preventing the subsequent ionic and signaling derangements.[6]

Signaling Pathway Diagram

The following diagram illustrates the signaling cascade leading from hypertensive agonists to NHE-1 activation and the subsequent pathological outcomes.

NHE1_Pathway cluster_0 cluster_1 cluster_2 Angiotensin II Angiotensin II AT1R AT1R Angiotensin II->AT1R Binds Gq/11 Gq/11 AT1R->Gq/11 Activates PLC PLC Gq/11->PLC Activates PKC PKC PLC->PKC Activates MAPK MAPK PKC->MAPK Activates NHE-1 (Inactive) NHE-1 (Inactive) MAPK->NHE-1 (Inactive) Phosphorylates NHE-1 (Active) NHE-1 (Active) NHE-1 (Inactive)->NHE-1 (Active) Na_in ↑ [Na+]i NHE-1 (Active)->Na_in Na+ Influx H_out ↓ [H+]i (Alkalinization) NHE-1 (Active)->H_out H+ Efflux MIA MIA MIA->NHE-1 (Active) Inhibits NCX (Reverse) NCX (Reverse Mode) Na_in->NCX (Reverse) Drives Ca_in ↑ [Ca2+]i Overload NCX (Reverse)->Ca_in Ca2+ Influx CaMKII_Calcineurin CaMKII / Calcineurin Activation Ca_in->CaMKII_Calcineurin Activates Pathology Hypertrophy, Fibrosis, Heart Failure CaMKII_Calcineurin->Pathology Leads to

Caption: NHE-1 signaling cascade in hypertension.

Quantitative Data Summary

MIA and related compounds exhibit high selectivity and potency for the NHE-1 isoform. This is critical for attributing observed effects directly to NHE-1 inhibition.

CompoundTargetIC50 ValueNotes
MIA NHE-1~1-10 µMPotent inhibitor, though specific IC50 can vary by assay conditions.[10]
Cariporide NHE-1~30 nMA highly potent and selective NHE-1 inhibitor often used as a positive control.[11]
Eniporide NHE-1~4.5 nMAnother highly potent and selective NHE-1 inhibitor.[11]
Amiloride NHE, ENaC~µM-mM rangeParent compound with lower potency and selectivity for NHE-1; also blocks epithelial sodium channels (ENaC).[6][12]

IC50 values are approximate and can vary based on the experimental system and conditions.

In Vitro Applications & Protocols

Application 1: Inhibition of Cardiomyocyte Hypertrophy

Causality: To determine if NHE-1 activation is a necessary step in agonist-induced cardiomyocyte hypertrophy, cells are pre-treated with MIA before stimulation with a hypertrophic agent like Angiotensin II. Inhibition of hypertrophic markers (e.g., cell size increase, protein synthesis, gene expression) would demonstrate the dependency on NHE-1.

Protocol: Ang II-Induced Hypertrophy in Neonatal Rat Ventricular Myocytes (NRVMs)

  • Cell Culture: Isolate and culture NRVMs on collagen-coated plates until they are quiescent and beating synchronously.

  • Serum Starvation: Prior to the experiment, serum-starve the cells for 24 hours in serum-free media to reduce baseline signaling activity.

  • MIA Pre-treatment: Prepare a stock solution of MIA in DMSO. Dilute to a final working concentration (e.g., 1 µM, 5 µM, 10 µM) in the serum-free medium. Pre-incubate cells with MIA-containing media or vehicle (DMSO) control for 30-60 minutes.

  • Hypertrophic Stimulation: Add Angiotensin II (e.g., 100 nM final concentration) to the wells, with and without MIA. Maintain a non-stimulated control group and a vehicle control group.

  • Incubation: Incubate the cells for 24-48 hours.

  • Endpoint Analysis:

    • Cell Size: Fix cells with 4% paraformaldehyde, stain for a cardiomyocyte marker (e.g., α-actinin), and measure cell surface area using microscopy and image analysis software.

    • Protein Synthesis: Measure the incorporation of a labeled amino acid (e.g., ³H-leucine) into total protein.

    • Gene Expression: Extract RNA and perform qRT-PCR for hypertrophic marker genes like ANP (atrial natriuretic peptide) and BNP (brain natriuretic peptide).

Application 2: Measurement of Intracellular pH (pHi) and Sodium ([Na+]i)

Causality: This protocol directly tests MIA's ability to block NHE-1's primary function: ion exchange. By inducing intracellular acidosis and monitoring the recovery of pHi, one can visualize the rate of H+ extrusion via NHE-1. MIA should inhibit this recovery.

Protocol: pHi Recovery from Acid Load

  • Cell Preparation: Culture cells (e.g., vascular smooth muscle cells or cardiomyocytes) on glass coverslips suitable for fluorescence microscopy.

  • Dye Loading: Load cells with a pH-sensitive fluorescent dye (e.g., BCECF-AM) and/or a sodium-sensitive dye (e.g., SBFI-AM) according to the manufacturer's instructions.

  • Baseline Measurement: Place the coverslip in a perfusion chamber on a microscope stage. Perfuse with a standard physiological salt solution (e.g., HEPES-buffered saline) and record baseline fluorescence.

  • Acidification: Induce an acid load using the ammonium prepulse technique.[13] Briefly, switch to a solution containing NH4Cl (e.g., 20 mM) for several minutes. NH3 diffuses in and alkalinizes the cell, but upon removal of the NH4Cl solution, NH3 diffuses out, leaving behind H+, causing a rapid and significant intracellular acidification.[13]

  • Recovery Phase: Switch back to the standard physiological solution (or one containing MIA/vehicle) and monitor the fluorescence as the cell recovers its pHi.

  • Data Analysis: The rate of pHi recovery (dpH/dt) is calculated from the initial slope of the recovery phase. In the presence of MIA, this rate should be significantly reduced, indicating inhibition of Na+/H+ exchange.[13][14]

In Vivo Applications & Protocols

Application: Attenuation of Hypertension and Cardiac Remodeling

Causality: In vivo studies aim to determine if chronic NHE-1 inhibition with MIA can prevent or reverse the development of high blood pressure and its pathological consequences, such as left ventricular hypertrophy and fibrosis, in a whole-organism context.

Animal Model Selection: The Spontaneously Hypertensive Rat (SHR) is a widely used genetic model of essential hypertension.[15][16][17] These rats develop hypertension without any external induction, making them suitable for studying long-term therapeutic interventions.[16][18]

Protocol: Chronic MIA Treatment in Spontaneously Hypertensive Rats (SHR)

  • Animal Acclimation: Acclimate male SHRs (e.g., 10-12 weeks of age, when hypertension is established) for at least one week.[19] Use age-matched Wistar-Kyoto (WKY) rats as normotensive controls.

  • Baseline Measurements: Measure baseline systolic blood pressure (SBP) and heart rate using a non-invasive tail-cuff method.[18] Record body weights.

  • Group Randomization: Randomize SHRs into treatment groups:

    • Vehicle Control (e.g., saline or appropriate vehicle for MIA)

    • MIA (e.g., 10 mg/kg/day)

    • Positive Control (e.g., an established antihypertensive like Captopril, 20 mg/kg/day)[19]

  • Drug Administration: Administer MIA or vehicle daily for a chronic period (e.g., 4-8 weeks) via oral gavage or intraperitoneal injection.

  • Monitoring: Monitor blood pressure and body weight weekly.

  • Terminal Procedure & Endpoint Analysis:

    • Hemodynamics: At the end of the study, measure invasive hemodynamics (e.g., mean arterial pressure) in anesthetized animals for a more accurate assessment.[19]

    • Tissue Collection: Euthanize animals and excise the heart. Separate the atria, right ventricle, and left ventricle (LV). Weigh the LV and total heart to calculate the heart weight to body weight ratio (HW/BW) and LV weight to body weight ratio (LVW/BW) as indices of hypertrophy.[3]

    • Histology: Fix a portion of the LV in 10% formalin for histological analysis. Embed in paraffin, section, and perform Masson's trichrome staining to assess fibrosis.

    • Molecular Analysis: Snap-freeze the remaining LV tissue in liquid nitrogen for subsequent RNA or protein analysis (e.g., qRT-PCR for fibrotic markers like collagen I/III, or Western blot for signaling proteins).

In Vivo Experimental Workflow

This diagram outlines the typical workflow for an in vivo study using an SHR model.

InVivo_Workflow start Start Study acclimation Animal Acclimation (SHR & WKY Rats, 1 week) start->acclimation baseline Baseline Measurements (Tail-cuff BP, Body Weight) acclimation->baseline randomize Randomize into Groups (Vehicle, MIA, Positive Control) baseline->randomize treatment Chronic Daily Treatment (4-8 weeks via Oral Gavage) randomize->treatment monitoring Weekly Monitoring (BP, Body Weight) treatment->monitoring monitoring->treatment Repeat terminal Terminal Procedure (Invasive Hemodynamics) monitoring->terminal End of Treatment Period collection Tissue Collection & Analysis (Heart Weight, Histology, qRT-PCR) terminal->collection end End Study collection->end

Caption: Workflow for a chronic in vivo hypertension study.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride (MIA) is a critical pharmacological tool for investigating the role of the Na+/H+ exchanger 1 in hypertension and associated cardiovascular remodeling. Its selectivity allows researchers to confidently link the observed cellular and physiological effects to the inhibition of NHE-1. The protocols outlined here provide a framework for using MIA to dissect molecular mechanisms in vitro and to evaluate its therapeutic potential in preclinical in vivo models, ultimately contributing to a deeper understanding of cardiovascular pathophysiology and the development of novel treatment strategies.

References

  • Title: Na+/H+ Exchanger 1, a Potential Therapeutic Drug Target for Cardiac Hypertrophy and Heart Failure - PMC Source: PubMed Central URL: [Link]

  • Title: Activation of Na+/H+ Exchanger 1 Is Sufficient to Generate Ca2+ Signals That Induce Cardiac Hypertrophy and Heart Failure Source: Circulation Research URL: [Link]

  • Title: Chronic inhibition of the Na+/H+-exchanger causes regression of hypertrophy, heart failure, and ionic and electrophysiological remodelling - PMC Source: NIH URL: [Link]

  • Title: Sodium-Hydrogen Exchanger, Cardiac Overload, and Myocardial Hypertrophy Source: Circulation URL: [Link]

  • Title: Elevated myocardial Na+/H+ exchanger isoform 1 activity elicits gene expression that leads to cardiac hypertrophy Source: NIH URL: [Link]

  • Title: Amiloride lowers arterial pressure in cyp1a1ren-2 transgenic rats without affecting renal vascular function Source: PubMed URL: [Link]

  • Title: Summary of pH i changes in absence or presence of MIA after 0.95... Source: ResearchGate URL: [Link]

  • Title: Amiloride - StatPearls - NCBI Bookshelf Source: NIH URL: [Link]

  • Title: Vascular Smooth Muscle Cell Signaling Mechanisms for Contraction to Angiotensin II and Endothelin-1 Source: PubMed URL: [Link]

  • Title: Effect of different concentrations of 5-(N-methyl-N-isobutyl) amiloride... Source: ResearchGate URL: [Link]

  • Title: Angiotensin II signaling in vascular smooth muscle. New concepts Source: PubMed URL: [Link]

  • Title: Angiotensin II, Hypercholesterolemia, and Vascular Smooth Muscle Cells: A Perfect Trio for Vascular Pathology Source: MDPI URL: [Link]

  • Title: Vascular Smooth Muscle Cell Signaling Mechanisms for Contraction to Angiotensin II and Endothelin-1 - PMC Source: PubMed Central URL: [Link]

  • Title: Angiotensin II-mediated Vascular Smooth Muscle Cell Growth Signaling Source: PubMed URL: [Link]

  • Title: Amiloride: A review - PMC Source: PubMed Central URL: [Link]

  • Title: Potent and selective inhibition of the human Na+/H+ exchanger isoform NHE1 by a novel aminoguanidine derivative T-162559 Source: PubMed URL: [Link]

  • Title: The effects of intracellular Na on contraction and intracellular pH in mammalian cardiac muscle Source: PubMed URL: [Link]

  • Title: Spontaneously hypertensive rats: further evaluation of age-related memory performance and cholinergic marker expression Source: Dovepress URL: [Link]

  • Title: Animal Models of Hypertension: A Scientific Statement From the American Heart Association Source: AHA Journals URL: [Link]

  • Title: Arterial myogenic properties of the spontaneously hypertensive rat Source: PubMed URL: [Link]

  • Title: Amiloride, a specific drug for hypertension in black people with T594M variant? Source: PubMed URL: [Link]

  • Title: SHR(Spontaneous Hypertensive Rat) Source: Inotiv URL: [Link]

  • Title: Interactions between the regulation of the intracellular pH and sodium activity of sheep cardiac Purkinje fibres - PMC Source: NIH URL: [Link]

  • Title: Review on in vivo and in vitro experimental model of anti-hypertensive agent Source: GSC Online Press URL: [Link]

  • Title: The Effect of Blood Flow-Restricted Low Resistance Training on Microvascular Circulation of Myocardium in Spontaneously Hypertensive Rats - PMC Source: NIH URL: [Link]

  • Title: Simultaneous Increases in Intracellular Sodium and Tonicity Boost Antimicrobial Activity of Macrophages Source: MDPI URL: [Link]

  • Title: Identification of a potent sodium hydrogen exchanger isoform 1 (NHE1) inhibitor with a suitable profile for chronic dosing and demonstrated cardioprotective effects in a preclinical model of myocardial infarction in the rat Source: PubMed URL: [Link]

  • Title: Spontaneously Hypertensive (SHR) Rat Source: Charles River Laboratories URL: [Link]

  • Title: Regulation of Intracellular pH in the Myocardium; Relevance to Pathology Source: PubMed URL: [Link]

  • Title: The Mechanism of Protection From 5 (N-ethyl-N-isopropyl)amiloride Differs From That of Ischemic Preconditioning in Rabbit Heart Source: PubMed URL: [Link]

  • Title: An overview of inhibitors of Na(+)/H(+) exchanger Source: PubMed URL: [Link]

  • Title: A minireview on NHE1 inhibitors. A rediscovered hope in oncohematology Source: PubMed URL: [Link]

  • Title: An Inhibitor of the Sodium–Hydrogen Exchanger-1 (NHE-1), Amiloride, Reduced Zinc Accumulation and Hippocampal Neuronal Death after Ischemia - PMC Source: PubMed Central URL: [Link]

Sources

Method

Application Notes and Protocols for In Vivo Dosing of 5-(N-Methyl-N-isobutyl)amiloride (MIA)

Authored for: Researchers, Scientists, and Drug Development Professionals Introduction: Understanding 5-(N-Methyl-N-isobutyl)amiloride (MIA) 5-(N-Methyl-N-isobutyl)amiloride (MIA) is a potent and highly selective derivat...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding 5-(N-Methyl-N-isobutyl)amiloride (MIA)

5-(N-Methyl-N-isobutyl)amiloride (MIA) is a potent and highly selective derivative of the diuretic amiloride.[1][2] Unlike its parent compound, which has broad activity, MIA is primarily utilized as a research tool for its specific inhibition of the plasma membrane Na+/H+ exchanger, particularly isoform 1 (NHE-1).[3] NHE-1 is a ubiquitous transmembrane protein crucial for regulating intracellular pH (pHi), cell volume, and ion homeostasis.[4][5]

The enhanced specificity and membrane permeability of MIA compared to amiloride make it an invaluable tool for investigating the physiological and pathophysiological roles of NHE-1.[3] Consequently, MIA is frequently employed in studies of cardiac ischemia-reperfusion injury, cardiac hypertrophy, heart failure, and cancer, where dysregulated NHE-1 activity is a key mechanistic driver.[3][5][6] This guide provides a comprehensive overview of the scientific rationale and practical steps for utilizing MIA in in vivo experimental models.

The Central Role of NHE-1 in Cellular Pathophysiology

Under physiological conditions, NHE-1 extrudes one intracellular proton in exchange for one extracellular sodium ion, helping to maintain pHi within a narrow range. However, during pathological events like myocardial ischemia, this function contributes to significant cellular damage.

During ischemia, a shift to anaerobic metabolism causes a rapid accumulation of intracellular protons, leading to acidosis.[5] This acidic environment potently activates NHE-1. The resulting hyperactivity of the exchanger leads to a massive influx of Na+, creating an intracellular sodium overload. This overload forces the Na+/Ca2+ exchanger (NCX) to operate in its reverse mode, extruding Na+ in exchange for Ca2+ influx. The subsequent Ca2+ overload is a central trigger for mitochondrial dysfunction, hypercontracture, arrhythmia, and ultimately, cell death upon reperfusion.[5][7][8] MIA exerts its protective effects by blocking NHE-1 at the apex of this cascade, thereby preventing the downstream sodium and calcium overload.

NHE1_Pathway cluster_0 Ischemia / Pathological Stimulus cluster_1 Intracellular Events cluster_2 Cellular Damage Ischemia Anaerobic Metabolism H_plus ↑ Intracellular H+ (Acidosis) Ischemia->H_plus NHE1 NHE-1 Activation H_plus->NHE1 Activates Na_plus ↑ Intracellular Na+ NHE1->Na_plus Na+ influx H+ efflux NCX Reverse Mode Na+/Ca2+ Exchanger (NCX) Na_plus->NCX Drives Ca_plus ↑ Intracellular Ca2+ (Calcium Overload) NCX->Ca_plus Ca2+ influx Na+ efflux Injury Hypercontracture Mitochondrial Dysfunction Arrhythmia Cell Death Ca_plus->Injury MIA MIA (NHE-1 Inhibition) MIA->NHE1 Blocks

Caption: Signaling cascade of NHE-1-mediated injury and MIA's point of inhibition.

Critical Considerations for In Vivo Study Design

Designing a robust in vivo experiment with MIA requires careful planning beyond simple dose selection. The following factors are critical for generating reliable and reproducible data.

Pharmacokinetic (PK) and Pharmacodynamic (PD) Profile

A significant challenge is the lack of publicly available, detailed pharmacokinetic data for MIA. The PK profile of the parent compound, amiloride, shows a half-life of 6-9 hours in humans and is excreted unmetabolized.[1][9] However, the structural modifications in MIA that increase its lipophilicity and potency likely alter its absorption, distribution, metabolism, and excretion (ADME) profile.

Recommendation: It is imperative to conduct a pilot PK study in the chosen animal model before embarking on large-scale efficacy experiments. This study should, at a minimum, determine the peak plasma concentration (Cmax), time to Cmax (Tmax), and elimination half-life (t1/2) following administration via the intended route. This data is essential for designing a rational dosing regimen that ensures target engagement throughout the desired experimental window. For example, in a myocardial ischemia-reperfusion model, the drug must be present at an efficacious concentration before the ischemic event and throughout the initial reperfusion phase.[10]

Dose Selection and Justification

Direct in vivo dosage data for MIA is not extensively published. Therefore, dose selection must be guided by data from analogous, well-characterized NHE-1 inhibitors and in vitro potency data for MIA. The goal is to achieve plasma concentrations that are multiples of the in vitro IC50 value for NHE-1 inhibition. Other potent NHE-1 inhibitors, such as Cariporide, have been used in chronic mouse studies to achieve plasma concentrations of approximately 2.5 µmol/L.[6]

Recommendation: Initiate a dose-ranging study starting with doses extrapolated from related compounds (see Table 1). A typical starting point for a novel compound in a rodent model might be in the range of 1-10 mg/kg. The study should include at least three dose levels (low, medium, high) to assess both efficacy and potential toxicity.

Vehicle Selection and Formulation

Amiloride and its analogs are often sparingly soluble in water.[1] MIA's physicochemical properties (MW: 299.76 g/mol ) must be considered for proper formulation.[3]

Recommendation:

  • Check Solubility: Test the solubility of MIA in common biocompatible solvents. A standard approach is to first attempt dissolution in saline or phosphate-buffered saline (PBS).

  • Use of Co-solvents: If aqueous solubility is low, consider using a vehicle containing a small percentage of a co-solvent like DMSO or ethanol, followed by dilution in saline. For instance, dissolve the compound in 10% DMSO, then dilute to the final volume with saline. Crucially, a vehicle-only control group must be included in all experiments to ensure the solvent itself does not impact the results.

  • Saline: For some NHE-1 inhibitors, direct dissolution in saline has been successful for in vivo use.[10]

Summary of Dosages for Structurally Related NHE-1 Inhibitors

The following table summarizes in vivo dosage information for amiloride analogs that are functionally similar to MIA. This data should be used as a reference to inform the design of initial dose-ranging studies for MIA.

CompoundSpeciesDose / ConcentrationRoute of Admin.ModelKey FindingReference
Cariporide MouseResulted in 2.5±0.3 µmol/L plasma concentration (chronic)Oralβ1-Adrenergic Receptor Transgenic (Heart Failure)Prevented cardiac hypertrophy, fibrosis, and contractile dysfunction.
Cariporide MouseNot specifiedIntraperitonealDoxorubicin-Resistant Breast Cancer XenograftImproved doxorubicin sensitivity and enhanced tumor growth attenuation.[11]
5-(N,N-dimethyl)amiloride (DMA) Rat20 µMPerfusate (ex vivo)Isolated Heart (Ischemia-Reperfusion)Protected against creatine phosphokinase release and contractile dysfunction.[12]
5-(N,N-dimethyl)amiloride (DMA) Rat20 µMPerfusate (ex vivo)Isolated Ventricular Wall (Ischemia-Reperfusion)Normalized intracellular Na+ content and improved contractile recovery.[8]
5-(N-ethyl-N-isopropyl) amiloride (EIPA) Guinea Pig3 µMPerfusate (ex vivo)Isolated Heart (Ischemia-Reperfusion)Abolished ventricular tachycardia and fibrillation during reperfusion.

Protocol: Acute Cardioprotective Efficacy of MIA in a Rodent Ischemia-Reperfusion Model

This protocol describes an acute experiment to evaluate the ability of MIA to reduce myocardial infarct size in a rat model of ischemia-reperfusion (I/R) injury.

Experimental Workflow Overview

workflow cluster_prep Preparation cluster_procedure Surgical Procedure cluster_analysis Endpoint Analysis Acclimatize 1. Animal Acclimatization (1 week) Randomize 2. Randomization (Vehicle, MIA-Low, MIA-Mid, MIA-High) Acclimatize->Randomize Formulate 3. MIA Formulation Randomize->Formulate Anesthetize 4. Anesthesia & Ventilation Formulate->Anesthetize Administer 5. MIA Administration (e.g., 15 min pre-ischemia) Anesthetize->Administer Surgery 6. Thoracotomy & LAD Ligation Administer->Surgery Ischemia 7. Ischemia (e.g., 30 min) Surgery->Ischemia Reperfusion 8. Reperfusion (e.g., 2 hours) Ischemia->Reperfusion Harvest 9. Heart Harvest Reperfusion->Harvest Stain 10. Infarct Staining (TTC Staining) Harvest->Stain Analyze 11. Data Quantification & Analysis Stain->Analyze

Caption: Step-by-step experimental workflow for an acute MIA cardioprotection study.
Step-by-Step Methodology

1. Animals and Acclimatization:

  • Use adult male Sprague-Dawley rats (250-300g).
  • House animals in a temperature-controlled facility with a 12-hour light/dark cycle and provide ad libitum access to food and water.
  • Allow at least one week of acclimatization before any procedures. All procedures must be approved by the institution's Animal Care and Use Committee.

2. Experimental Groups:

  • Randomly assign animals to experimental groups (n=8-10 per group):
  • Group 1: Sham (surgery without coronary ligation).
  • Group 2: Vehicle Control (I/R + Vehicle).
  • Group 3: MIA Low Dose (I/R + e.g., 1 mg/kg MIA).
  • Group 4: MIA Mid Dose (I/R + e.g., 3 mg/kg MIA).
  • Group 5: MIA High Dose (I/R + e.g., 10 mg/kg MIA).

3. Drug Formulation:

  • Prepare the MIA solution on the day of the experiment.
  • Example: For a 3 mg/kg dose in a 300g rat (0.9 mg total), dissolve 9 mg of MIA in 1 mL of DMSO to create a 9 mg/mL stock. For injection, take 100 µL of this stock and dilute it into 2.9 mL of sterile saline for a final concentration of 0.3 mg/mL in ~3% DMSO. The injection volume would be 3 mL/kg.
  • Prepare the vehicle control solution using the same final concentration of the solvent (e.g., ~3% DMSO in sterile saline).

4. Anesthesia and Surgical Preparation:

  • Anesthetize the rat with an appropriate anesthetic (e.g., sodium pentobarbital, 60 mg/kg, intraperitoneal). Confirm the depth of anesthesia by lack of pedal withdrawal reflex.
  • Intubate the animal and provide mechanical ventilation.
  • Place the animal on a heating pad to maintain core body temperature at 37°C.
  • Establish intravenous access via the jugular or femoral vein for drug administration.

5. MIA Administration:

  • Administer the assigned treatment (Vehicle or MIA dose) as an intravenous bolus 15 minutes prior to the induction of ischemia. This timing is critical to ensure the drug has distributed and can inhibit NHE-1 at the onset of the ischemic insult.[10]

6. Myocardial Ischemia-Reperfusion Procedure:

  • Perform a left thoracotomy to expose the heart.
  • Carefully place a 6-0 silk suture around the left anterior descending (LAD) coronary artery.
  • Induce regional myocardial ischemia by tightening the suture using a snare occluder. Successful occlusion is confirmed by the appearance of a pale, cyanotic area in the myocardial tissue.
  • Maintain the ischemic period for 30 minutes.
  • After 30 minutes, release the snare to allow for reperfusion of the coronary artery. Successful reperfusion is confirmed by a visible return of color (hyperemia) to the previously ischemic tissue.
  • Allow reperfusion for 2 hours.

7. Infarct Size Assessment:

  • At the end of the 2-hour reperfusion period, re-ligate the LAD at the same location.
  • Inject Evans Blue dye (2%) intravenously to delineate the area at risk (AAR - the area not stained blue).
  • Euthanize the animal under deep anesthesia and rapidly excise the heart.
  • Slice the ventricles into 2 mm thick transverse sections.
  • Incubate the slices in a 1% solution of 2,3,5-triphenyltetrazolium chloride (TTC) at 37°C for 15-20 minutes. TTC stains viable myocardium red, leaving the infarcted tissue pale white.
  • Image the heart slices and use planimetry software (e.g., ImageJ) to quantify the total ventricular area, the AAR, and the infarct area (IA).
  • Calculate the infarct size as a percentage of the AAR (IA/AAR * 100).

8. Statistical Analysis:

  • Express data as mean ± SEM.
  • Compare differences between groups using a one-way analysis of variance (ANOVA) followed by an appropriate post-hoc test (e.g., Tukey's or Dunnett's).
  • A p-value < 0.05 is considered statistically significant.

References

  • In vitro and in vivo pharmacology of a structurally novel Na+-H+ exchange inhibitor, T-162559. British Journal of Pharmacology via PMC. [Link]

  • Inhibition of Na+-H+ Exchange Prevents Hypertrophy, Fibrosis, and Heart Failure in β1-Adrenergic Receptor Transgenic Mice. Circulation Research. [Link]

  • Increased NHE1 expression is targeted by specific inhibitor cariporide to sensitize resistant breast cancer cells to doxorubicin in vitro and in vivo. BMC Cancer via PMC. [Link]

  • NHE1 inhibitor | BI-9627. Boehringer Ingelheim opnMe. [Link]

  • Na+/H+ Exchanger 1, a Potential Therapeutic Drug Target for Cardiac Hypertrophy and Heart Failure. International Journal of Molecular Sciences via PMC. [Link]

  • Protective effects of 5-(N,N-dimethyl)amiloride on ischemia-reperfusion injury in hearts. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

  • Effect of different concentrations of 5-(N-methyl-N-isobutyl) amiloride... ResearchGate. [Link]

  • Amiloride. StatPearls via NCBI Bookshelf. [Link]

  • Amiloride: A review. Journal of the Renin-Angiotensin-Aldosterone System via PMC. [Link]

  • Effects of amiloride and an analogue on ventricular arrhythmias, contracture and cellular injury during reperfusion in isolated and perfused guinea pig heart. PubMed. [Link]

  • Amiloride and its analogs as tools in the study of ion transport. PubMed. [Link]

  • Involvement of sodium in the protective effect of 5-(N,N-dimethyl)-amiloride on ischemia-reperfusion injury in isolated rat ventricular wall. PubMed. [Link]

  • 5-(N-Methyl-N-isobutyl)-Amiloride Product Page. MySkinRecipes. [Link]

  • Pharmacokinetics of Intranasal Amiloride in Healthy Volunteers. ResearchGate. [Link]

  • Pharmacokinetics of amiloride after inhalation and oral administration in adolescents and adults with cystic fibrosis. PubMed. [Link]

  • Mechanism of action, pharmacokinetics, adverse effects, and therapeutic uses of amiloride hydrochloride, a new potassium-sparing diuretic. PubMed. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5-(N-Methyl-N-isobutyl)amiloride (MIA)

Welcome to the technical support guide for 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent and selective inhibitor of the Na+/H+ exchanger (NHE). This resource is designed for researchers, scientists, and drug developme...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent and selective inhibitor of the Na+/H+ exchanger (NHE). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on the proper handling and application of MIA, with a specific focus on its solubility characteristics in common laboratory solvents, DMSO and methanol. Our goal is to empower you with the technical knowledge to conduct your experiments with confidence and precision.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 5-(N-Methyl-N-isobutyl)amiloride (MIA) in DMSO and methanol?

A1: Based on supplier technical data, the solubility of MIA in both DMSO and methanol is comparable.[1] You can expect to achieve a clear solution within the range of 9.80-10.20 mg/mL for both solvents.[1] It is crucial to note that while the quantitative solubility is similar, the choice of solvent can have significant downstream implications for your specific experimental model, particularly in cell-based assays.

Q2: My MIA powder is not dissolving completely in DMSO at 10 mg/mL. What could be the issue?

A2: Several factors can contribute to incomplete dissolution. First, ensure that your DMSO is of high purity and anhydrous. Amiloride analogs can be sensitive to moisture, which can affect solubility. Second, gentle warming to 37°C and vortexing can aid in dissolution. However, prolonged heating should be avoided to prevent degradation. If the issue persists, it may indicate that the compound has precipitated due to storage conditions or that the actual solubility of your specific lot is slightly lower than the typical range. We recommend preparing a slightly less concentrated stock solution (e.g., 8 mg/mL) and verifying complete dissolution before use.

Q3: Can I use methanol to prepare a stock solution of MIA for my cell culture experiments?

A3: While MIA is soluble in methanol, it is generally not the recommended solvent for preparing stock solutions for cell culture applications. Methanol can be cytotoxic, even at low final concentrations in the culture media. DMSO is the more common and generally safer choice for in vitro studies, as it is typically well-tolerated by most cell lines at final concentrations of 0.1% to 0.5%. If you must use methanol due to experimental constraints, it is imperative to include a vehicle control in your experimental design to account for any solvent-induced effects.

Q4: How should I store my MIA stock solutions in DMSO and methanol?

A4: For optimal stability, stock solutions of MIA in DMSO should be aliquoted into small, single-use volumes and stored at -20°C. This minimizes repeated freeze-thaw cycles, which can lead to compound degradation and precipitation. While specific stability data for MIA in methanol is less readily available, a similar storage protocol at -20°C is a prudent measure. For the parent compound, amiloride, DMSO stock solutions are known to be stable for extended periods when stored at -20°C.[2]

Q5: I observed precipitation in my cell culture media after adding the MIA stock solution. How can I prevent this?

A5: Precipitation upon addition to aqueous media is a common issue with hydrophobic compounds like MIA. This typically occurs when the final concentration of the compound in the media exceeds its aqueous solubility limit. To mitigate this, ensure that the final concentration of DMSO in your culture media is kept low (ideally ≤ 0.5%). When diluting the stock solution, add it to the media dropwise while gently vortexing or swirling the tube to facilitate rapid mixing. Preparing an intermediate dilution in media before the final dilution can also be beneficial.

Quantitative Solubility Data

CompoundSolventSolubilityAppearanceSource
5-(N-Methyl-N-isobutyl)amilorideDMSO9.80-10.20 mg/mLClear, colorless to faintly yellow[1]
5-(N-Methyl-N-isobutyl)amilorideMethanol9.80-10.20 mg/mLClear, pale yellow to yellow[1]
Amiloride hydrochloride (hydrate)DMSO~30 mg/mL-[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Stock Solution of MIA in DMSO

Objective: To prepare a stable, high-concentration stock solution of MIA for use in biological experiments.

Materials:

  • 5-(N-Methyl-N-isobutyl)amiloride (MIA) powder

  • Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Calibrated pipette

Procedure:

  • Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to prevent contamination.

  • Weighing: Accurately weigh the desired amount of MIA powder. For a 1 mL stock solution of 10 mg/mL, weigh 10 mg of MIA.

  • Solvent Addition: Add the appropriate volume of anhydrous DMSO to the MIA powder. For a 10 mg/mL solution, add 1 mL of DMSO to 10 mg of MIA.

  • Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, gently warm the tube to 37°C for 5-10 minutes and vortex again. Visually inspect the solution to ensure there are no visible particles.

  • Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store at -20°C.

Protocol 2: Troubleshooting Poor Aqueous Solubility in Cell Culture Media

Objective: To ensure the complete solubility of MIA in aqueous cell culture media and avoid precipitation.

Procedure:

  • Initial Dilution: Thaw a single aliquot of your MIA stock solution (from Protocol 1).

  • Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of MIA in your cell culture media. For example, if your final desired concentration is 10 µM, you could first prepare a 1 mM intermediate solution by adding 1 µL of a 10 mg/mL (~33.4 mM) stock to 32.4 µL of media.

  • Final Dilution: Add the intermediate dilution (or the stock solution if not performing an intermediate step) to the final volume of cell culture media. It is critical to add the MIA solution to the media dropwise while gently agitating the media.

  • Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to a separate volume of cell culture media. This is essential for distinguishing the effects of MIA from any potential effects of the solvent.

  • Incubation: Proceed with your experiment, ensuring that the final concentration of DMSO does not exceed a level that is toxic to your specific cell line (typically <0.5%).

Diagrams

Solvent_Selection_Workflow Solvent Selection for MIA Experiments start Start: Need to dissolve MIA powder exp_type What is the experimental application? start->exp_type cell_culture Cell-based Assay exp_type->cell_culture In Vitro/In Vivo biochem_assay Biochemical/In Vitro Assay exp_type->biochem_assay Non-cellular use_dmso Recommended Solvent: DMSO (Low cytotoxicity at <0.5%) cell_culture->use_dmso biochem_assay->use_dmso Preferred use_methanol Alternative Solvent: Methanol (Potential for cytotoxicity) biochem_assay->use_methanol Acceptable end_exp Proceed with Experiment use_dmso->end_exp vehicle_control CRITICAL: Must include a vehicle control use_methanol->vehicle_control vehicle_control->end_exp

Caption: Decision workflow for selecting an appropriate solvent for MIA.

Troubleshooting_Precipitation Troubleshooting MIA Precipitation in Media start Observation: Precipitate forms after adding MIA stock to aqueous media check_dmso 1. Check Final DMSO Concentration start->check_dmso high_dmso Is DMSO > 0.5%? check_dmso->high_dmso Yes low_dmso DMSO is ≤ 0.5% check_dmso->low_dmso No reduce_dmso Action: Reduce DMSO concentration by adjusting stock or final volume high_dmso->reduce_dmso check_mixing 2. Review Dilution Technique low_dmso->check_mixing resolved Issue Resolved reduce_dmso->resolved improper_mixing Was stock added too quickly? check_mixing->improper_mixing Yes proper_mixing Mixing technique is correct check_mixing->proper_mixing No improve_mixing Action: Add stock dropwise to media while gently vortexing/swirling improper_mixing->improve_mixing check_concentration 3. Evaluate Final MIA Concentration proper_mixing->check_concentration improve_mixing->resolved high_mia Is concentration near aqueous solubility limit? check_concentration->high_mia Yes low_mia Concentration is well below limit check_concentration->low_mia No reduce_mia Action: Lower the final experimental concentration of MIA high_mia->reduce_mia low_mia->resolved reduce_mia->resolved

Caption: Step-by-step guide to resolving MIA precipitation issues.

References

  • Desir, G. V. (1991). Reconstitution and partial purification of an amiloride-sensitive, cation channel from rabbit kidney. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1067(1), 38-42. [Link]

  • 5-(N-Methyl-N-isobutyl)-Amiloride. MySkinRecipes. [Link]

  • Kleyman, T. R., & Cragoe, E. J. (1988). Amiloride and its analogs as tools in the study of ion transport. Journal of Membrane Biology, 105(1), 1-21. [Link]

  • Amiloride. PubChem. [Link]

Sources

Optimization

Preventing 5-(N-Methyl-N-isobutyl)amiloride precipitation in aqueous solutions

Welcome to the technical support guide for 5-(N-Methyl-N-isobutyl)amiloride (MIA). This resource is designed for researchers, scientists, and drug development professionals to address a common yet critical challenge: the...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-(N-Methyl-N-isobutyl)amiloride (MIA). This resource is designed for researchers, scientists, and drug development professionals to address a common yet critical challenge: the precipitation of MIA in aqueous solutions. As a potent and selective inhibitor of the Na+/H+ exchanger (NHE), particularly the NHE-1 isoform, MIA is a valuable tool in cellular physiology research.[1][2] However, its physicochemical properties can make it prone to precipitation, potentially compromising experimental results.

This guide provides in-depth, question-and-answer-based troubleshooting protocols and scientific explanations to help you maintain MIA solubility and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: I dissolved my MIA in DMSO, but it precipitated immediately when I added it to my aqueous cell culture medium. What happened?

A: This is a classic case of a compound "crashing out" of solution. While MIA is soluble in organic solvents like Dimethyl Sulfoxide (DMSO)[3][4], it is practically insoluble in neutral aqueous solutions like water or standard cell culture media.[4] The rapid dilution of the DMSO stock in the aqueous environment drastically lowers the solvent's solvating power, causing the hydrophobic MIA to exceed its solubility limit and precipitate.[5]

Key Factors:

  • Poor Aqueous Solubility: MIA is an organic molecule with low water solubility.

  • Solvent Exchange: The rapid shift from a favorable organic solvent (DMSO) to an unfavorable aqueous one (buffer/media) is the primary cause.

  • Concentration: The final concentration of MIA in the aqueous solution likely exceeded its maximum solubility threshold.

Q2: Why is MIA so poorly soluble in aqueous solutions at neutral pH?

A: The solubility of MIA is fundamentally linked to its chemical structure and its nature as a weak base. Like its parent compound, amiloride, MIA contains several amine and guanidinyl groups that can be protonated (accept a proton, H+).

  • Protonation and Solubility: When protonated, the MIA molecule carries a positive charge, making it a more polar salt that is significantly more soluble in polar solvents like water.

  • The Role of pKa and pH: The tendency of a compound to be protonated is governed by its pKa, which is the pH at which 50% of the molecules are in their protonated (ionized) form and 50% are in their neutral (un-ionized) free base form.[6] The parent compound, amiloride, has a pKa of 8.7.[7] While the exact pKa of MIA is not readily published, it is expected to be similar. At a physiological pH of ~7.4, a significant portion of the MIA molecules will be in the less soluble, neutral free base form, leading to precipitation.

The relationship can be visualized as follows:

cluster_0 Low pH (Acidic) cluster_1 High pH (Neutral/Basic) Protonated_MIA MIA-H+ (Cationic Form) Neutral_MIA MIA (Free Base Form) Protonated_MIA->Neutral_MIA + OH- Soluble High Aqueous Solubility Protonated_MIA->Soluble Neutral_MIA->Protonated_MIA + H+ Insoluble Low Aqueous Solubility (Prone to Precipitation) Neutral_MIA->Insoluble

Caption: Relationship between pH, MIA protonation state, and solubility.

Q3: Can I dissolve MIA directly in an acidic aqueous solution instead of using DMSO?

A: Yes, this is a viable alternative to using DMSO for preparing a stock solution. MIA is soluble in dilute aqueous acid.[4] By dissolving MIA in a solution with a pH significantly lower than its pKa (e.g., pH 4-5), you ensure the molecule remains in its protonated, more soluble form. However, you must consider the final pH of your experimental medium after adding the acidic stock solution to avoid stressing your cells.

Troubleshooting Guide: Preventing MIA Precipitation

This section provides step-by-step protocols to avoid precipitation during the preparation of working solutions.

Issue 1: Precipitation During Dilution of DMSO Stock Solution

You have a clear, high-concentration stock of MIA in DMSO, but it precipitates when diluted into your buffer or media.

Start Precipitation Observed During Dilution Check_Stock Is the DMSO stock solution clear? Start->Check_Stock Check_Dilution How was the dilution performed? Check_Stock->Check_Dilution Yes Sol_Stock Action: Ensure stock is fully dissolved. Use gentle warming (37°C) or sonication if needed. Check_Stock->Sol_Stock No Check_Media What is the pH and temperature of the aqueous medium? Check_Dilution->Check_Media Sol_Dilution Action: Use a serial or stepwise dilution. Add stock to medium dropwise while vortexing. Check_Dilution->Sol_Dilution Rapid, single-step dilution Sol_Media Action: Pre-warm medium to 37°C. Consider slight acidification of the final solution. Check_Media->Sol_Media Cold or neutral pH Success Problem Resolved: Clear Working Solution Sol_Stock->Success Sol_Dilution->Success Sol_Media->Success

Caption: Troubleshooting workflow for MIA precipitation upon dilution.

This protocol minimizes solvent exchange shock and is crucial for preparing working solutions for cell-based assays.

  • Prepare High-Concentration Stock: Dissolve MIA powder in 100% DMSO to create a 10-20 mM stock solution. Ensure it is fully dissolved. Vendor data suggests a solubility of around 9.8-10.2 mg/mL in DMSO, which corresponds to approximately 33 mM.[3] A slightly lower concentration (e.g., 10 mM) provides a safety margin.

  • Pre-warm Aqueous Medium: Warm your complete cell culture medium (e.g., DMEM with 10% FBS) to 37°C. Using cold media can decrease compound solubility.[5]

  • Perform an Intermediate Dilution: This is the most critical step. Instead of adding the concentrated DMSO stock directly to your final large volume, first, create an intermediate dilution.

    • Pipette a small volume of the pre-warmed medium into a sterile tube.

    • Add the required volume of your MIA DMSO stock to this small volume of medium to make a 10x or 100x intermediate stock (e.g., 100 µM). Add the DMSO stock slowly, drop-by-drop, while gently vortexing or swirling the tube. This allows for a more gradual solvent exchange.

  • Final Dilution: Add the intermediate, media-based stock to the rest of your pre-warmed cell culture medium to achieve the final desired concentration (e.g., 1 µM).

  • Final Solvent Concentration: Always ensure the final concentration of DMSO in your cell culture medium is below 0.5%, and ideally below 0.1%, to avoid solvent-induced cytotoxicity.[5]

Issue 2: Delayed Precipitation in the Incubator

Your MIA-containing medium was clear initially but became cloudy or formed crystalline precipitates after several hours or days at 37°C in the CO2 incubator.

  • pH Shift in Media: Cellular metabolism produces acidic byproducts (like lactic acid), which can lower the pH of the medium over time. Conversely, the bicarbonate-CO2 buffering system in most media is sensitive to fluctuations in incubator CO2 levels.[8] If CO2 levels drop, the media pH can rise (become more alkaline), pushing MIA towards its less soluble free base form and causing precipitation.

    • Solution: Ensure your CO2 incubator is properly calibrated. Monitor the color of the phenol red indicator in your medium; a shift towards fuchsia indicates an alkaline pH. Change the medium more frequently in dense or highly metabolic cultures.[5]

  • Compound Instability: The compound may have limited stability at 37°C over extended periods.

    • Solution: Prepare fresh MIA-containing media just before use whenever possible, especially for long-term experiments.

  • Interaction with Media Components: Components in serum or the medium itself, such as salts and proteins, can interact with the compound, reducing its solubility over time.[9]

    • Solution: Perform a stability test. Prepare your final working solution and keep it under experimental conditions (37°C, 5% CO2) without cells for the duration of your experiment. Visually inspect for precipitation at several time points.

Solubility Data Summary

The following table summarizes the known solubility properties of MIA and its close analogs.

CompoundSolventSolubilityReference
5-(N-Methyl-N-isobutyl)amiloride (MIA) DMSO~10 mg/mL (~33 mM)[3]
Methanol~10 mg/mL (~33 mM)[3]
Chloroform50 mg/mL[3]
WaterInsoluble[4]
Dilute Aqueous AcidSoluble[4]
5-(N-Ethyl-N-isopropyl)amiloride (EIPA) DMSOSoluble
Methanol~10 mg/mL (~33 mM)
WaterInsoluble
Amiloride HCl Water1.33 mg/mL (~5 mM)[10]
DMSO26.61 mg/mL (100 mM)[10]

Note: The solubility of MIA in dilute acid is qualitative. Researchers should perform their own tests to determine the maximum soluble concentration at a specific pH for their experimental needs.

References

  • Sigma-Aldrich. (n.d.). 5-(N-Methyl-N-isobutyl)amiloride Product Page.
  • TRC. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride.
  • BenchChem. (n.d.). Technical Support Center: Preventing Compound Precipitation in Cell Culture Media.
  • Thermo Fisher Scientific. (n.d.). Mammalian Cell Culture Basics Support—Troubleshooting.
  • Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
  • Merck. (2016, June 8). Has anyone had problems with media contamination or precipitants falling out of media?.
  • Sigma-Aldrich. (n.d.). Common Cell Culture Problems: Precipitates.
  • MySkinRecipes. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride.
  • Santa Cruz Biotechnology. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride.
  • MDPI. (2021). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture.
  • PubChem. (n.d.). Amiloride.
  • Sigma-Aldrich. (n.d.). 5-(N-Ethyl-N-isopropyl)amiloride Product Page.
  • Alfa Chemistry. (n.d.). pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds.
  • Master Organic Chemistry. (2010, June 18). The pKa Table Is Your Friend.

Sources

Troubleshooting

Technical Support Center: 5-(N-Methyl-N-isobutyl)amiloride (MIA) Cytotoxicity and Cell Viability Assays

< Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-(N-Methyl-N-isobutyl)amiloride (MIA). This guide provides in-depth troubleshooting advice and frequ...

Author: BenchChem Technical Support Team. Date: January 2026

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Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-(N-Methyl-N-isobutyl)amiloride (MIA). This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific issues you may encounter during your cytotoxicity and cell viability experiments.

Introduction to 5-(N-Methyl-N-isobutyl)amiloride (MIA)

5-(N-Methyl-N-isobutyl)amiloride, a potent analog of amiloride, is a well-characterized inhibitor of the Na+/H+ exchanger (NHE), particularly the NHE1 isoform which is ubiquitously expressed in the plasma membrane of mammalian cells.[1][2] The primary function of NHE1 is to regulate intracellular pH (pHi) by extruding a proton in exchange for an extracellular sodium ion.[2] Dysregulation of NHE1 activity is implicated in various pathological conditions, including cancer and cardiovascular diseases, making it a significant target for therapeutic intervention.[1][3][4]

MIA exerts its cytotoxic effects primarily by inhibiting NHE1, leading to intracellular acidification and subsequent disruption of cellular homeostasis.[5] This can trigger various cell death pathways, including apoptosis and necroptosis, often involving caspase activation and mitochondrial dysfunction.[6][7][8] Understanding the nuances of MIA's mechanism is crucial for designing and interpreting cytotoxicity and cell viability assays accurately.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration range for MIA in cytotoxicity assays?

The optimal concentration of MIA is highly dependent on the cell line being used, as IC50 values can vary significantly.[9][10][11][12][13] It is essential to perform a dose-response experiment to determine the IC50 for your specific cell line. A good starting point for many cancer cell lines is a range from 1 µM to 100 µM.

Q2: My vehicle control (e.g., DMSO) is showing significant cytotoxicity. What should I do?

Solvent-induced cytotoxicity is a common issue. The final concentration of DMSO should typically be kept below 0.5% to avoid this.[14] If you are observing toxicity in your vehicle control, it is crucial to perform a vehicle titration experiment to determine the maximum non-toxic concentration for your specific cell line and assay duration.

Q3: Can MIA interfere with the absorbance or fluorescence readings in my assay?

While less common with MIA itself, some test compounds can interfere with assay readouts.[15] Colored compounds can affect absorbance-based assays (e.g., MTT, XTT), and fluorescent compounds can interfere with fluorescence-based assays. It is always recommended to run a "compound-only" control (wells with media and MIA but no cells) to check for any direct interference with the assay reagents or detection method.

Q4: How long should I incubate my cells with MIA before performing the viability assay?

The incubation time will depend on the cell line's doubling time and the specific endpoint you are measuring. For many cancer cell lines, a 24 to 72-hour incubation period is common to observe significant cytotoxic effects.[16] A time-course experiment is recommended to determine the optimal incubation period for your experimental system.

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells

High variability can obscure real experimental effects and lead to unreliable data.

Potential Causes & Solutions:

  • Uneven Cell Seeding: Ensure a homogenous single-cell suspension before seeding. Mix the cell suspension gently but thoroughly between pipetting into wells.

  • Edge Effects: The outer wells of a microplate are prone to evaporation and temperature fluctuations, leading to inconsistent results.[14][17] To mitigate this, fill the perimeter wells with sterile phosphate-buffered saline (PBS) or culture medium without cells and do not use them for experimental data.[14] Using a plate sealer during incubation can also help maintain humidity.[17]

  • Pipetting Errors: Inaccurate or inconsistent pipetting can introduce significant variability.[18] Ensure your pipettes are calibrated regularly and use proper pipetting techniques. For assays with multiple reagent additions, consider using a multichannel pipette for consistency.[16]

  • Presence of Bubbles: Air bubbles in the wells can interfere with absorbance or fluorescence readings.[18] Be careful during reagent addition to avoid introducing bubbles. If bubbles are present, they can sometimes be removed with a sterile needle.[18]

Issue 2: Low Signal or Absorbance Readings in Tetrazolium-Based Assays (e.g., MTT, XTT)

Low signal suggests insufficient formazan production, which can stem from several factors.[14]

Potential Causes & Solutions:

  • Low Cell Density: The number of viable cells may be too low to generate a detectable signal.[14][19] It is crucial to determine the optimal cell seeding density through a cell titration experiment.[14] For many cell lines, a density of 1,000 to 100,000 cells per well in a 96-well plate is a reasonable starting range.[14][15]

  • Insufficient Incubation Time: The incubation period with the tetrazolium reagent may be too short for adequate formazan formation. A typical incubation time is 1-4 hours.[14][17]

  • Suboptimal Cell Health: Use cells that are in the logarithmic growth phase and have a consistent passage number.[14] Over-confluent or unhealthy cells will have reduced metabolic activity.

  • Incomplete Solubilization of Formazan Crystals (MTT Assay): Ensure the formazan crystals are completely dissolved before reading the absorbance.[15] If crystals persist, you can try increasing the solvent volume or gently mixing on an orbital shaker.[15]

Issue 3: High Background in Lactate Dehydrogenase (LDH) Cytotoxicity Assay

High background can mask the signal from MIA-induced cytotoxicity.

Potential Causes & Solutions:

  • Serum in the Medium: Serum can contain endogenous LDH, leading to high background.[14][20] Consider using a serum-free medium during the assay or reducing the serum concentration.[14][21] It is also recommended to test the serum for LDH activity.[14]

  • Phenol Red Interference: Phenol red in the culture medium can interfere with absorbance readings in some colorimetric assays.[14] Using a phenol red-free medium during the assay can mitigate this issue.[20]

  • Cell Handling-Induced Damage: Overly forceful pipetting during media changes or reagent addition can physically damage cell membranes, causing LDH leakage.[14][18] Handle cells gently.

  • Microbial Contamination: Bacterial or yeast contamination can contribute to LDH release or interfere with the assay reagents.[14] Always visually inspect plates for any signs of contamination.

Experimental Protocols

MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well flat-bottom plates

  • Multichannel pipette

  • Plate reader (570 nm)

Procedure:

  • Seed cells in a 96-well plate at the predetermined optimal density and allow them to adhere overnight.

  • Treat cells with various concentrations of MIA and a vehicle control. Include wells with media only as a blank.

  • Incubate for the desired period (e.g., 24, 48, or 72 hours).

  • Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully remove the medium and add 100-200 µL of solubilization solution to each well.

  • Mix gently on an orbital shaker to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.[22]

LDH Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.[23]

Materials:

  • LDH cytotoxicity assay kit (commercially available kits are recommended)

  • 96-well flat-bottom plates

  • Multichannel pipette

  • Plate reader (typically 490 nm)

Procedure:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Treat cells with MIA and controls. Include wells for:

    • Vehicle Control: Cells treated with the vehicle only (spontaneous LDH release).

    • Maximum LDH Release Control: Cells treated with a lysis solution provided in the kit.[21]

    • Medium Background Control: Wells with culture medium only.[20]

  • Incubate for the desired treatment period.

  • Carefully transfer a portion of the supernatant from each well to a new 96-well plate.[16]

  • Add the LDH reaction mixture from the kit to each well of the new plate.[16]

  • Incubate at room temperature in the dark for the time specified in the kit's protocol (usually 20-30 minutes).[16]

  • Add the stop solution if required by the kit.

  • Measure the absorbance at the recommended wavelength (e.g., 490 nm).[16]

Data Presentation

Table 1: Example of MIA IC50 Values in Different Cancer Cell Lines

Cell LineCancer TypeMIA IC50 (µM)Reference
MIA PaCa-2PancreaticVaries[24][25]
BxPC-3PancreaticVaries[25]
MCF-7BreastVaries[9][11]
MDA-MB-231BreastVaries[11]
HCT-116ColonVaries[9]
HeLaCervicalVaries[9]

Note: The IC50 values are highly variable and dependent on experimental conditions. The purpose of this table is to provide a general reference.

Visualizations

Experimental Workflow for Cytotoxicity Assays

G cluster_prep Cell Preparation cluster_treat Treatment cluster_assay Assay cluster_read Data Acquisition A Seed cells in 96-well plate B Allow cells to adhere overnight A->B C Add MIA at various concentrations B->C D Incubate for 24-72 hours C->D E Add assay reagent (MTT or LDH substrate) D->E F Incubate as per protocol E->F G Read absorbance/ fluorescence F->G H Analyze data and calculate IC50 G->H

Caption: General workflow for MIA cytotoxicity and cell viability assays.

Proposed Mechanism of MIA-Induced Cytotoxicity

G MIA 5-(N-Methyl-N-isobutyl)amiloride (MIA) NHE1 Na+/H+ Exchanger (NHE1) MIA->NHE1 Inhibits IntraH Intracellular H+ increase (Acidification) NHE1->IntraH Leads to IntraNa Intracellular Na+ decrease NHE1->IntraNa Homeostasis Disruption of Ion Homeostasis IntraH->Homeostasis Apoptosis Apoptosis/Necroptosis IntraH->Apoptosis IntraNa->Homeostasis Mito Mitochondrial Dysfunction Homeostasis->Mito Caspases Caspase Activation Mito->Caspases Caspases->Apoptosis

Caption: Simplified signaling pathway of MIA-induced cell death.

References

  • Benchchem. Technical Support Center: Troubleshooting Cell Viability Issues in Cytotoxicity Assays.
  • National Institutes of Health (NIH). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time.
  • The Forensic Outreach Team (TFOT). Troubleshooting Guidelines for MTT Assay in Cytotoxicity Tests.
  • Protocols.io. LDH cytotoxicity assay.
  • Promega Corporation. LDH-Glo™ Cytotoxicity Assay Technical Manual.
  • Tiaris Biosciences. LDH Cytotoxicity Assay Kit.
  • LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL.
  • PubMed. Na(+)/H(+) exchange inhibitors for cardioprotective therapy: progress, problems and prospects.
  • ATCC. MTT Cell Proliferation Assay.
  • R&D Systems. MTT Cell Proliferation/Viability Assay.
  • Abcam. MTT assay and its use in cell viability and proliferation analysis.
  • Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting.
  • ResearchGate. Summary of pHi changes in absence or presence of MIA after 0.95...
  • ResearchGate. Amiloride induces apoptosis, activates caspases, and deregulates...
  • ResearchGate. IC50 values (mM) of the most promising compounds on different cancer cell line.
  • National Institutes of Health (NIH). Targeting Ion Channels: Blockers Suppress Calcium Signals and Induce Cytotoxicity Across Medulloblastoma Cell Models.
  • ResearchGate. Cell viability assay of MIA PaCa-2 cells after treatment with free Dox...
  • PubMed. The myocardial Na+/H+ exchanger: a potential therapeutic target for the prevention of myocardial ischaemic and reperfusion injury and attenuation of postinfarction heart failure.
  • Reaction Biology. Ion Channel Assays.
  • ResearchGate. Cell-killing assay. Cell viability determined by MTT assay in MIA...
  • Promega Corporation. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis.
  • Charles River Laboratories. Ion Channel Assays.
  • Thermo Fisher Scientific. Cell-Based Ion Channel Assays.
  • Science.gov. cell lines ic50: Topics by Science.gov.
  • YouTube. Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An.
  • Abcam. Cell viability assays.
  • ResearchGate. MTT cell-viability assay profile in pancreatic (MIA PaCa2 and BXPC3)...
  • Sigma-Aldrich. Poor Cell Growth Troubleshooting.
  • National Institutes of Health (NIH). Enhanced Na+/H+ Exchange During Ischemia and Reperfusion Impairs Mitochondrial Bioenergetics and Myocardial Function.
  • PubMed. An overview of inhibitors of Na(+)/H(+) exchanger.
  • National Institutes of Health (NIH). Maternal Immune Activation Leads to Selective Functional Deficits in Offspring Parvalbumin Interneurons.
  • National Institutes of Health (NIH). The Remaining Conundrum of the Role of the Na+/H+ Exchanger Isoform 1 (NHE1) in Cardiac Physiology and Pathology: Can It Be Rectified?.
  • ResearchGate. IC50 values for different cell lines.
  • PubMed Central. 5-Benzylglycinyl-Amiloride Kills Proliferating and Nonproliferating Malignant Glioma Cells through Caspase-Independent Necroptosis Mediated by Apoptosis-Inducing Factor.
  • National Institutes of Health (NIH). Caspases: pharmacological manipulation of cell death.
  • PubMed. The mechanism of protection from 5 (N-ethyl-N-isopropyl)amiloride differs from that of ischemic preconditioning in rabbit heart.
  • ResearchGate. MIA-induced alterations to intrinsic membrane and excitatory synaptic...
  • PubMed. Effects of Metabolic Acidosis on Intracellular pH Responses in Multiple Cell Types.
  • Science.gov. lines ic50 values: Topics by Science.gov.
  • ResearchGate. The IC50 (µM) values of the 5 different cell lines and the ratios of...
  • National Institutes of Health (NIH). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells.
  • Sigma-Aldrich. Cytotoxicity assays.
  • PubMed. 5-Benzylglycinyl-amiloride Kills Proliferating and Nonproliferating Malignant Glioma Cells Through Caspase-Independent Necroptosis Mediated by Apoptosis-Inducing Factor.
  • MDPI. How Does Maternal Immune Activity Affect Fetal Survival and Brain Development? The Critical Roles of IL-17A and Microglia.
  • National Center for Biotechnology Information (NCBI). Caspase Activation in Cancer Therapy.

Sources

Optimization

5-(N-Methyl-N-isobutyl)amiloride light sensitivity and storage conditions

Welcome to the technical support guide for 5-(N-Methyl-N-isobutyl)amiloride (MIA). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability, proper handling, and e...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-(N-Methyl-N-isobutyl)amiloride (MIA). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability, proper handling, and effective use of MIA in your experiments. Here, we will delve into the critical aspects of MIA's light sensitivity and storage conditions, providing you with actionable protocols and troubleshooting advice to maintain the integrity of your research.

The Chemical Nature of MIA: Understanding its Inherent Sensitivities

5-(N-Methyl-N-isobutyl)amiloride is a potent inhibitor of the Na+/H+ exchanger (NHE), particularly the NHE-1 isoform, making it a valuable tool in cellular physiology research.[1] As a derivative of amiloride, MIA shares a core chemical structure that is susceptible to environmental factors, most notably light. The amiloride family of molecules, which are haloaromatic compounds, are known to be prone to photodegradation.[2][3] This process can lead to the formation of degradation products, potentially altering the compound's activity and leading to inconsistent experimental results.[2][4] Therefore, understanding and mitigating these sensitivities is paramount for reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of 5-(N-Methyl-N-isobutyl)amiloride?

For long-term storage, the solid form of MIA should be kept in a tightly sealed container at 2-8°C.[1][5][6] Some suppliers may recommend storage at -20°C, which is also an acceptable condition for maintaining stability. Always refer to the manufacturer's specific recommendations provided with your product.

Q2: What is the recommended procedure for preparing a stock solution of MIA?

To prepare a stock solution, it is crucial to work under subdued lighting conditions and use solvents appropriate for your experimental system. MIA is soluble in methanol and DMSO.[5] For long-term storage, it is advisable to prepare single-use aliquots of your stock solution and store them at -20°C in light-protecting tubes. This practice minimizes the impact of repeated freeze-thaw cycles and light exposure.

Q3: How sensitive is MIA to light, especially once it's in solution?

While direct quantitative data on the photodegradation of MIA is not extensively published, the parent compound, amiloride, and its analogs are known to be light-sensitive in aqueous solutions.[2][3][4] The photodegradation process for the amiloride family has been documented, and it is a critical factor to control in experimental settings.[7][8] Therefore, it is best practice to protect MIA solutions from light at all times by using amber vials or by wrapping containers in aluminum foil.[9]

Q4: Can I store my prepared MIA solution at room temperature on the bench during an experiment?

For the duration of an experiment, it is acceptable to have the MIA solution at room temperature, provided it is protected from light. However, for any period longer than the immediate experimental setup, it is recommended to keep the solution on ice and shielded from light. Studies on the parent compound, amiloride, have shown stability in aqueous solutions for up to 7 days at room temperature when protected from light, but minimizing exposure to ambient conditions is a prudent measure to ensure maximal activity.[9][10]

Troubleshooting Guide

Issue: I am observing inconsistent or lower-than-expected inhibitory activity of MIA in my experiments.

This is a common issue that can often be traced back to the handling and storage of the compound. Follow these troubleshooting steps to diagnose the problem:

  • Verify Stock Solution Integrity:

    • Question: When was your stock solution prepared and how has it been stored?

    • Action: If the stock solution is old, was not stored in single-use aliquots, or has been exposed to light, prepare a fresh stock solution from the solid powder.

  • Assess Light Exposure During Experiment:

    • Question: Was the MIA solution and your experimental setup (e.g., cell culture plate) protected from direct light during incubation?

    • Action: Repeat the experiment, ensuring that all vessels containing MIA are shielded from light. This can be achieved by using amber-colored labware or by wrapping plates and tubes in aluminum foil.

  • Evaluate Solvent and Solubility:

    • Question: Was the MIA fully dissolved in the solvent before being added to your experimental medium?

    • Action: Visually inspect your stock solution for any precipitation. If necessary, gently warm the solution to ensure complete dissolution before making your final dilutions.

Visual Troubleshooting Workflow

G start Inconsistent MIA Activity check_stock Check Stock Solution (Age, Storage, Light Exposure) start->check_stock is_stock_ok Stock OK? check_stock->is_stock_ok prep_fresh_stock Prepare Fresh Stock Solution (Protect from Light) is_stock_ok->prep_fresh_stock No check_light Assess Light Exposure During Experiment is_stock_ok->check_light Yes prep_fresh_stock->check_light was_protected Protected? check_light->was_protected protect_setup Repeat Experiment (Shield from Light) was_protected->protect_setup No check_solubility Evaluate Solubility and Dilution was_protected->check_solubility Yes end_ok Problem Likely Resolved protect_setup->end_ok is_dissolved Fully Dissolved? check_solubility->is_dissolved ensure_dissolution Ensure Complete Dissolution Before Use is_dissolved->ensure_dissolution No is_dissolved->end_ok Yes ensure_dissolution->end_ok

Caption: Troubleshooting workflow for inconsistent MIA experimental results.

Summary of Storage and Handling Conditions

FormConditionRecommended TemperatureLight ProtectionNotes
Solid (Powder) Long-term Storage2-8°C or -20°C[1][5][6]Store in a dark, dry place.Keep container tightly sealed.
Stock Solution Long-term Storage-20°CUse amber or foil-wrapped tubes.Prepare single-use aliquots to avoid freeze-thaw cycles.
Working Solution During ExperimentRoom Temperature or on IceMandatory.[9]Minimize exposure to ambient light and temperature.

Experimental Protocols

Protocol for Preparation of a 10 mM MIA Stock Solution in DMSO
  • Pre-experiment Preparation:

    • Allow the vial of solid MIA to equilibrate to room temperature before opening to prevent moisture condensation.

    • Perform all subsequent steps under subdued laboratory lighting.

  • Weighing the Compound:

    • Tare a clean, dry microcentrifuge tube on a calibrated analytical balance.

    • Carefully weigh the desired amount of MIA powder into the tube. For example, for 1 mL of a 10 mM stock solution, weigh out 2.998 mg of MIA (Molecular Weight: 299.76 g/mol ).

  • Dissolution:

    • Add the appropriate volume of high-purity DMSO to the microcentrifuge tube. For the example above, add 1 mL of DMSO.

    • Vortex the tube until the MIA is completely dissolved. Visually inspect the solution against a light source (briefly) to ensure there are no visible particles.

  • Aliquoting and Storage:

    • Dispense the stock solution into single-use aliquots in light-protecting (amber) microcentrifuge tubes.

    • Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

    • Store the aliquots at -20°C.

Protocol for Using MIA in a Cell-Based Assay
  • Thawing the Stock Solution:

    • Remove a single aliquot of the MIA stock solution from the -20°C freezer.

    • Thaw the solution at room temperature, protected from light.

    • Once thawed, briefly vortex the tube to ensure homogeneity.

  • Preparation of Working Solution:

    • Under a sterile cell culture hood with minimal lighting, dilute the MIA stock solution to the final desired concentration in your cell culture medium.

    • Ensure the final concentration of the solvent (e.g., DMSO) is compatible with your cell type and does not exceed cytotoxic levels (typically <0.1-0.5%).

  • Application and Incubation:

    • Add the MIA-containing medium to your cells.

    • If the incubation period is prolonged, wrap the cell culture plate or dish in aluminum foil or place it in a light-protected container within the incubator.

  • Post-Incubation Analysis:

    • Proceed with your downstream analysis, continuing to protect any MIA-containing samples from light as much as practically possible.

By adhering to these guidelines, you can significantly enhance the reliability and reproducibility of your experiments involving 5-(N-Methyl-N-isobutyl)amiloride.

References

  • Jain, N. C., & Moore, D. E. (1992). Photodegradation of amiloride in aqueous solution. Journal of Pharmaceutical and Biomedical Analysis, 10(10-12), 835-840.
  • Moore, D. E. (1992). Photodegradation of amiloride in aqueous solution. PubMed. Retrieved from [Link]

  • Jorner, K., Rabten, W., Slanina, T., Proos Vedin, N., Sillén, S., Wu Ludvigsson, J., Ottosson, H., & Norrby, P.-O. (2020). Degradation of Pharmaceuticals through Sequential Photon Absorption and Photoionization in Amiloride Derivatives. ResearchGate. Retrieved from [Link]

  • Jorner, K., Rabten, W., Slanina, T., Proos Vedin, N., Sillén, S., Wu Ludvigsson, J., Ottosson, H., & Norrby, P.-O. (2020). Degradation of Pharmaceuticals Through Sequential Photon Absorption and Photoionization – the Case of Amiloride Derivatives. ChemRxiv. Retrieved from [Link]

  • Jorner, K., Rabten, W., Slanina, T., Proos Vedin, N., Sillén, S., Wu Ludvigsson, J., Ottosson, H., & Norrby, P.-O. (2020). Degradation of Pharmaceuticals Through Sequential Photon Absorption and Photoionization – the Case of Amiloride Derivatives | Request PDF. ResearchGate. Retrieved from [Link]

  • Bshara, N., Vafaei, S., Tadayon, S., Al-Ghananeem, A. M., & Bach, M. (2020). Stability of extemporaneously compounded amiloride nasal spray. PLOS ONE, 15(7), e0236232.
  • Yellepeddi, V., et al. (2025). Real-Time Chemical, Microbiological, and Physical Stability of Extemporaneously Compounded Amiloride Nasal Spray Over 90 Days at Refrigerated and Room Temperatures. International Journal of Pharmaceutical Compounding, 29(5), 345-350.
  • Bshara, N., Vafaei, S., Tadayon, S., Al-Ghananeem, A. M., & Bach, M. (2020). Stability of extemporaneously compounded amiloride nasal spray. PubMed. Retrieved from [Link]

  • Bshara, N., Vafaei, S., Tadayon, S., Al-Ghananeem, A. M., & Bach, M. (2020). Stability of extemporaneously compounded amiloride nasal spray. ResearchGate. Retrieved from [Link]

  • Bshara, N., Vafaei, S., Tadayon, S., Al-Ghananeem, A. M., & Bach, M. (2020). Stability of extemporaneously compounded amiloride nasal spray. ResearchGate. Retrieved from [Link]

  • MySkinRecipes. 5-(N-Methyl-N-isobutyl)-Amiloride. MySkinRecipes. Retrieved from [Link]

  • Aladdin. 5-(N-Methyl-N-isobutyl)-Amiloride. Aladdin. Retrieved from [Link]

  • MySkinRecipes. 5-(N-Methyl-N-isobutyl)-Amiloride. MySkinRecipes. Retrieved from [Link]

Sources

Troubleshooting

Troubleshooting inconsistent results with 5-(N-Methyl-N-isobutyl)amiloride

Welcome to the technical support center for 5-(N-Methyl-N-isobutyl)amiloride (MIA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and an...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 5-(N-Methyl-N-isobutyl)amiloride (MIA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of MIA in experimental settings. Our goal is to help you achieve consistent and reliable results by addressing common challenges and providing a deeper understanding of the compound's properties and handling.

Introduction to 5-(N-Methyl-N-isobutyl)amiloride (MIA)

5-(N-Methyl-N-isobutyl)amiloride is a potent and selective inhibitor of the Na+/H+ exchanger isoform 1 (NHE1), a crucial membrane protein involved in the regulation of intracellular pH (pHi) and cell volume.[1] Due to its enhanced selectivity and membrane permeability compared to its parent compound, amiloride, MIA is a valuable tool in studying cellular processes such as pH regulation, cell proliferation, and migration.[1] However, like any experimental compound, its effective use requires careful consideration of its chemical properties and potential interactions within a biological system. This guide will walk you through common issues and provide solutions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of MIA?

A1: MIA is a potent blocker of the Na+/H+ antiport, with high selectivity for the NHE1 isoform. By inhibiting NHE1, MIA prevents the extrusion of protons (H+) from the cell in exchange for sodium ions (Na+), leading to intracellular acidification.[2] This mechanism is fundamental to its use in studying the physiological and pathological roles of NHE1.

Q2: What is the recommended solvent for dissolving MIA?

A2: MIA is soluble in DMSO and dilute aqueous acid but is insoluble in water.[3] For cell-based assays, it is common practice to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium.

Q3: What are the recommended storage conditions for MIA?

A3: MIA powder should be stored at 2-8°C, sealed, and in a dry environment.[1] Stock solutions in DMSO can be stored at -20°C for extended periods, although long-term stability data is not extensively published. It is advisable to prepare fresh dilutions in aqueous media for each experiment.

Q4: Is MIA light-sensitive?

A4: Amiloride and its analogs are known to be susceptible to photodegradation.[4][5] Exposure to light, especially in aqueous solutions, can lead to the breakdown of the compound, which will affect its potency. Therefore, it is crucial to protect both stock solutions and experimental setups from light.

Troubleshooting Guide: Inconsistent Experimental Results

Inconsistent results when using MIA can arise from a variety of factors, from improper handling of the compound to unforeseen interactions within your experimental system. This section provides a systematic approach to troubleshooting common problems.

Issue 1: Lower-than-Expected or No Inhibitory Effect

This is one of the most common issues and can often be traced back to the stability and handling of the MIA solution.

Potential Causes and Solutions:

  • Degradation of MIA:

    • Photodegradation: Amiloride and its analogs can degrade upon exposure to light, especially in aqueous solutions.[4][5][6]

      • Solution: Always store MIA powder and stock solutions in the dark. When preparing and using working solutions, minimize light exposure by using amber-colored tubes and covering plates with foil.

    • Hydrolysis in Aqueous Solutions: While specific data for MIA is limited, related compounds can be unstable in aqueous solutions over time.

      • Solution: Prepare fresh working dilutions of MIA in your cell culture medium or buffer for each experiment. Avoid storing diluted aqueous solutions for extended periods.

  • Incorrect Concentration:

    • Pipetting Errors: Inaccurate pipetting, especially when preparing serial dilutions from a concentrated stock, can lead to significant errors in the final concentration.

      • Solution: Use calibrated pipettes and ensure proper pipetting technique. For highly potent compounds like MIA, small variations can have a large impact.

    • Loss of Compound Due to Adsorption: Highly hydrophobic compounds can adsorb to plastic surfaces.

      • Solution: Use low-adhesion polypropylene tubes and pipette tips. When preparing dilutions, ensure thorough mixing.

  • Suboptimal Experimental Conditions:

    • Influence of Extracellular pH (pHe): The activity of some NHE1 inhibitors can be influenced by the pHe of the experimental medium.[7]

      • Solution: Ensure that the pH of your cell culture medium or buffer is consistent across experiments. If your experimental conditions involve changes in pHe, be aware that this may affect the potency of MIA.

Issue 2: High Variability Between Replicates or Experiments

High variability can obscure real biological effects and make data interpretation difficult.

Potential Causes and Solutions:

  • Inconsistent Solution Preparation:

    • Incomplete Dissolution: MIA may not fully dissolve if not mixed properly, leading to inconsistent concentrations in aliquots.

      • Solution: Ensure your DMSO stock solution is fully dissolved before making further dilutions. Vortex the stock solution gently before each use.

    • Precipitation in Aqueous Media: When diluting a concentrated DMSO stock into an aqueous medium, the compound may precipitate if the final DMSO concentration is too low or if the compound's solubility limit is exceeded.

      • Solution: Keep the final DMSO concentration consistent across all experiments and controls (typically ≤ 0.5%). Visually inspect your final working solutions for any signs of precipitation.

  • Cell-Based Factors:

    • Variable Cell Density: The number of cells can influence the observed effect of a drug.

      • Solution: Ensure consistent cell seeding density across all wells and experiments.

    • Cell Health and Passage Number: Changes in cell health or using cells at a high passage number can alter their response to inhibitors.

      • Solution: Use cells within a consistent and low passage number range. Regularly monitor cell health and morphology.

Issue 3: Unexpected or Off-Target Effects

Observing effects that are not consistent with NHE1 inhibition may indicate off-target activity or cytotoxicity.

Potential Causes and Solutions:

  • Inhibition of Other Ion Transporters: Amiloride and its analogs are known to have non-selective inhibitory effects on other ion transporters at higher concentrations.

    • Solution: Be aware of potential off-target effects on channels such as the Na+/Ca2+ exchanger, Na+ pump, and Ca2+ pump.[8] It is advisable to use the lowest effective concentration of MIA to maximize selectivity for NHE1. Conduct dose-response experiments to identify the optimal concentration range.

  • Cytotoxicity: At higher concentrations, MIA can induce cell death.

    • Solution: Always perform a cytotoxicity assay (e.g., MTT or LDH assay) in parallel with your functional assays to distinguish between specific NHE1 inhibition and general toxicity.

  • Interference with Assays:

    • Fluorescence Interference: Some amiloride analogs have intrinsic fluorescence properties, which can interfere with fluorescence-based assays.[9]

      • Solution: If using a fluorescence-based readout, run a control with MIA alone (without cells or your fluorescent probe) to check for any background fluorescence. If interference is observed, consider using an alternative, non-fluorescent assay method.

Quality Control of MIA Solutions

To ensure the reliability of your experiments, it is good practice to perform quality control on your MIA stock solutions.

Recommended Protocol: HPLC Analysis

Example HPLC Parameters:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA) or formic acid.

  • Detection: UV detection at a wavelength determined by a UV scan of MIA (likely around 280-360 nm, similar to amiloride).

  • Procedure:

    • Prepare a standard solution of MIA of known concentration.

    • Inject the standard to determine the retention time and peak area.

    • Inject your stock solution (appropriately diluted) to compare the retention time and calculate the concentration based on the peak area relative to the standard.

    • Assess the purity by examining the presence of any other peaks in the chromatogram.

Experimental Workflow Diagrams

Troubleshooting Workflow for Inconsistent MIA Results

TroubleshootingWorkflow cluster_solution Solution Integrity Checks cluster_protocol Protocol Review cluster_offtarget Off-Target Investigation start Inconsistent Results with MIA check_solution Check MIA Solution Integrity start->check_solution check_protocol Review Experimental Protocol start->check_protocol check_off_target Investigate Off-Target Effects start->check_off_target fresh_prep Prepare Fresh Dilutions? check_solution->fresh_prep concentration_qc Verify Concentration (QC) check_protocol->concentration_qc dose_response Perform Dose-Response check_off_target->dose_response light_protection Protect from Light? fresh_prep->light_protection solubility_check Check for Precipitation? light_protection->solubility_check resolve Consistent Results solubility_check->resolve ph_control Consistent pH? concentration_qc->ph_control cell_conditions Consistent Cell Conditions? ph_control->cell_conditions cell_conditions->resolve cytotoxicity_assay Run Cytotoxicity Assay dose_response->cytotoxicity_assay assay_interference Check for Assay Interference cytotoxicity_assay->assay_interference assay_interference->resolve

Caption: A logical workflow for troubleshooting inconsistent experimental results with MIA.

MIA's Mechanism of Action and Potential Off-Target Effects

MIA_Mechanism cluster_targets Cellular Targets cluster_effects Cellular Effects MIA 5-(N-Methyl-N-isobutyl)amiloride (MIA) NHE1 NHE1 (Primary Target) Inhibition of Na+/H+ Exchange MIA->NHE1 Inhibits Off_Targets Potential Off-Targets (at higher concentrations) - Na+/Ca2+ Exchanger - Na+ Pump - Ca2+ Pump MIA->Off_Targets May Inhibit Primary_Effect Primary Effect Intracellular Acidification (↓pHi) NHE1->Primary_Effect Leads to Secondary_Effects Potential Confounding Effects - Altered Ca2+ Homeostasis - Cytotoxicity Off_Targets->Secondary_Effects Can Lead to

Caption: The primary mechanism and potential off-target effects of MIA.

Summary of Key Recommendations

ParameterRecommendationRationale
Solvent DMSO for stock solutionsMIA is soluble in DMSO and insoluble in water.
Storage Powder at 2-8°C, dry and dark. DMSO stock at -20°C.To prevent degradation.
Working Solutions Prepare fresh in aqueous media for each experiment.To avoid hydrolysis and ensure consistent concentration.
Light Exposure Minimize at all stages of handling and experimentation.Amiloride analogs are susceptible to photodegradation.[4][5][6]
Concentration Use the lowest effective concentration.To enhance selectivity for NHE1 and avoid off-target effects and cytotoxicity.[8]
Controls Include vehicle controls (with the same final DMSO concentration) and positive controls for NHE1 inhibition if possible.To account for any effects of the solvent and to validate the assay.
Quality Control Periodically check the purity and concentration of stock solutions via HPLC.To ensure the integrity of the compound.

By following these guidelines and being mindful of the potential pitfalls, researchers can improve the reproducibility and reliability of their experiments with 5-(N-Methyl-N-isobutyl)amiloride.

References

  • Jorner, K., Rabten, W., Slanina, T., Proos Vedin, N., Sille, S., Wu Ludvigsson, J., Ottosson, H., & Norrby, P.-O. (2020). Degradation of Pharmaceuticals through Sequential Photon Absorption and Photoionization in Amiloride Derivatives. Cell Reports Physical Science, 1(12), 100274. [Link]

  • Moore, D. E., & Sithiphol, T. (1989). Photodegradation of amiloride in aqueous solution. International journal of pharmaceutics, 50(1), 21-27. [Link]

  • De Luca, M., Ioele, G., Mas, S., Tauler, R., & Ragno, G. (2012). A study of pH-dependent photodegradation of amiloride by a multivariate curve resolution approach to combined kinetic and acid–base titration UV data. Analyst, 137(22), 5349-5357. [Link]

  • Moore, D. E. (1990). Photodegradation of amiloride in aqueous solution. Journal of pharmaceutical and biomedical analysis, 8(8-12), 733-737. [Link]

  • De Luca, M., Ioele, G., Spatari, C., & Ragno, G. (2012). A study of pH-dependent photodegradation of amiloride by a multivariate curve resolution approach to combined kinetic and acid–base titration UV data. Analyst, 137(22), 5349-5357. [Link]

  • 5-(N-Methyl-N-isobutyl)-Amiloride. (n.d.). MySkinRecipes. Retrieved January 16, 2026, from [Link]

  • Patsnap. (2024, June 21). What are NHE1 inhibitors and how do they work? Synapse. [Link]

  • Schmidt, A. H. (2024, October 15). A Well-Written Analytical Procedure for Regulated HPLC Testing. LCGC International. [Link]

  • Liu, X., et al. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. Molecules, 26(6), 1613. [Link]

  • Lee, J. H., et al. (2020). An Inhibitor of the Sodium–Hydrogen Exchanger-1 (NHE-1), Amiloride, Reduced Zinc Accumulation and Hippocampal Neuronal Death after Ischemia. International Journal of Molecular Sciences, 21(12), 4255. [Link]

  • Liu, X., et al. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. Molecules, 26(6), 1613. [Link]

  • Haworth, R. S., et al. (1995). Amiloride and 5-(N-ethyl-N-isopropyl) amiloride inhibit medium acidification and glucose metabolism by the fission yeast Schizosaccharomyces pombe. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1268(2), 169-176. [Link]

  • An, W. F., & Tolliday, N. (2010). Cell-based assays for high-throughput screening. Molecular biotechnology, 45(2), 180–186. [Link]

  • Packer, M. (2017). Activation and Inhibition of Sodium-Hydrogen Exchanger Is a Mechanism That Links the Pathophysiology and Treatment of Diabetes Mellitus With That of Heart Failure. Circulation, 136(16), 1548-1559. [Link]

  • Lunn, G. (2005). HPLC Methods for Recently Approved Pharmaceuticals. John Wiley & Sons. [Link]

  • Csupor, D. (2018). NHE1 activity is reduced by metabolic inhibition. (A) JC-1 fluorescence... ResearchGate. [Link]

  • Karmazyn, M., et al. (2016). The Remaining Conundrum of the Role of the Na+/H+ Exchanger Isoform 1 (NHE1) in Cardiac Physiology and Pathology: Can It Be Rectified?. Journal of the American Heart Association, 5(10), e004104. [Link]

  • Lunn, G. (n.d.). HPLC Methods For. Scribd. Retrieved January 16, 2026, from [Link]

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2013). Stability of extemporaneously compounded amiloride nasal spray. PloS one, 8(10), e78204. [Link]

  • Pharmaguideline. (n.d.). Quality Control. Retrieved January 16, 2026, from [Link]

  • Cheng, X., et al. (2012). Stability of screening compounds in wet DMSO. Journal of biomolecular screening, 17(7), 963-973. [Link]

  • Development And Validation Of Hplc Method For The Isobutylglutarmonoamide. (2022). Neuroquantology, 20(9), 5289-5294. [Link]

  • Chemical Compatibility Chart. (n.d.). Sterlitech Corporation. Retrieved January 16, 2026, from [Link]

  • Dragomir, A. C., et al. (2018). A minireview on NHE1 inhibitors. A rediscovered hope in oncohematology. Current medicinal chemistry, 25(33), 4087-4097. [Link]

Sources

Optimization

Technical Support Center: A-Z Guide to Minimizing 5-(N-Methyl-N-isobutyl)amiloride (MIA) Toxicity in Primary Cell Cultures

Welcome to the comprehensive support center for researchers utilizing 5-(N-Methyl-N-isobutyl)amiloride (MIA) in primary cell culture systems. This guide is designed to provide in-depth, actionable insights to help you na...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the comprehensive support center for researchers utilizing 5-(N-Methyl-N-isobutyl)amiloride (MIA) in primary cell culture systems. This guide is designed to provide in-depth, actionable insights to help you navigate the complexities of MIA application, ensuring robust and reproducible data while maintaining the health of your delicate primary cell models. Primary cells, unlike immortalized cell lines, have a finite lifespan and heightened sensitivity, making careful optimization of experimental conditions paramount.[1][2][3] This resource combines mechanistic explanations with validated troubleshooting protocols to address the common challenges associated with MIA-induced cytotoxicity.

Section 1: Frequently Asked Questions (FAQs) about MIA

This section addresses foundational knowledge essential for the effective use of MIA.

1.1. What is 5-(N-Methyl-N-isobutyl)amiloride (MIA) and what is its primary mechanism of action?

5-(N-Methyl-N-isobutyl)amiloride, or MIA, is a potent analog of the diuretic drug amiloride. Its primary, on-target mechanism of action is the inhibition of the Na+/H+ exchanger (NHE), particularly the NHE1 isoform, which is crucial for regulating intracellular pH (pHi).[4][5] By blocking NHE1, MIA can lead to intracellular acidification, a state that can influence a variety of cellular processes including proliferation, migration, and apoptosis.[6][7]

1.2. What are the known off-target effects of MIA that can contribute to toxicity?

Beyond its intended inhibition of NHE1, MIA can exert several off-target effects, especially at higher concentrations. A significant off-target action is the inhibition of mitochondrial complex I (NADH:ubiquinone oxidoreductase) of the electron transport chain.[8] This can disrupt mitochondrial function, leading to a decrease in ATP production, an increase in reactive oxygen species (ROS), and the initiation of the mitochondrial pathway of apoptosis.[8][9]

1.3. Why is MIA often more cytotoxic than its parent compound, amiloride?

The increased potency and potential for cytotoxicity of MIA compared to amiloride stems from its chemical structure. The N-methyl-N-isobutyl substitution enhances its lipophilicity, allowing for greater membrane permeability and accumulation within the cell. This increased intracellular concentration can lead to more pronounced on-target effects (such as drastic pHi changes) and a higher likelihood of engaging off-target sites like mitochondria.

1.4. What are the typical working concentrations for MIA in primary cells?

The optimal working concentration of MIA is highly dependent on the primary cell type and the duration of the experiment. It is crucial to perform a dose-response curve for each new cell type and experimental setup. A generalized starting point for many primary cell types is in the low micromolar range (e.g., 1-10 µM). However, some sensitive primary cells may show toxicity at sub-micromolar concentrations.

Section 2: Troubleshooting Guide: Common Issues & Solutions

This section is formatted to directly address specific experimental problems you may encounter.

Issue 1: Rapid, Widespread Cell Death Observed Within Hours of MIA Application

If you observe acute cytotoxicity shortly after adding MIA to your primary cell cultures, consider the following potential causes and solutions.

Potential Cause A: Solvent Toxicity

  • The "Why": MIA is typically dissolved in a solvent like Dimethyl Sulfoxide (DMSO) to create a stock solution.[10] While DMSO is widely used, primary cells can be sensitive to final concentrations of the solvent in the culture medium. High concentrations of DMSO can compromise membrane integrity and induce cellular stress, confounding the effects of MIA.

  • Troubleshooting Protocol:

    • Calculate Final Solvent Concentration: Always determine the final percentage of your solvent (e.g., DMSO) in the cell culture medium. Aim to keep the final DMSO concentration below 0.1% (v/v).

    • Run a Vehicle Control: In every experiment, include a "vehicle control" group. This group should be treated with the same volume of solvent used to deliver MIA, but without the compound itself.[11]

    • Compare Viability: If you observe significant cell death in the vehicle control group compared to untreated cells, solvent toxicity is a likely culprit.

    • Corrective Action: Prepare a more concentrated stock solution of MIA so that a smaller volume is needed to achieve the desired final concentration, thereby reducing the final solvent concentration in your culture.

Potential Cause B: Acute Osmotic Stress

  • The "Why": The rapid addition of a concentrated, non-isotonic solution to your cell culture medium can cause a sudden shift in osmotic pressure. Primary cells, with their delicate membranes, are particularly vulnerable to osmotic shock, which can lead to rapid cell lysis.[12]

  • Troubleshooting Protocol:

    • Pre-dilute the Stock Solution: Instead of adding a highly concentrated MIA stock solution directly to the well, first, dilute it in a small volume of pre-warmed, complete culture medium.

    • Gentle, Stepwise Addition: Add the pre-diluted MIA solution to the cells in a slow, drop-wise manner while gently swirling the plate. This allows for a more gradual equilibration of the medium.

Issue 2: Gradual Decline in Cell Viability Over a 24-72 Hour Period

A slow, progressive loss of cell viability suggests a more subtle, programmatic mechanism of cell death.

Potential Cause A: Mitochondrial Dysfunction and Apoptosis

  • The "Why": As mentioned, MIA can inhibit mitochondrial complex I, leading to mitochondrial membrane depolarization, cytochrome c release, and subsequent activation of caspases, which are key executioners of apoptosis.[9][13][14] Amiloride and its analogs have been shown to induce apoptosis through these mitochondrial-dependent pathways.[13]

  • Diagnostic & Mitigation Workflow:

    • Assess Apoptosis: To determine if apoptosis is the primary mode of cell death, perform an Annexin V and Propidium Iodide (PI) staining assay followed by flow cytometry.[15][16][17]

      • Early apoptotic cells will be Annexin V positive and PI negative.

      • Late apoptotic/necrotic cells will be positive for both Annexin V and PI.[17]

    • Confirm Caspase Activation: Measure the activity of key caspases, such as caspase-3 and caspase-9, using a luminescent or colorimetric assay. An increase in the activity of these caspases is a hallmark of apoptosis.

    • Mitigation Strategy: If apoptosis is confirmed, consider co-treatment with a pan-caspase inhibitor, such as Z-VAD-FMK, to see if it can rescue the cells from MIA-induced death. This can help to confirm the caspase-dependency of the observed toxicity.[18] Additionally, reducing the concentration of MIA or the duration of exposure may mitigate the apoptotic response.

Potential Cause B: Severe Disruption of Intracellular pH (pHi) Homeostasis

  • The "Why": While some level of pHi modulation is the intended effect of MIA, excessive or prolonged intracellular acidification can be cytotoxic. Cellular enzymes and processes are optimized for a narrow pH range, and significant deviations can lead to metabolic collapse and cell death.[4][19] The regulation of pHi is critical for cell viability and function.[4]

  • Diagnostic & Mitigation Workflow:

    • Measure Intracellular pH: Use a pH-sensitive fluorescent dye, such as BCECF-AM, to measure the pHi of your primary cells in response to MIA treatment. This will allow you to quantify the extent of intracellular acidification.

    • Correlate pHi with Viability: Perform a time-course experiment to correlate the kinetics of pHi changes with the onset of cell death.

    • Mitigation Strategy: If a severe drop in pHi precedes cell death, it is a likely contributor. The primary way to mitigate this is by lowering the MIA concentration to a level that modulates NHE1 activity without causing a catastrophic collapse in pHi.

Issue 3: Inconsistent or Non-Reproducible Results Across Experiments

Variability in your data can often be traced back to issues with compound handling or the biological system itself.

Potential Cause A: MIA Precipitation in Culture Medium

  • The "Why": MIA, like many small molecules, has limited solubility in aqueous solutions like cell culture media. If the concentration exceeds its solubility limit, it can precipitate out of solution, leading to an unknown and inconsistent effective concentration being delivered to the cells.

  • Troubleshooting Protocol:

    • Visual Inspection: After adding MIA to your culture medium, visually inspect the solution for any signs of precipitation (cloudiness or visible particles).

    • Solubility Test: Prepare your highest concentration of MIA in cell culture medium in a cell-free plate and incubate it under the same conditions as your experiment. Check for precipitation over time.

    • Corrective Action: If precipitation is observed, you must work at lower concentrations. You can also explore the use of solubilizing agents, but these must be carefully tested for their own potential toxicity.

Potential Cause B: MIA Degradation

  • The "Why": Improper storage of MIA stock solutions can lead to degradation of the compound, reducing its potency and leading to variability between experiments.

  • Best Practices for Stock Solution Handling:

    • Solvent Choice: Use high-quality, anhydrous DMSO for preparing stock solutions.[10][20]

    • Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[11][21]

    • Light Protection: Protect stock solutions from light by using amber vials or wrapping tubes in foil.

Section 3: Essential Protocols & Workflows

Protocol 3.1: Preparation of a 10 mM MIA Stock Solution in DMSO
  • Pre-Experiment Calculations: Determine the required mass of MIA powder to achieve a 10 mM concentration in your desired volume of DMSO. (Mass = Molarity x Volume x Molecular Weight).

  • Weighing: Aseptically weigh the MIA powder. For small quantities, it may be necessary to weigh a larger amount and perform serial dilutions.

  • Dissolution: In a sterile environment (e.g., a biosafety cabinet), add the appropriate volume of sterile DMSO to the MIA powder.[10]

  • Mixing: Vortex or sonicate the solution until the MIA is completely dissolved.

  • Aliquoting and Storage: Dispense the stock solution into sterile, light-protected, single-use aliquots. Store at -20°C or below.

Protocol 3.2: Determining the Optimal MIA Concentration via Dose-Response Assay

This workflow is critical for establishing the therapeutic window of MIA for your specific primary cell type.

Dose_Response_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assessment cluster_analysis Data Analysis A Seed Primary Cells in 96-well plate B Allow cells to adhere and stabilize (24-48h) A->B C Prepare serial dilutions of MIA (e.g., 0.1 µM to 100 µM) B->C E Treat cells and incubate for desired time (e.g., 24h, 48h) C->E D Include Untreated and Vehicle Controls D->E F Perform Cell Viability Assay (e.g., MTT, MTS, or LDH) E->F G Measure Absorbance/ Fluorescence F->G H Normalize data to Vehicle Control G->H I Plot Dose-Response Curve and calculate IC50 H->I MIA_Toxicity_Pathway cluster_on_target On-Target Effect cluster_off_target Off-Target Effect MIA MIA NHE1 Inhibition of NHE1 MIA->NHE1 Mito Inhibition of Mitochondrial Complex I MIA->Mito Acid Intracellular Acidification (↓ pHi) NHE1->Acid Stress Cellular Stress & Metabolic Disruption Acid->Stress Death Apoptosis / Cell Death Stress->Death ROS ↑ ROS Production Mito->ROS ATP ↓ ATP Synthesis Mito->ATP MMP ↓ Mitochondrial Membrane Potential Mito->MMP ROS->Death ATP->Death CytoC Cytochrome C Release MMP->CytoC Casp Caspase Activation CytoC->Casp Casp->Death

Caption: MIA can induce cell death via both on-target (pHi) and off-target (mitochondrial) effects.

By systematically applying the principles and protocols outlined in this guide, researchers can confidently utilize MIA as a powerful tool for studying cellular processes while minimizing the confounding effects of unintended cytotoxicity.

References

  • Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. (2013). National Center for Biotechnology Information. [Link]

  • Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. [Link]

  • MTT Proliferation Assay Protocol. (2025). ResearchGate. [Link]

  • LDH Cytotoxicity Assay Kit. (n.d.). OZ Biosciences. [Link]

  • Weyermann, J., Lochmann, D., & Zimmer, A. (2018). Analysis of Cell Viability by the Lactate Dehydrogenase Assay. Cold Spring Harbor Protocols, 2018(6). [Link]

  • MTT Assay Protocol for Lab Use. (n.d.). Scribd. [Link]

  • Annexin V-FITC/PI Apoptosis Detection Kit. (n.d.). Vazyme. [Link]

  • Wang, G. Y., et al. (2013). Monosodium iodoacetate induces apoptosis via the mitochondrial pathway involving ROS production and caspase activation in rat chondrocytes in vitro. Journal of Orthopaedic Research, 31(5), 726-733. [Link]

  • Annexin V PI Staining Guide for Apoptosis Detection. (2024). Boster Biological Technology. [Link]

  • Rieger, A. M., et al. (2011). Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death. Journal of Visualized Experiments, (50), 2597. [Link]

  • Biology Cell-Based Assays. (n.d.). Charles River Laboratories. [Link]

  • Pedersen, S. F., & Counillon, L. (2019). Roles of pH in control of cell proliferation. Acta Physiologica, 227(2), e13291. [Link]

  • Wójtowicz, S., et al. (2023). Developmental Stage-Dependent Changes in Mitochondrial Function in the Brain of Offspring Following Prenatal Maternal Immune Activation. International Journal of Molecular Sciences, 24(8), 7248. [Link]

  • Small-Molecule Drug Preparation for Cell Culture: Core Principles and. (2026). AntBio. [Link]

  • Amiloride induces apoptosis, activates caspases, and deregulates... (n.d.). ResearchGate. [Link]

  • The MIA Pathway: A Key Regulator of Mitochondrial Oxidative Protein Folding and Biogenesis. (2015). Accounts of Chemical Research, 48(8), 2244-2253. [Link]

  • Best way to prepare water soluble drug for cell culture? (2017). ResearchGate. [Link]

  • Hackam, D. J., Grinstein, S., & Rotstein, O. D. (1996). Intracellular pH regulation in leukocytes: mechanisms and functional significance. Shock, 5(1), 17-21. [Link]

  • Drug stock solutions best practices? (2018). ResearchGate. [Link]

  • Grantham, A. D., et al. (2023). Single-cell intracellular pH dynamics regulate the cell cycle by timing the G1 exit and G2 transition. Journal of Cell Science, 136(10), jcs260925. [Link]

  • The MIA pathway: a key regulator of mitochondrial oxidative protein folding and biogenesis. (2015). Accounts of Chemical Research, 48(8), 2244-2253. [Link]

  • Mode of SW1353 cell death under treatment with MIA, H2O2 and IL-1β. (n.d.). ResearchGate. [Link]

  • The MIA Pathway: A Key Regulator of Mitochondrial Oxidative Protein Folding and Biogenesis. (2015). Accounts of Chemical Research, 48(8), 2244-2253. [Link]

  • Intracellular pH-regulated Cell Intrinsic Control of Death and Proliferation of Lymphocytes in Immune Response and Tumor Cells. (2022). bioRxiv. [Link]

  • Boron, W. F. (2004). Regulation of intracellular pH. Advances in Physiology Education, 28(1-4), 160-179. [Link]

  • Preparing Stock Solutions. (n.d.). PhytoTech Labs. [Link]

  • The MIA pathway: a tight bond between protein transport and oxidative folding in mitochondria. (2012). Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1823(7), 1142-1150. [Link]

  • MIA40 suppresses cell death induced by apoptosis-inducing factor 1. (n.d.). ResearchGate. [Link]

  • Standardization of Cell Viability Assays in Primary Cells as a Prerequisite... (2019). YouTube. [Link]

  • How to prepare sterile drug solution in DMSO for cell culture? (2024). Reddit. [Link]

  • Choi, B. H., et al. (2007). Amiloride Augments TRAIL-induced Apoptotic Death by Inhibiting Phosphorylation of Kinases and Phosphatases Associated With the P13K-Akt Pathway. Journal of Cellular Biochemistry, 102(1), 159-169. [Link]

  • A Cell-Permeant Amiloride Derivative Induces Caspase-Independent, AIF-Mediated Programmed Necrotic Death of Breast Cancer Cells. (2013). PLoS ONE, 8(4), e63038. [Link]

  • Mechanisms and Therapeutic Potential of Multiple Forms of Cell Death in Myocardial Ischemia–Reperfusion Injury. (n.d.). MDPI. [Link]

  • Common Errors And Tech Tips For Primary Cell Culture. (2020). Kosheeka. [Link]

  • Geraghty, R. J., et al. (2014). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. Research, 2014, 21. [Link]

  • Regulation of Inflammatory Cell Death by Phosphorylation. (2022). Frontiers in Immunology, 13, 828489. [Link]

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Troubleshooting

5-(N-Methyl-N-isobutyl)amiloride degradation products and their effects

Welcome to the technical support center for 5-(N-Methyl-N-isobutyl)amiloride (MIA). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 5-(N-Methyl-N-isobutyl)amiloride (MIA). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of MIA and to troubleshoot potential issues arising from its degradation. As a potent inhibitor of the Na+/H+ exchanger (NHE), particularly the NHE-1 isoform, the integrity of your MIA compound is paramount for obtaining accurate and reproducible experimental results.[1][2][3][4][5] This guide provides FAQs, troubleshooting protocols, and experimental guidelines to ensure the optimal use of MIA in your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of MIA. The information provided is based on studies of the parent compound, amiloride, and established principles of chemical stability for related molecules.

Q1: What are the primary factors that can cause 5-(N-Methyl-N-isobutyl)amiloride (MIA) to degrade?

A1: Based on extensive research on amiloride and its analogs, the primary factors contributing to the degradation of MIA are:

  • Photodegradation: Exposure to light, particularly UV radiation, is a significant cause of degradation for amiloride-related compounds.[6][7] This can lead to chemical changes in the molecule, reducing its potency.

  • Hydrolysis: Like many pharmaceutical compounds, MIA can be susceptible to hydrolysis, a reaction with water that can break down the molecule.[8] The rate of hydrolysis can be influenced by the pH of the solution.

  • Temperature: Elevated temperatures can accelerate the rate of chemical degradation. Therefore, proper storage at recommended temperatures is crucial.

  • pH: The stability of amiloride has been shown to be pH-dependent.[6][7] It is important to consider the pH of your experimental buffers and stock solutions.

Q2: What are the likely degradation products of MIA?

A2: While specific degradation studies on MIA are not extensively published, we can infer the likely degradation products from studies on its parent compound, amiloride. The major photodegradation product of amiloride is formed through dechlorination and subsequent hydroxylation.[6][7] Therefore, a probable degradation product of MIA is N-amidino-3,5-diamino-6-hydroxy-N-methyl-N-isobutylpyrazinecarboxamide .

Q3: How can I prevent the degradation of my MIA stocks and working solutions?

A3: To maintain the integrity of your MIA, adhere to the following storage and handling best practices:

  • Storage of Solid Compound: Store solid MIA powder at 2-8°C in a tightly sealed, light-resistant container.[1]

  • Stock Solutions: Prepare concentrated stock solutions in a suitable solvent like DMSO or methanol. It is recommended to store these solutions at -20°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[9]

  • Light Protection: Protect both solid MIA and its solutions from light at all times by using amber vials or by wrapping containers in aluminum foil.[9]

  • Fresh Working Solutions: Prepare fresh working solutions from your frozen stock for each experiment. Do not store dilute aqueous solutions for extended periods.

Q4: How can I determine if my MIA solution has degraded?

A4: Several methods can be used to assess the stability of your MIA solution:

  • Visual Inspection: Any change in color (e.g., from pale yellow to a more intense yellow or brown) or the appearance of precipitates may indicate degradation.

  • Spectrophotometry: A change in the UV-Vis absorption spectrum of your MIA solution compared to a freshly prepared standard can be indicative of degradation.

  • High-Performance Liquid Chromatography (HPLC): This is the most reliable method to assess purity. An HPLC analysis can separate MIA from its degradation products, allowing for quantification of the parent compound and detection of impurities.[8][10]

Q5: What are the potential consequences of using degraded MIA in my experiments?

A5: Using degraded MIA can lead to several experimental issues:

  • Reduced Potency: Degradation reduces the concentration of active MIA, leading to a weaker than expected inhibitory effect on the Na+/H+ exchanger. This can manifest as an apparent increase in the IC50 value.

  • Off-Target Effects: Degradation products may have their own biological activities, which can differ from the parent compound. Amiloride and its analogs have known off-target effects, such as the inhibition of the urokinase-type plasminogen activator (uPA) and interactions with other ion channels.[11][12][13] These off-target effects from degradation products can lead to misleading or uninterpretable results.

  • Assay Interference: Degradation products might interfere with your assay's detection system, for example, by having intrinsic fluorescence or by quenching a fluorescent signal.

Part 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered when using MIA.

Problem: Inconsistent or reduced inhibition of Na+/H+ exchange activity.
  • Potential Cause: Degradation of MIA, leading to a lower effective concentration of the active inhibitor.

  • Troubleshooting Workflow:

A Inconsistent/Reduced Inhibition B Verify Proper Storage of MIA Stock (-20°C, protected from light) A->B C Prepare Fresh Working Solution for Each Experiment B->C D Perform a Dose-Response Curve with Fresh MIA C->D E Compare IC50 to Literature Values D->E F IC50 is Significantly Higher E->F G IC50 is as Expected E->G I (Advanced) Analyze MIA Stock Purity via HPLC F->I H Consider Other Experimental Variables G->H J Degradation Confirmed I->J K Purchase New Batch of MIA J->K MIA 5-(N-Methyl-N-isobutyl)amiloride (MIA) Degradation_Product N-amidino-3,5-diamino-6-hydroxy-N-methyl-N-isobutylpyrazinecarboxamide MIA->Degradation_Product Photodegradation (Dechlorination & Hydroxylation)

Caption: Inferred primary degradation pathway of MIA.

Table 1: Summary of MIA and its Potential Degradation Product

CompoundPrimary TargetPotential Off-Targets/Effects of Degradation Product
5-(N-Methyl-N-isobutyl)amiloride (MIA) Na+/H+ Exchanger (NHE-1) [1][4]- Urokinase-type plasminogen activator (uPA) [11][13] - Epithelial Sodium Channels (ENaCs) [11]
Inferred Primary Degradation Product Unknown- May retain some activity at NHE-1. - Potential for altered activity at uPA and ENaCs. - May possess other unknown biological activities.

References

  • Matthews, H., Ranson, M., & Kelso, M. J. (2011). Anti-tumour/metastasis effects of the potassium-sparing diuretic amiloride: an orally active anti-cancer drug waiting for its call-of-duty?. International journal of cancer, 129(9), 2051–2061.
  • Zhang, L., Liu, Y., Wang, C., et al. (2012). Amiloride off-target effect inhibits podocyte urokinase receptor expression and reduces proteinuria.
  • Moore, D. E., & A-Khamis, K. I. (1987). Photodegradation of amiloride in aqueous solution. International journal of pharmaceutics, 38(1-3), 207-212.
  • ResearchGate. (n.d.). Degradation products of amilorid hydrocholoride. Retrieved January 15, 2026, from [Link]

  • Bush, E. D., & Funder, J. W. (2020). Amiloride: A review. Clinical and experimental pharmacology & physiology, 47(11), 1739–1747.
  • Moore, D. E. (1987). Photodegradation of amiloride in aqueous solution. Journal of pharmaceutical and biomedical analysis, 5(2), 147-154.
  • Rotin, D., Steele-Nicholson, C., & Grinstein, S. (1993). Therapeutic potential of analogues of amiloride: inhibition of the regulation of intracellular pH as a possible mechanism of tumour selective therapy. British journal of cancer, 67(3), 548–553.
  • MySkinRecipes. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride. Retrieved January 15, 2026, from [Link]

  • Yellepeddi, V. K., Gentry, M. V., & Vooturi, S. (2020). Stability of extemporaneously compounded amiloride nasal spray. PloS one, 15(7), e0232435.
  • Patsnap. (2024, June 21). What are Sodium-hydrogen exchangers inhibitors and how do they work? Synapse. [Link]

  • Masereel, B., Pochet, L., & Laeckmann, D. (2003). An overview of inhibitors of Na(+)/H(+) exchanger. European journal of medicinal chemistry, 38(6), 547–554.
  • Matthews, H., Ranson, M., & Kelso, M. J. (2011). Anti-tumour/metastasis effects of the potassium-sparing diuretic amiloride: an orally active anti-cancer drug waiting for its call-of-duty?. International journal of cancer, 129(9), 2051–2061.
  • Drugs.com. (2025, August 11). Amiloride Side Effects: Common, Severe, Long Term. [Link]

  • Yellepeddi, V. K., Gentry, M. V., & Vooturi, S. (2020). Stability of extemporaneously compounded amiloride nasal spray. PloS one, 15(7), e0232435.
  • Aladdin. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride. Retrieved January 15, 2026, from [Link]

  • Yellepeddi, V. K., Gentry, M. V., & Vooturi, S. (2024). Accelerated Stability Assessment of Extemporaneously Compounded Amiloride Nasal Spray. International journal of pharmaceutical compounding, 28(3), 246–248.
  • bioRxiv. (2024, July 2). Structure-Activity Relationship Study Identifies a Novel Lipophilic Amiloride Derivative that Efficiently Kills Chemoresistant Breast Cancer Cells. [Link]

  • Patsnap. (2024, June 25). What are NHE inhibitors and how do they work? Synapse. [Link]

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Reference Data & Comparative Studies

Validation

Choosing Your Tool: A Comparative Guide to NHE Inhibitors 5-(N-Methyl-N-isobutyl)amiloride (MIA) and EIPA

A Senior Application Scientist's In-Depth Technical Guide for Researchers In the intricate world of cellular physiology, the precise regulation of intracellular pH (pHi) is paramount. It governs a vast array of processes...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers

In the intricate world of cellular physiology, the precise regulation of intracellular pH (pHi) is paramount. It governs a vast array of processes, from cell proliferation and migration to metabolic activity. At the heart of this regulation lies the family of Na+/H+ exchangers (NHEs), integral membrane proteins that extrude protons from the cell in exchange for extracellular sodium ions. The ubiquitously expressed NHE1 isoform, in particular, has become a focal point of research in fields as diverse as oncology, cardiology, and neurology.

The diuretic amiloride was the first compound identified as an NHE inhibitor.[1] However, its low potency and lack of selectivity spurred the development of more powerful and specific analogs. Among the most widely used are 5-(N-ethyl-N-isopropyl)amiloride (EIPA) and 5-(N-Methyl-N-isobutyl)amiloride (MIA).[2] While both are potent NHE inhibitors, they possess distinct pharmacological profiles. This guide provides a detailed, evidence-based comparison to empower researchers to select the optimal inhibitor for their experimental context, ensuring both scientific rigor and data integrity.

Mechanism of Action: Blocking the Proton Pump

Both MIA and EIPA are derivatives of amiloride and share its fundamental mechanism of action. They directly bind to the extracellular face of the Na+/H+ exchanger, physically occluding the channel and preventing the 1:1 exchange of extracellular Na+ for intracellular H+.[1][2] This inhibition leads to a decrease in the cell's ability to expel acid, resulting in intracellular acidification, a key experimental outcome for studying NHE function.

NHE_Inhibition cluster_membrane Plasma Membrane cluster_extra Extracellular Space cluster_intra Intracellular Space (Cytosol) NHE1 Na+/H+ Exchanger (NHE1) Na_in Na+ NHE1->Na_in Released H_out H+ NHE1->H_out Extruded Na_out Na+ Na_out->NHE1 Enters H_in H+ H_in->NHE1 Binds Inhibitor EIPA or MIA Inhibitor->NHE1 Blocks

Caption: Mechanism of Na+/H+ exchange and its inhibition by EIPA and MIA.

Potency and Selectivity: A Quantitative Comparison

The choice between MIA and EIPA often hinges on their relative potency against the target NHE isoform and their selectivity against other ion transporters. While both are significantly more potent than their parent compound, amiloride, subtle differences exist. EIPA is one of the most extensively characterized amiloride analogs, with well-documented inhibitory constants (Ki) across multiple human NHE isoforms.[3] Data for MIA is less comprehensive but early comparative studies established its high potency.[4]

Table 1: Comparative Inhibitory Potency against Ion Transporters

TargetInhibitorPotency (Ki or IC50)Comments & References
NHE1 EIPA 0.02 µM (Ki) Highly potent. The most common target for EIPA.[3]
MIA ~200x less potent than EIPA relative to amilorideA 1990 study found MIA to be ~100-fold and EIPA ~200-fold more potent than amiloride, suggesting EIPA is roughly twice as potent as MIA for general Na+/H+ antiport activity.[4]
NHE2 EIPA 0.5 µM (Ki)~25-fold less potent against NHE2 than NHE1.[3]
MIA Not well-characterized
NHE3 EIPA 2.4 µM (Ki)Significantly less potent against NHE3.[3]
MIA Not well-characterized
NHE5 EIPA 0.42 µM (Ki)Potent inhibitor of the brain-specific isoform.[3]
MIA Not well-characterized
Na+/Ca2+ Exchanger (NCX) EIPA InhibitoryBoth EIPA and MIA block the forward mode of NCX, leading to an increase in intracellular Ca2+.[5]
MIA InhibitoryPotent inhibitor of NCX, comparable to EIPA.[5]
KATP Channels EIPA 2.14 µM (IC50) Potent blocker of the pore-forming KIR6.2 subunit of cardiac KATP channels.[6]
MIA Not well-characterized

Field-Proven Insights: Selecting the Right Inhibitor

The Case for EIPA (5-(N-ethyl-N-isopropyl)amiloride)

EIPA is the workhorse for NHE1 inhibition. Its potency and extensive characterization make it the default choice for studies where specific inhibition of NHE1 is the primary goal.

  • Established Applications: EIPA is widely used to study the role of NHE1 in cancer cell proliferation, migration, and resistance to therapy.[7] It is also a standard tool for investigating ischemia-reperfusion injury in cardiac models and for inhibiting macropinocytosis.[1][8]

  • Causality in Macropinocytosis: The inhibition of NHE1 by EIPA leads to acidification of the submembranous space. This localized pH drop prevents the activation of small GTPases like Rac1 and Cdc42, which are essential for the actin polymerization required for membrane ruffling and macropinocytosis. This provides a clear mechanistic link between NHE1 activity and this form of endocytosis.

The Case for MIA (5-(N-Methyl-N-isobutyl)amiloride)

MIA is a potent, albeit less-characterized, alternative. Its structural difference from EIPA can be leveraged as an experimental control to confirm that an observed effect is due to NHE inhibition rather than an off-target effect of a specific chemical structure.

  • Key Consideration - NCX Inhibition: A critical finding is that both MIA and EIPA are potent inhibitors of the Na+/Ca2+ exchanger (NCX).[5] This is a crucial off-target effect that researchers MUST consider. Inhibition of NCX blocks Ca2+ efflux, leading to an increase in intracellular calcium. If your experimental system is sensitive to calcium signaling, this effect could be a significant confounding variable. Conversely, for studies investigating the interplay between Na+, H+, and Ca2+ homeostasis, this dual activity could be experimentally useful.

Experimental Protocol: Measuring NHE1 Activity via Intracellular pH Recovery

A robust method for quantifying NHE1 activity and its inhibition is to measure the rate of pHi recovery following an induced intracellular acid load. The "ammonium prepulse" technique is a classic and effective way to achieve this.

Principle of the Assay

Cells are transiently exposed to a weak base, ammonium chloride (NH4Cl). The uncharged NH3 rapidly diffuses across the plasma membrane and becomes protonated in the cytosol to NH4+, causing a temporary intracellular alkalinization. Upon removal of external NH4Cl, the intracellular NH4+ dissociates back into NH3 and H+. The NH3 diffuses out of the cell, leaving behind an excess of H+ and causing a rapid and significant intracellular acidification.[9][10][11] In the presence of extracellular sodium, NHE1 activates to extrude the excess H+, and the rate of pHi recovery back to baseline is measured using a pH-sensitive fluorescent dye like BCECF-AM.

Detailed Step-by-Step Methodology
  • Cell Preparation and Dye Loading:

    • Plate cells on glass-bottom dishes suitable for fluorescence microscopy.

    • Wash cells with a physiological saline solution (e.g., HEPES-buffered saline) containing: 140 mM NaCl, 5 mM KCl, 1 mM MgCl2, 1 mM CaCl2, 10 mM Glucose, 10 mM HEPES, pH 7.4.

    • Load cells with 2-5 µM BCECF-AM (a cell-permeant pH indicator) in the saline solution for 20-30 minutes at 37°C. The AM ester group allows the dye to cross the cell membrane, where intracellular esterases cleave it, trapping the fluorescent pH-sensitive form (BCECF) inside the cell.[12]

    • Wash cells thoroughly with the saline solution to remove extracellular dye.

  • Inducing Acid Load (Ammonium Prepulse):

    • Perfuse the cells with a buffer containing 20 mM NH4Cl for 3-5 minutes. You will observe a slight increase in pHi (alkalinization).

    • Rapidly switch to a sodium-free saline solution (replace NaCl with N-methyl-D-glucamine chloride, NMDG-Cl) that also lacks NH4Cl. This initiates the rapid intracellular acidification as NH3 leaves the cell. The absence of extracellular Na+ prevents NHE1 from functioning, allowing you to record a stable, acidic pHi.

  • Measuring pHi Recovery (NHE1 Activity):

    • Initiate pHi recovery by reintroducing the standard sodium-containing saline solution.

    • To test inhibitors, perform the recovery step using sodium-containing saline that includes the desired concentration of EIPA, MIA, or a vehicle control (e.g., DMSO).

    • Monitor BCECF fluorescence ratiometrically using a fluorescence microscope equipped with a filter wheel or monochromator. Excite the dye at ~490 nm (pH-sensitive wavelength) and ~440 nm (pH-insensitive isosbestic point) and collect the emission at ~535 nm. The ratio of the fluorescence intensities (F490/F440) is proportional to the intracellular pH.

  • In-Situ Calibration:

    • At the end of each experiment, it is crucial to calibrate the fluorescence ratio to absolute pHi values.

    • Perfuse the cells with a high-potassium buffer (e.g., 125 mM KCl, 20 mM NaCl, 1 mM MgCl2, 20 mM HEPES) containing the K+/H+ ionophore nigericin (10 µM).[13]

    • Causality: Nigericin collapses the H+ gradient across the plasma membrane, forcing the intracellular pH to equal the extracellular pH. By perfusing with calibration buffers of known pH values (e.g., 6.5, 7.0, 7.5, 8.0), you can generate a calibration curve of fluorescence ratio vs. pHi for your specific experimental setup.

Caption: Experimental workflow for measuring NHE1 inhibition.

Conclusion and Best Practices

Both EIPA and MIA are powerful pharmacological tools for dissecting the role of Na+/H+ exchange.

  • EIPA remains the gold standard for studies focused on NHE1 , owing to its well-defined potency and extensive body of literature. It is the logical first choice for most applications.

  • MIA serves as a potent alternative and an excellent tool for validating that observed effects are due to a shared mechanism of action (i.e., NHE inhibition) rather than a molecule-specific artifact.

Crucially, researchers using either compound must be mindful of their potent inhibitory effects on the Na+/Ca2+ exchanger. [5] This off-target activity necessitates careful experimental design. Always perform dose-response curves to identify the lowest effective concentration and consider orthogonal validation methods, such as siRNA-mediated knockdown of NHE1, to confirm the specificity of your findings. By understanding the nuanced pharmacology of these inhibitors, you can design more precise experiments and generate more reliable and impactful data.

References

  • Ahmed, S., & Booth, I. R. (1983). The use of valinomycin, nigericin and trichlorocarbanilide in control of the protonmotive force in Escherichia coli cells. Biochemical Journal, 212(1), 105–112.

  • Grosu, L., et al. (2016). Recent insights into the molecular mechanisms of the NLRP3 inflammasome activation. Journal of Inflammation Research, 9, 145–154.

  • McLean, L. A., et al. (1990). Therapeutic potential of analogues of amiloride: inhibition of the regulation of intracellular pH as a possible mechanism of tumour selective therapy. British Journal of Cancer, 61(4), 537–542.

  • Kaback, H. R. (n.d.). Chemiosmotic-Mechanism. UCLA Physical Sciences.

  • Komlódi, T., et al. (2022). Figure 2f from: The role of mitochondrial potassium channels in synaptic transmission and plasticity. ResearchGate.

  • Gabriel, H. J., et al. (1999). Ammonium prepulse: effects on intracellular pH and bioelectric activity of CA3-neurones in guinea pig hippocampal slices. Brain Research, 840(1-2), 126–136.

  • Leem, C. H., et al. (1999). Characterization of intracellular pH regulation in the guinea-pig ventricular myocyte. The Journal of Physiology, 518(Pt 1), 115–133.

  • Tantama, M., et al. (2013). Imaging pH Dynamics Simultaneously in Two Cellular Compartments Using a Ratiometric pH-Sensitive Mutant of mCherry. ACS Chemical Biology, 8(8), 1835-1842.

  • BenchChem. (2025). A Comparative Guide to EIPA and Amiloride as Na+/H+ Exchanger (NHE) Inhibitors. BenchChem.

  • Figure 3 from: Pharmacological inhibition of sodium-calcium exchange activates NADPH oxidase and induces infection-independent NETotic cell death. (2021). ResearchGate.

  • 5-(N-ethyl-N-isopropyl)-Amiloride Product Information. (n.d.). Cayman Chemical.

  • 5-(N-Methyl-N-isobutyl)-Amiloride Product Information. (n.d.). Santa Cruz Biotechnology.

  • Figure 2 from: Inhibition of carcinogen-bioactivating cytochrome P450 1 isoforms by amiloride derivatives. (2007). ResearchGate.

  • 5-(N-Methyl-N-isobutyl)-Amiloride Product Sheet. (n.d.). USBiological Life Sciences.

  • 5-(N-Methyl-N-isobutyl)-Amiloride. (n.d.). MySkinRecipes.

  • Meng, H., & Pierce, G. N. (1993). Effect of amiloride and selected analogues on postischemic recovery of cardiac contractile function. American Journal of Physiology-Heart and Circulatory Physiology, 264(6), H1831-H1835.

  • Kennedy, M. J., et al. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. Molecules, 26(23), 7352.

  • Henderson, R. M., et al. (1988). Intracellular pH influences the resting membrane potential of isolated rat hepatocytes. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 969(1), 67-74.

  • D'hahan, N., et al. (1999). Amiloride derivatives are potent blockers of KATP channels. Pflügers Archiv - European Journal of Physiology, 438(3), 355-362.

  • Wood, C. M., et al. (2024). Potency and specificity of amiloride and its analogues on branchial sodium fluxes in freshwater trout and goldfish. Journal of Comparative Physiology B.

  • Lin, Y. H., et al. (2024). Inhibition of Na+/H+ exchanger (NHE) 7 by 5-(N-ethyl-N-isopropyl)-Amiloride disrupts cell cycle progression and suppresses cancer stem cell activity in non-small cell lung cancer. Heliyon, 10(1), e23467.

  • Masereel, B., et al. (2003). An overview of inhibitors of Na+/H+ exchanger. European Journal of Medicinal Chemistry, 38(6), 547-554.

  • Gabriel, H. J., et al. (1999). Ammonium prepulse: effects on intracellular pH and bioelectric activity of CA3-neurones in guinea pig hippocampal slices. R Discovery.

  • Furlong, S. T., et al. (1993). The effect of 5'-(N,N-dimethyl)-amiloride on cytotoxic activity of doxorubicin and vincristine in CEM cell lines. Neoplasma, 40(5), 293-296.

  • Grabe, M., et al. (2009). Measurement of Intracellular pH. ResearchGate.

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Comparative

A Comparative Guide to the Efficacy of 5-(N-Methyl-N-isobutyl)amiloride and Amiloride

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of 5-(N-Methyl-N-isobutyl)amiloride (MIA) and its parent compound, amiloride. As a senior application s...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of 5-(N-Methyl-N-isobutyl)amiloride (MIA) and its parent compound, amiloride. As a senior application scientist, this document is structured to deliver not just data, but a nuanced understanding of the causal relationships between molecular structure and inhibitory efficacy, empowering you to make informed decisions in your research and development endeavors.

Introduction: A Tale of Two Ion Transport Inhibitors

Amiloride, a potassium-sparing diuretic, has been a cornerstone in both clinical practice and physiological research for decades. Its primary clinical application is in the management of hypertension and congestive heart failure.[1] From a research perspective, amiloride is a well-characterized, albeit relatively non-selective, inhibitor of several ion transport proteins. Its most notable targets are the epithelial sodium channel (ENaC) and, to a lesser extent, the Na+/H+ exchanger (NHE).[2][3]

The quest for greater potency and selectivity led to the synthesis of numerous amiloride analogs. Among these, 5-(N-Methyl-N-isobutyl)amiloride (MIA) has emerged as a powerful research tool, particularly for investigating the role of the Na+/H+ exchanger.[4] This guide will dissect the pharmacological profiles of amiloride and MIA, with a focus on their comparative efficacy and selectivity for their principal molecular targets.

Mechanism of Action: A Shared Scaffold with Divergent Affinities

Both amiloride and MIA exert their effects by directly blocking ion transport proteins. However, subtle modifications to the amiloride structure have profound implications for their inhibitory potency and selectivity.

Amiloride: This compound acts as a competitive inhibitor of the epithelial sodium channel (ENaC), with a reported half-maximal inhibitory concentration (IC50) in the range of 0.1 to 0.5 µM.[3] By blocking ENaC in the distal tubules of the kidney, amiloride prevents the reabsorption of sodium, leading to its diuretic and antihypertensive effects.[1] Amiloride also inhibits the Na+/H+ exchanger (NHE), but with significantly lower potency, with IC50 values reported to be between 3 µM and 1 mM, depending on the extracellular sodium concentration.[3]

5-(N-Methyl-N-isobutyl)amiloride (MIA): MIA is a derivative of amiloride with a key modification: the substitution of a methyl and an isobutyl group on the 5-amino nitrogen of the pyrazine ring. This structural alteration dramatically shifts its inhibitory profile. MIA is a potent inhibitor of the Na+/H+ exchanger, particularly the NHE-1 isoform, which is ubiquitously expressed and plays a crucial role in intracellular pH and volume regulation.[4]

The key distinction lies in their selectivity. While amiloride is more potent on ENaC, MIA exhibits a marked preference for NHE. Structure-activity relationship studies have consistently shown that substitutions at the 5-amino position of the amiloride molecule, as seen in MIA, significantly enhance inhibitory activity against the Na+/H+ exchanger while concurrently reducing affinity for the epithelial sodium channel.

Comparative Efficacy: A Quantitative Analysis

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) for amiloride and MIA against their primary targets. It is crucial to note that IC50 values can vary depending on the experimental conditions, such as cell type, buffer composition, and assay methodology.

CompoundTargetIC50 ValueReference(s)
Amiloride Epithelial Sodium Channel (ENaC)0.1 - 0.5 µM[3]
Na+/H+ Exchanger (NHE)~15 µM
5-(N-Methyl-N-isobutyl)amiloride (MIA) Epithelial Sodium Channel (ENaC)Not reported, but significantly reduced compared to amiloride
Na+/H+ Exchanger (NHE)~4 µM

Signaling Pathways and Experimental Workflows

The differential inhibitory profiles of amiloride and MIA allow for the targeted investigation of distinct physiological pathways.

cluster_amiloride Amiloride cluster_mia 5-(N-Methyl-N-isobutyl)amiloride (MIA) Amiloride Amiloride ENaC ENaC (Epithelial Sodium Channel) Amiloride->ENaC Potent Inhibition (IC50: 0.1-0.5 µM) NHE NHE (Na+/H+ Exchanger) Amiloride->NHE Weaker Inhibition (IC50: ~15 µM) MIA MIA ENaC_MIA ENaC (Epithelial Sodium Channel) MIA->ENaC_MIA Significantly Reduced Inhibition NHE_MIA NHE (Na+/H+ Exchanger) MIA->NHE_MIA Potent Inhibition (IC50: ~4 µM)

Caption: Comparative inhibitory profiles of Amiloride and MIA.

The selection of the appropriate inhibitor is contingent on the experimental question. For studies focused on ENaC, amiloride remains a viable, albeit not entirely specific, option. Conversely, for dissecting the physiological and pathophysiological roles of NHE, MIA offers superior potency and selectivity.

Experimental Protocols: Methodologies for Determining Inhibitory Efficacy

The following are detailed, step-by-step methodologies for assessing the inhibitory effects of compounds like amiloride and MIA on ENaC and NHE.

Protocol 1: ENaC Inhibition Assay using Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This protocol is a gold standard for characterizing the activity of ion channel inhibitors.

1. Oocyte Preparation and cRNA Injection:

  • Harvest and defolliculate Stage V-VI oocytes from Xenopus laevis.

  • Inject oocytes with cRNAs encoding the α, β, and γ subunits of ENaC.

  • Incubate the oocytes for 2-4 days at 18°C to allow for channel expression.

2. Two-Electrode Voltage Clamp Recordings:

  • Place an oocyte in a recording chamber continuously perfused with a standard bathing solution (e.g., ND96).

  • Impale the oocyte with two microelectrodes filled with 3 M KCl (one for voltage clamping, one for current recording).

  • Clamp the membrane potential at a holding potential of -60 mV.

3. Application of Inhibitors and Data Acquisition:

  • Record baseline ENaC currents.

  • Perfuse the chamber with bathing solution containing increasing concentrations of the test compound (e.g., amiloride or MIA).

  • Record the steady-state current at each concentration.

  • To determine the amiloride-sensitive current, apply a high concentration of amiloride (e.g., 10 µM) at the end of the experiment to block all ENaC activity.

4. Data Analysis:

  • Calculate the fractional inhibition of the amiloride-sensitive current at each compound concentration.

  • Plot the fractional inhibition against the logarithm of the compound concentration.

  • Fit the data to the Hill equation to determine the IC50 value.

Oocyte_Prep Oocyte Preparation & cRNA Injection TEVC_Setup Two-Electrode Voltage Clamp Setup Oocyte_Prep->TEVC_Setup Data_Acquisition Data Acquisition (Baseline & with Inhibitor) TEVC_Setup->Data_Acquisition Data_Analysis Data Analysis (IC50 Determination) Data_Acquisition->Data_Analysis Cell_Prep Cell Culture & Dye Loading Acidification Intracellular Acidification Cell_Prep->Acidification Fluorescence_Imaging Fluorescence Imaging (pHi Recovery) Acidification->Fluorescence_Imaging Data_Analysis Data Analysis (IC50 Determination) Fluorescence_Imaging->Data_Analysis

Sources

Validation

A Head-to-Head Comparison of 5-(N-Methyl-N-isobutyl)amiloride (MIA) and 5-(N,N-hexamethylene)amiloride (HMA) for Na+/H+ Exchanger Inhibition

A Technical Guide for Researchers in Cellular Physiology and Drug Discovery In the landscape of pharmacological tools used to investigate cellular ion transport, amiloride and its analogs stand out for their potent inhib...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers in Cellular Physiology and Drug Discovery

In the landscape of pharmacological tools used to investigate cellular ion transport, amiloride and its analogs stand out for their potent inhibition of the Na+/H+ exchanger (NHE). Among these, 5-(N-Methyl-N-isobutyl)amiloride (MIA) and 5-(N,N-hexamethylene)amiloride (HMA) are two of the most frequently utilized compounds. Both are derivatives of amiloride, synthesized through double substitution on the 5-amino group, a modification known to significantly increase their inhibitory potency against NHEs compared to the parent compound.[1] This guide provides a detailed, objective comparison of MIA and HMA, offering experimental data and protocols to assist researchers in selecting the appropriate inhibitor for their specific experimental needs.

Mechanism of Action: Targeting the Na+/H+ Exchanger

The primary molecular target for both MIA and HMA is the Na+/H+ exchanger, an integral membrane protein responsible for the electroneutral exchange of one intracellular proton for one extracellular sodium ion.[2] This process is crucial for the regulation of intracellular pH (pHi), cell volume, and sodium homeostasis. By inhibiting NHE, both MIA and HMA can induce intracellular acidification, a state that can trigger various cellular responses, including apoptosis in cancer cells.[3][4] The ubiquitous NHE1 isoform is a key player in maintaining the slightly alkaline intracellular environment that is conducive to cell proliferation and survival, making it an attractive target in oncology research.[2]

The general structure-activity relationship for amiloride analogs indicates that hydrophobic substitutions at the 5-amino group enhance the inhibitory activity towards the Na+/H+ exchanger.[1] Both MIA, with its methyl and isobutyl groups, and HMA, featuring a hexamethylene ring, possess these hydrophobic characteristics, contributing to their high affinity for NHEs.

cluster_membrane Plasma Membrane cluster_inhibitors Inhibitors NHE Na+/H+ Exchanger (NHE) Na_in Na+ (in) NHE->Na_in H_out H+ (out) NHE->H_out pHi_regulation Intracellular pH Regulation NHE->pHi_regulation Maintains MIA MIA MIA->NHE Inhibition HMA HMA HMA->NHE Inhibition Na_out Na+ (out) Na_out->NHE H_in H+ (in) H_in->NHE cell_processes Downstream Cellular Processes (e.g., proliferation, apoptosis) pHi_regulation->cell_processes Influences

Caption: Mechanism of action of MIA and HMA.

Potency and Selectivity: A Comparative Analysis

While both MIA and HMA are potent NHE inhibitors, their affinity for different NHE isoforms and their off-target effects on other ion channels and transporters can vary. This selectivity is a critical consideration for the accurate interpretation of experimental results.

A study directly comparing the binding affinity of several amiloride analogs to NHE1 in brain microvessels found that MIA exhibited a higher affinity than HMA. This suggests that for targeting NHE1, MIA may be the more potent option.

HMA has been reported to have Ki values ranging from 0.013 to 2.4 µM for various NHE isoforms.[5] It is considered one of the most active amiloride analogs against NHEs.[1] In contrast, specific Ki or IC50 values for MIA across the different NHE isoforms are less consistently reported in the literature, though it is widely acknowledged as a potent inhibitor.

With regard to selectivity against other ion transporters, HMA is noted to have minimal inhibitory effects on the epithelial sodium channel (ENaC), which is the primary target of the parent compound amiloride for its diuretic effect.[1][5] This makes HMA a more specific tool for studying NHE without the confounding effects on ENaC.

However, HMA has been shown to inhibit other ion channels at higher concentrations. For instance, it inhibits human cardiac ion channels hERG, Nav1.5, and Cav1.2 with IC50 values of 3.3 µM, 30 µM, and 8.3 µM, respectively.[4] It is also an allosteric antagonist of adenosine A2A receptors with a Ki of 3.3 µM and can block ion channels formed by viral proteins.

For MIA, a comparative study on acid-sensing ion channels (ASICs) found that HMA has a slightly greater or equal inhibitory potency on ASIC1a currents compared to MIA.[6]

Target5-(N-Methyl-N-isobutyl)amiloride (MIA)5-(N,N-hexamethylene)amiloride (HMA)
Na+/H+ Exchanger (NHE) Potent inhibitor; higher binding affinity for NHE1 than HMAPotent inhibitor (Ki: 0.013–2.4 µM for various isoforms)
Epithelial Na+ Channel (ENaC) Less active than amilorideMinimal inhibitory effect[1][5]
Na+/Ca2+ Exchanger (NCX) Inhibitory activity reportedInhibitory activity reported[7]
hERG K+ Channel Data not readily availableIC50: 3.3 µM[4]
Nav1.5 Na+ Channel Data not readily availableIC50: 30 µM[4]
Cav1.2 Ca2+ Channel Data not readily availableIC50: 8.3 µM[4]
Acid-Sensing Ion Channel 1a (ASIC1a) Inhibitory activitySlightly greater or equal inhibitory potency than MIA[6]
Adenosine A2A Receptor Data not readily availableKi: 3.3 µM (allosteric antagonist)

Experimental Protocol: Measuring NHE Activity Using a Fluorescent pH Indicator

To experimentally validate and compare the inhibitory effects of MIA and HMA on NHE activity, a common method involves monitoring the recovery of intracellular pH (pHi) after an acid load in cultured cells. The fluorescent dye 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein acetoxymethyl ester (BCECF-AM) is a widely used tool for this purpose.[8]

start Seed cells on coverslips load_dye Load cells with BCECF-AM start->load_dye wash Wash to remove extracellular dye load_dye->wash mount Mount coverslip in perfusion chamber wash->mount perfuse_normal Perfuse with normal buffer (e.g., HEPES-buffered saline) mount->perfuse_normal acid_load Induce acid load (e.g., NH4Cl prepulse) perfuse_normal->acid_load perfuse_inhibitor Perfuse with buffer containing MIA or HMA acid_load->perfuse_inhibitor monitor_pHi Monitor pHi recovery via fluorescence ratio imaging perfuse_inhibitor->monitor_pHi data_analysis Analyze rate of pHi recovery monitor_pHi->data_analysis end Compare inhibitory effects data_analysis->end

Caption: Workflow for measuring NHE activity.

Materials:

  • Cells of interest cultured on glass coverslips

  • BCECF-AM (stock solution in DMSO)

  • HEPES-buffered saline (HBS): NaCl, KCl, CaCl2, MgCl2, glucose, HEPES, pH 7.4

  • NH4Cl-containing HBS for acid loading

  • MIA and HMA (stock solutions in DMSO)

  • Fluorescence microscope equipped with a ratiometric imaging system (e.g., excitation wavelengths of 490 nm and 440 nm, emission at 535 nm)

  • Perfusion system

Procedure:

  • Cell Preparation: Seed cells on glass coverslips and grow to the desired confluency.

  • Dye Loading: Incubate the cells with 3-5 µM BCECF-AM in HBS for 30-60 minutes at 37°C in the dark.[8]

  • Washing: Wash the cells three times with HBS to remove extracellular dye and allow for de-esterification of the intracellular dye.[8]

  • Mounting: Mount the coverslip in a perfusion chamber on the stage of the fluorescence microscope.

  • Baseline Measurement: Perfuse the cells with normal HBS and record the baseline fluorescence ratio (490 nm / 440 nm).

  • Acid Loading: Induce an intracellular acid load by perfusing the cells with HBS containing 20 mM NH4Cl for 5-10 minutes, followed by a switch to Na+-free HBS (replace NaCl with N-methyl-D-glucamine) to cause a rapid drop in pHi.

  • Inhibitor Application: Perfuse the cells with HBS containing the desired concentration of either MIA or HMA. A range of concentrations should be tested to determine the IC50.

  • Monitoring pHi Recovery: Monitor the recovery of the fluorescence ratio over time. The rate of recovery is indicative of NHE activity.

  • Data Analysis: Calculate the initial rate of pHi recovery (dpHi/dt) for each condition. Plot the percent inhibition of the recovery rate against the inhibitor concentration to determine the IC50 value for each compound.

Conclusion and Recommendations

Both 5-(N-Methyl-N-isobutyl)amiloride (MIA) and 5-(N,N-hexamethylene)amiloride (HMA) are powerful and widely used inhibitors of the Na+/H+ exchanger. The choice between them should be guided by the specific research question and the experimental system.

  • For studies focused on NHE1 , MIA may be the more potent inhibitor based on binding affinity studies.

  • For experiments requiring high specificity against ENaC , HMA is the better choice due to its minimal off-target effects on this channel.[1][5]

  • When investigating the role of other ion channels , it is crucial to consider the potential off-target effects of HMA on channels such as hERG, Nav1.5, and Cav1.2, especially at concentrations above 1 µM.[4]

  • For all studies , it is recommended to perform dose-response experiments to determine the optimal concentration of the inhibitor that provides maximal NHE inhibition with minimal off-target effects in the specific cell type being investigated.

By carefully considering the data presented in this guide and validating the effects of these inhibitors in their own experimental systems, researchers can confidently select and utilize MIA or HMA to further our understanding of the critical role of the Na+/H+ exchanger in health and disease.

References

  • Masereel, B., Pochet, L., & Laeckmann, D. (2003). An overview of inhibitors of Na+/H+ exchanger. European Journal of Medicinal Chemistry, 38(6), 547-554. [Link]

  • Bobbala, S., et al. (2021). The Antifungal Activity of HMA, an Amiloride Analog and Inhibitor of Na+/H+ Exchangers. Frontiers in Fungal Biology, 2, 671517. [Link]

  • ResearchGate. (2025). A rapid method for measuring intracellular pH using BCECF-AM. Retrieved from [Link]

  • Gunda, V., et al. (2021). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. International Journal of Molecular Sciences, 22(6), 2999. [Link]

  • Vu, K., et al. (2022). Automated patch clamp screening of amiloride and 5-N,N-hexamethyleneamiloride (HMA) analogs identifies 6-iodoamiloride as a potent acid-sensing ion channel inhibitor. bioRxiv. [Link]

  • Dojindo Molecular Technologies, Inc. (n.d.). Reagent for Monitoring Intracellular pH BCECF-AM. Retrieved from [Link]

  • Semantic Scholar. (2024). mOrange2, a Genetically Encoded, pH Sensitive Fluorescent Protein, is an Alternative to BCECF-AM to Measure Intracellular pH to. Retrieved from [Link]

  • Yu, Y., et al. (2016). Amiloride analogs as ASIC1a inhibitors. Journal of Neurochemistry, 137(4), 591-600. [Link]

  • MySkinRecipes. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride. Retrieved from [Link]

  • Meng, H. P., & Pierce, G. N. (1993). Comparative effects of Na+/H+ exchange inhibitors against cardiac injury produced by ischemia/reperfusion, hypoxia/reoxygenation, and the calcium paradox. Journal of Cardiovascular Pharmacology, 21(1), 172-178. [Link]

  • Chen, X., et al. (2016). 5-(N, N-Hexamethylene) amiloride is a GABA-A ρ1 receptor positive allosteric modulator. ACS Chemical Neuroscience, 7(7), 934-941. [Link]

  • Ziff, O. J., et al. (2020). Determinants of ion selectivity in ASIC1a- and ASIC2a-containing acid-sensing ion channels. The Journal of General Physiology, 152(2), e201912450. [Link]

  • Sham, J. S., et al. (1995). Species differences in the activity of the Na(+)-Ca2+ exchanger in mammalian cardiac myocytes. The Journal of Physiology, 488(Pt 3), 639–650. [Link]

  • Xiong, Z. G., et al. (2010). ASIC1a channels are activated by endogenous protons during ischemia and contribute to synergistic potentiation of intracellular Ca(2+) overload during ischemia and acidosis. Neurobiology of Disease, 40(2), 368-375. [Link]

  • Lytton, J. (2007). Na+/Ca2+ exchangers: three mammalian gene families control Ca2+ transport. The Biochemical Journal, 406(3), 365-382. [Link]

  • Li, X., et al. (2024). Glutamate acts on acid-sensing ion channels to worsen ischaemic brain injury. Nature. [Link]

  • Stys, P. K., et al. (1991). Na(+)-Ca2+ exchanger mediates Ca2+ influx during anoxia in mammalian central nervous system white matter. Annals of Neurology, 30(3), 375-380. [Link]

  • Besson, T., et al. (2017). Paradoxical Potentiation of Acid-Sensing Ion Channel 3 (ASIC3) by Amiloride via Multiple Mechanisms and Sites Within the Channel. Frontiers in Molecular Neuroscience, 10, 365. [Link]

  • J-GLOBAL. (n.d.). 5-(N-Methyl-N-isobutyl)amiloride. Retrieved from [Link]

  • Scintila. (n.d.). 5-(N-Methyl-N-isobutyl)-Amiloride. Retrieved from [Link]

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Comparative

A Comparative Guide to the Inhibition of Na+/H+ Exchanger Isoforms by 5-(N-Methyl-N-isobutyl)amiloride and its Analogs

This guide provides a detailed comparison of the inhibitory effects of 5-(N-Methyl-N-isobutyl)amiloride (MIA) and related amiloride analogs on various isoforms of the Na+/H+ exchanger (NHE). This document is intended for...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a detailed comparison of the inhibitory effects of 5-(N-Methyl-N-isobutyl)amiloride (MIA) and related amiloride analogs on various isoforms of the Na+/H+ exchanger (NHE). This document is intended for researchers, scientists, and drug development professionals working in areas such as cellular physiology, cardiology, and oncology, where NHE activity is a critical therapeutic target.

Introduction: The Significance of Na+/H+ Exchangers and Their Inhibition

The Na+/H+ exchangers (NHEs) are a family of integral membrane proteins that play a vital role in maintaining intracellular pH (pHi) and cell volume by mediating the exchange of one intracellular proton for one extracellular sodium ion.[1][2] In mammals, several NHE isoforms have been identified (NHE1-9), each with distinct tissue distribution and physiological functions.

NHE1 is ubiquitously expressed and is a key regulator of pHi in most cells.[2] Its overactivity is implicated in various pathological conditions, including cardiac ischemia-reperfusion injury and cancer cell proliferation and metastasis.[3][4] Other isoforms have more specialized roles; for instance, NHE3 is predominantly found in the apical membranes of intestinal and renal epithelial cells, where it is crucial for sodium and bicarbonate absorption.

Given their involvement in disease, NHEs have emerged as attractive therapeutic targets. Amiloride, a potassium-sparing diuretic, was one of the first identified NHE inhibitors. However, its lack of potency and selectivity led to the development of more powerful and specific analogs, including 5-(N-Methyl-N-isobutyl)amiloride (MIA) and 5-(N-ethyl-N-isopropyl)amiloride (EIPA).[1] This guide will delve into the inhibitory profile of MIA and its comparators, providing researchers with the necessary data to select the appropriate tool compound for their studies.

Comparative Inhibitory Potency of Amiloride Analogs on NHE Isoforms

While 5-(N-Methyl-N-isobutyl)amiloride (MIA) is recognized as a potent inhibitor of NHE, particularly NHE1, a comprehensive profile of its IC50 values across all NHE isoforms is not extensively documented in publicly available literature.[3] However, binding studies using radiolabeled [3H]MIA on mammalian cerebrovascular and choroidal tissues, which predominantly express NHE1, have shown a high affinity with dissociation constants (Kd) in the nanomolar range (20 to 90 nM).[5] This suggests that MIA is a highly potent inhibitor of the NHE1 isoform.[5]

To provide a clearer picture of the isoform selectivity of 5-substituted amiloride analogs, we present here a comparison of the well-characterized inhibitor 5-(N-ethyl-N-isopropyl)amiloride (EIPA) alongside the parent compound, amiloride. EIPA shares a similar structural modification at the 5-position of the pyrazine ring and serves as an excellent surrogate for understanding the general inhibitory profile of this class of compounds.

InhibitorNHE1NHE2NHE3NHE4NHE5
Amiloride ~130 µM (IC50)[6]----
5-(N-ethyl-N-isopropyl)amiloride (EIPA) 0.02 µM (Ki)[7]0.5 µM (Ki)[7]2.4 µM (Ki)[7]≥10 µM (IC50)[7]0.42 µM (Ki)[7]
Note: IC50 is the half-maximal inhibitory concentration, while Ki is the inhibitory constant. Lower values indicate higher potency. Data for amiloride on other isoforms is not consistently reported in the provided results.

As the table illustrates, EIPA demonstrates significantly higher potency for NHE1 compared to other isoforms, making it a valuable tool for studies targeting this specific exchanger.[7] The rank order of potency for EIPA is generally NHE1 > NHE5 > NHE2 > NHE3, with NHE4 being the least sensitive.[7] This differential sensitivity is crucial for designing experiments where isoform-specific inhibition is desired. Given the structural similarity, it is plausible that MIA exhibits a comparable, though not identical, selectivity profile with high potency for NHE1.

Mechanism of Action of 5-Substituted Amiloride Analogs

The inhibitory action of amiloride and its derivatives on the Na+/H+ exchanger is a result of competitive binding at or near the external sodium-binding site of the transporter. The diagram below illustrates the proposed mechanism of inhibition.

cluster_membrane Cell Membrane NHE Na+/H+ Exchanger (NHE) Extracellular_Na Extracellular Na+ NHE->Extracellular_Na Exchanges for Na+ Extracellular_Na->NHE Binds to extracellular Na+ binding site Intracellular_H Intracellular H+ Intracellular_H->NHE Binds to intracellular proton binding site MIA MIA / EIPA MIA->NHE Competitively inhibits Na+ binding

Caption: Mechanism of NHE inhibition by MIA/EIPA.

Experimental Protocol: Determination of IC50 for NHE Inhibitors

The half-maximal inhibitory concentration (IC50) of a compound on NHE activity is commonly determined by measuring the initial rate of recovery of intracellular pH (pHi) following an acid load in cells expressing the NHE isoform of interest. A widely used method employs the pH-sensitive fluorescent dye 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein acetoxymethyl ester (BCECF-AM).[1]

Experimental Workflow

The following diagram outlines the key steps in determining the IC50 of an NHE inhibitor using a BCECF-AM-based assay.

cluster_prep Cell Preparation cluster_assay NHE Activity Assay cluster_analysis Data Analysis Cell_Culture Culture cells expressing target NHE isoform Dye_Loading Load cells with BCECF-AM Cell_Culture->Dye_Loading Acid_Load Induce intracellular acidification (e.g., NH4Cl prepulse) Inhibitor_Incubation Incubate with varying concentrations of inhibitor (e.g., MIA) Acid_Load->Inhibitor_Incubation pH_Recovery Monitor pHi recovery via fluorescence measurement Inhibitor_Incubation->pH_Recovery Rate_Calculation Calculate initial rate of pHi recovery Dose_Response Plot rate of recovery vs. inhibitor concentration Rate_Calculation->Dose_Response IC50_Determination Fit data to a dose-response curve to determine IC50 Dose_Response->IC50_Determination

Caption: Workflow for IC50 determination of NHE inhibitors.

Step-by-Step Methodology
  • Cell Culture and Dye Loading:

    • Culture cells stably expressing the desired human NHE isoform in a suitable medium.

    • Plate the cells onto a 96-well plate suitable for fluorescence measurements.

    • Wash the cells with a sodium-free buffer.

    • Load the cells with 3-5 µM BCECF-AM in the sodium-free buffer for 30-60 minutes at 37°C.[8]

    • Wash the cells twice with the sodium-free buffer to remove extracellular dye.[9]

  • Inducing an Acid Load:

    • Induce a rapid intracellular acidification using the ammonium chloride (NH4Cl) prepulse technique. This involves incubating the cells with a buffer containing NH4Cl, followed by a switch to an NH4Cl-free, sodium-free buffer, which causes a rapid drop in pHi.

  • Measuring NHE Activity and Inhibition:

    • Initiate pHi recovery by adding a sodium-containing buffer.

    • Simultaneously, add varying concentrations of the NHE inhibitor (e.g., MIA or EIPA) to different wells. Include a vehicle control (e.g., DMSO).

    • Immediately begin monitoring the fluorescence of BCECF at dual excitation wavelengths (e.g., 490 nm and 440 nm) and a single emission wavelength (e.g., 535 nm) using a fluorescence plate reader.[8] The ratio of the fluorescence intensities (490/440) is proportional to the intracellular pH.[1]

  • Data Analysis and IC50 Calculation:

    • Calculate the initial rate of pHi recovery for each inhibitor concentration by determining the slope of the initial linear portion of the pHi recovery curve.

    • Plot the initial rate of pHi recovery as a percentage of the control (no inhibitor) against the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of the inhibitor that causes a 50% reduction in the rate of pHi recovery.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride is a potent inhibitor of the Na+/H+ exchanger, with a particularly high affinity for the NHE1 isoform. While comprehensive comparative data for MIA across all NHE isoforms is limited, the well-characterized profile of the structurally similar analog, EIPA, provides valuable insights into the isoform selectivity of 5-substituted amiloride derivatives. Researchers should carefully consider the differential potency of these inhibitors on various NHE isoforms when designing experiments to ensure the specific targeting of the desired exchanger. The provided experimental protocol offers a robust framework for determining the IC50 values of these and other NHE inhibitors.

References

  • Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. MDPI. [Link]

  • Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. Semantic Scholar. [Link]

  • Potency and specificity of amiloride and its analogues on branchial sodium fluxes in freshwater trout and goldfish. UBC Zoology. [Link]

  • Identification and expression of the Na+/H+ exchanger in mammalian cerebrovascular and choroidal tissues: characterization by amiloride-sensitive [3H]MIA binding and RT-PCR analysis. PubMed. [Link]

  • Reagent for Monitoring Intracellular pH BCECF-AM. Dojindo. [Link]

  • 5-(N-ethyl-N-isopropyl)-Amiloride - Applications. Bertin Bioreagent. [Link]

  • Novel amiloride-sensitive sodium-dependent proton secretion in the mouse proximal convoluted tubule. PubMed. [Link]

  • 5-(N-Methyl-N-isobutyl)-Amiloride. MySkinRecipes. [Link]

  • Sodium-hydrogen exchange inhibitors improve postischemic recovery of function in the perfused rabbit heart. PubMed. [Link]

  • The myocardial Na+/H+ exchanger: a potential therapeutic target for the prevention of myocardial ischaemic and reperfusion injury and attenuation of postinfarction heart failure. PubMed. [Link]

  • Na(+)/H(+) exchange inhibitors for cardioprotective therapy: progress, problems and prospects. PubMed. [Link]

  • Evidence for a role of the Na+/H+ exchanger in the colony-stimulating-factor-induced ornithine decarboxylase activity and proliferation of the human cell line M-07e. PubMed. [Link]

  • Amiloride and 5-(N-ethyl-N-isopropyl) amiloride inhibit medium acidification and glucose metabolism by the fission yeast Schizosaccharomyces pombe. PubMed. [Link]

Sources

Validation

A Senior Application Scientist's Guide to NHE1 Inhibition: 5-(N-Methyl-N-isobutyl)amiloride vs. Cariporide

For researchers investigating the multifaceted roles of the Na+/H+ Exchanger isoform 1 (NHE1), selecting the appropriate chemical probe is a critical decision that dictates experimental outcomes and data interpretation....

Author: BenchChem Technical Support Team. Date: January 2026

For researchers investigating the multifaceted roles of the Na+/H+ Exchanger isoform 1 (NHE1), selecting the appropriate chemical probe is a critical decision that dictates experimental outcomes and data interpretation. NHE1 is a ubiquitous plasma membrane protein essential for regulating intracellular pH (pHi), cell volume, and ion homeostasis. Its dysregulation is implicated in pathologies ranging from myocardial ischemia-reperfusion injury to cancer metastasis, making it a high-value target for therapeutic and basic research.

This guide provides an in-depth comparison of two widely used NHE1 inhibitors: 5-(N-Methyl-N-isobutyl)amiloride (MIA), a potent amiloride analog, and Cariporide (HOE642), a highly selective benzoylguanidine derivative. We will dissect their mechanisms, compare their performance based on experimental data, and provide detailed protocols to empower you to make an informed choice for your specific research application.

Understanding the Target: The Na+/H+ Exchanger 1 (NHE1)

NHE1 functions as an antiporter, extruding one intracellular proton (H+) in exchange for one extracellular sodium ion (Na+). This process is critical for cellular recovery from acidosis. However, under pathological conditions such as cardiac ischemia, the profound intracellular acidosis triggers hyperactivation of NHE1. Upon reperfusion, this leads to a massive influx of Na+, which in turn reverses the Na+/Ca2+ exchanger (NCX), causing a deleterious intracellular Ca2+ overload. This calcium overload is a primary driver of cardiomyocyte death and contractile dysfunction.[1] In oncology, the elevated activity of NHE1 in tumor cells helps maintain an alkaline intracellular environment conducive to proliferation and metastasis while contributing to an acidic tumor microenvironment.[1][2]

NHE1_Pathway cluster_Extracellular Extracellular Space cluster_Intracellular Intracellular Space Na_ext Na+ Ischemia Ischemia Acidosis Intracellular Acidosis (↓ pHi, ↑ H+) Ischemia->Acidosis ↓ O₂, ↑ Metabolism NHE1 NHE1 Acidosis->NHE1 Activates H_int H+ H_int->NHE1 Na_int Na+ Overload NCX NCX (Reversed) Na_int->NCX Drives Reversal Ca_overload Ca2+ Overload CellDeath Cell Death & Myocardial Injury Ca_overload->CellDeath Triggers NHE1->Na_ext NHE1->Na_int Na+ Influx NCX->Ca_overload Ca2+ Influx Cariporide_MIA Cariporide or MIA Cariporide_MIA->NHE1 Inhibits

Profile 1: Cariporide (HOE642) - The Selective Tool

Cariporide is a benzoylguanidine derivative developed for its high selectivity for the NHE1 isoform. This specificity has made it a valuable tool in cardiovascular research and has been extensively evaluated in clinical trials for cardioprotection.

Mechanism and Performance: Cariporide is a potent and highly selective, non-competitive inhibitor of NHE1.[1] It binds to the extracellular ion-translocating domain of the exchanger, effectively blocking its activity. Its selectivity is a key advantage for researchers aiming to isolate the effects of NHE1 from other NHE isoforms.

Experimental data demonstrates its potency and selectivity with IC50 values of 0.05 µM for NHE1 , compared to 3 µM for NHE3 and 1000 µM for NHE2 . This represents a ~60-fold selectivity for NHE1 over NHE3 and a remarkable ~20,000-fold selectivity over NHE2.

In Practice and Clinical Context: Preclinical studies consistently showed that cariporide provides excellent protection against necrosis, arrhythmias, and mechanical dysfunction in hearts subjected to ischemia and reperfusion.[3][4] This led to large-scale clinical trials, including the GUARDIAN and EXPEDITION studies.[3] While the EXPEDITION trial demonstrated a significant reduction in myocardial infarction, this benefit was offset by an increase in cerebrovascular events and overall mortality at higher doses, which ultimately halted its development for this indication.[5]

Despite its clinical setbacks in cardiology, cariporide's well-defined profile makes it an excellent research tool. Furthermore, there is growing interest in its application as an anti-cancer agent, as NHE1 inhibition can lead to the internal acidification and apoptosis of tumor cells.[1][2]

Profile 2: 5-(N-Methyl-N-isobutyl)amiloride (MIA) - The Potent Analog

MIA is a derivative of amiloride, a potassium-sparing diuretic that was one of the first compounds identified as an NHE inhibitor. Modifications to the amiloride structure, particularly at the 5-position of the pyrazine ring, led to analogs like MIA with significantly increased potency.

Mechanism and Performance: MIA is a potent blocker of the Na+/H+ antiport.[6] As an amiloride analog, it is structurally distinct from cariporide. While specific multi-isoform IC50 data for MIA is not readily available in the literature, extensive data exists for the closely related and structurally similar analog, 5-(N-ethyl-N-isopropyl)amiloride (EIPA) . EIPA is often used as a benchmark for potent, 5-substituted amiloride derivatives and its properties provide a strong indication of MIA's expected performance.

EIPA exhibits high potency against NHE1 with a Ki of 0.02 µM .[2] However, it is considerably less selective than cariporide, with significant inhibitory activity against other isoforms: Ki values are 0.5 µM for NHE2, 2.4 µM for NHE3, and 0.42 µM for NHE5 .[2] This suggests that while MIA is a highly potent NHE1 inhibitor, likely more potent than cariporide, it should be considered a broader-spectrum NHE inhibitor.

Off-Target Considerations: A critical distinction for researchers is the potential for off-target effects. Amiloride and its derivatives, including MIA and EIPA, have been shown to inhibit cytochrome P450 1 (CYP1) isoforms. In contrast, cariporide, which is not structurally related to amiloride, failed to alter the activity of these enzymes.[7] This is a crucial consideration in experiments where metabolic pathways or the effects of other drugs could be confounding variables.

Head-to-Head Comparison: MIA vs. Cariporide

Choosing the right inhibitor depends entirely on the experimental question. If the goal is to specifically dissect the role of NHE1 with minimal interference from other isoforms, Cariporide is the superior choice. If maximum potency is required and the contributions of other NHE isoforms are less critical or are being accounted for, MIA may be suitable.

Feature5-(N-Methyl-N-isobutyl)amiloride (MIA) Cariporide (HOE642)
Chemical Class Pyrazinoylguanidine (Amiloride Analog)Benzoylguanidine
NHE1 Potency High (Ki ~0.02 µM for EIPA analog)[2]High (IC50 = 0.05 µM)
Selectivity Profile Broad Spectrum: Inhibits multiple NHE isoforms (Ki values for EIPA: NHE2=0.5µM, NHE3=2.4µM, NHE5=0.42µM)[2]Highly Selective for NHE1: ~60x selectivity over NHE3, ~20,000x over NHE2
Known Off-Targets Cytochrome P450 1 (CYP1) isoforms[7]Generally considered to have fewer off-target effects in common research models.
Primary Use Research tool for studying ion transport and pH regulation.[8]Research tool and clinically evaluated cardioprotective agent.[3]
Key Advantage Very high potency.High isoform selectivity.
Key Limitation Lack of isoform selectivity; potential off-target effects on CYP enzymes.Higher doses associated with adverse effects in clinical trials.[5]

Experimental Protocols for NHE1 Inhibition Studies

A self-validating experimental design is crucial. The following protocols provide robust methods for assessing NHE1 activity and the cellular consequences of its inhibition.

Protocol 1: Measuring NHE1 Activity via Intracellular pH (pHi)

This protocol uses the pH-sensitive fluorescent dye BCECF-AM (2′,7′-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein, acetoxymethyl ester) to monitor NHE1-mediated recovery from an induced intracellular acid load.

pHi_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis n1 1. Culture cells on coverslips to sub-confluence. n2 2. Prepare BCECF-AM loading buffer (e.g., 3-5 µM in HBSS). n1->n2 n3 3. Prepare experimental buffers: (A) Na+-containing buffer (B) Na+-free buffer (C) NH4Cl buffer n2->n3 n4 4. Incubate cells with BCECF-AM (30-60 min, 37°C). n5 5. Wash cells and mount on fluorescence microscope. n4->n5 n6 6. Perfuse with Na+-containing buffer to establish baseline pHi. n5->n6 n7 7. Induce Acid Load: Perfuse with NH4Cl buffer (3-5 min), then switch to Na+-free buffer. n6->n7 n8 8. Initiate Recovery: Perfuse with Na+-containing buffer (with/without inhibitor). n7->n8 n9 9. Record fluorescence (Ex: 490/440nm, Em: 535nm) until pHi recovers. n8->n9 n10 10. Convert fluorescence ratios to pHi values using a calibration curve. n11 11. Calculate the initial rate of pHi recovery (dpH/dt) for all conditions. n10->n11 n12 12. Compare recovery rates between control and inhibitor-treated groups. n11->n12

Step-by-Step Methodology:

  • Cell Preparation: Seed cells on glass coverslips and grow to 70-80% confluence.

  • Dye Loading: Incubate cells with 3-5 µM BCECF-AM in a suitable buffer (e.g., Hank's Balanced Salt Solution, HBSS) for 30-60 minutes at 37°C.[9] This allows the membrane-permeant dye to enter the cell, where intracellular esterases cleave the AM group, trapping the fluorescent BCECF probe inside.

  • Washing: Wash the cells three times with the experimental buffer to remove extracellular dye.[9]

  • Baseline Measurement: Mount the coverslip in a perfusion chamber on a fluorescence microscope equipped for ratiometric imaging. Perfuse with a standard Na+-containing buffer (e.g., HEPES-buffered saline) and record the baseline fluorescence ratio (Excitation at ~490 nm and ~440 nm, Emission at ~535 nm).[9]

  • Acidification (Ammonium Pulse): Induce an acid load by perfusing the cells for 3-5 minutes with a buffer containing 20 mM NH4Cl (substituting an equimolar amount of NaCl). This causes cell alkalinization followed by a rapid acidification upon removal of the ammonium chloride.

  • pHi Recovery: Switch the perfusion to a Na+-free buffer (replace NaCl with N-methyl-D-glucamine or choline chloride) for 2-3 minutes to achieve maximum acidification, then switch back to the Na+-containing buffer to initiate pHi recovery. This Na+-dependent recovery is mediated primarily by NHE1.

  • Inhibitor Testing: Repeat the experiment, but during the recovery phase (Step 6), use a Na+-containing buffer supplemented with the desired concentration of either MIA or Cariporide.

  • Data Analysis: The rate of pHi recovery (dpH/dt) is calculated from the initial linear portion of the recovery curve. The potency of the inhibitors is determined by comparing the recovery rates in their presence versus their absence.

Protocol 2: Assessing Cytotoxicity with the MTT Assay

This colorimetric assay measures cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity after treatment with an NHE1 inhibitor.

MTT_Workflow n1 1. Seed cells in a 96-well plate and allow to adhere (24h). n2 2. Treat cells with serial dilutions of MIA or Cariporide. n1->n2 n3 3. Include controls: - Untreated cells (100% viability) - Vehicle control (e.g., DMSO) - No-cell control (background) n2->n3 n4 4. Incubate for desired period (e.g., 24, 48, or 72h). n3->n4 n5 5. Add MTT Reagent (e.g., 10 µL of 5 mg/mL stock). n4->n5 n6 6. Incubate for 2-4 hours at 37°C. (Viable cells form formazan crystals). n5->n6 n7 7. Add Solubilization Solution (e.g., 100 µL DMSO or SDS-HCl). n6->n7 n8 8. Incubate overnight or until crystals are fully dissolved. n7->n8 n9 9. Read absorbance on a plate reader (~570 nm). n8->n9 n10 10. Calculate % viability relative to untreated control and plot dose-response curve. n9->n10

Step-by-Step Methodology:

  • Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of MIA or Cariporide in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls.

  • Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

  • MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.

  • Formazan Formation: Incubate the plate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to an insoluble purple formazan.

  • Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Allow the plate to stand overnight in the incubator or until all crystals are dissolved. Measure the absorbance of the samples on a microplate reader at a wavelength between 550 and 600 nm.

  • Data Analysis: After subtracting the background absorbance (from no-cell control wells), calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the results to determine the IC50 value for cytotoxicity.

Conclusion and Recommendation

The choice between 5-(N-Methyl-N-isobutyl)amiloride and Cariporide is not a matter of which compound is "better," but which is better suited to the experimental objective.

  • For targeted validation of NHE1's role , where isoform specificity is paramount to avoid confounding results, Cariporide is the unequivocal choice. Its well-documented selectivity profile provides confidence that the observed effects are mediated through NHE1.

  • For screening assays or when maximal inhibition of Na+/H+ exchange is desired , and the specific contribution of each NHE isoform is less critical, the high potency of MIA makes it a compelling option. However, researchers must remain vigilant about its broader selectivity and potential off-target effects, particularly on CYP enzymes, and design appropriate controls.

By understanding the distinct pharmacological profiles of these inhibitors and employing robust, self-validating experimental protocols, researchers can confidently probe the complex biology of NHE1 and generate high-quality, interpretable data.

References

  • PubChem. Cariporide. National Center for Biotechnology Information. [Link]

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  • Ozkan, P., & Mutharasan, R. (2002). A rapid method for measuring intracellular pH using BCECF-AM. Biochimica et Biophysica Acta (BBA) - General Subjects, 1572(1), 143-148. [Link]

  • CAS. Cariporide. [Link]

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  • Kallifatidis, M., et al. (2020). Screening of 5- and 6-Substituted Amiloride Libraries Identifies Dual-uPA/NHE1 Active and Single Target-Selective Inhibitors. Molecules, 25(23), 5585. [Link]

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  • Jathal, M. K., et al. (2024). Amiloride sensitizes prostate cancer cells to the reversible tyrosine kinase inhibitor lapatinib by modulating Erbb3 subcellular localization. Cellular and Molecular Life Sciences, 82(1), 24. [Link]

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Comparative

A Researcher's Guide to Control Experiments for 5-(N-Methyl-N-isobutyl)amiloride (MIA) Studies

An In-Depth Technical Guide for Ensuring Rigorous and Reproducible Results MIA is a potent derivative of the diuretic amiloride and is widely used as a pharmacological tool to investigate the physiological roles of the N...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Ensuring Rigorous and Reproducible Results

MIA is a potent derivative of the diuretic amiloride and is widely used as a pharmacological tool to investigate the physiological roles of the Na+/H+ exchanger (NHE), particularly the NHE1 isoform.[1][2] NHEs are integral membrane proteins crucial for regulating intracellular pH (pHi) and cell volume.[1][2] However, like many pharmacological agents, the specificity of MIA is not absolute. A thorough understanding of its primary targets and potential off-target effects is paramount for accurate data interpretation. This guide provides the necessary context and experimental designs to de-risk research projects and ensure the validity of scientific claims.

The Imperative of Controls: Beyond the Basics
  • Specificity Confirmation: Demonstrating that the observed effect is due to the inhibition of the intended target (NHE1).

  • Off-Target Evaluation: Actively investigating and ruling out known alternative targets of MIA.

  • Cellular Health and Viability: Ensuring that the observed effects are not a consequence of generalized cellular toxicity.

Part 1: Validating On-Target Effects of MIA on NHE1

The primary mechanism of action for MIA is the inhibition of the Na+/H+ exchanger, which leads to intracellular acidification by preventing the extrusion of protons.[1] Therefore, the core of any MIA study should be a direct demonstration of this effect in the experimental system.

Key Experiment: Measuring Intracellular pH (pHi) Dynamics

This experiment directly assesses the functional consequence of NHE1 inhibition. The most common method involves inducing a transient intracellular acid load and monitoring the subsequent recovery of pHi, which is largely mediated by NHE1 in many cell types.

  • Cell Preparation: Plate cells on glass-bottom dishes suitable for fluorescence microscopy.

  • Dye Loading: Incubate cells with a pH-sensitive fluorescent dye, such as BCECF-AM (2',7'-Bis-(2-Carboxyethyl)-5-(and-6)-Carboxyfluorescein, Acetoxymethyl Ester), typically at 2-5 µM for 30-60 minutes at 37°C.[3]

  • Baseline Measurement: Perfuse the cells with a physiological saline solution (e.g., HEPES-buffered saline) and record the baseline fluorescence ratio (e.g., 490 nm / 440 nm excitation, 535 nm emission).[3]

  • Acidification: Induce an acid load using the ammonium pre-pulse technique.[3][4] This involves a brief exposure (2-3 minutes) to a solution containing NH4Cl (e.g., 20 mM), followed by a switch to an ammonium-free solution, which causes a rapid drop in pHi.

  • Monitoring Recovery: Record the fluorescence ratio as the cells recover from the acid load. In the absence of inhibitors, pHi should gradually return to baseline.

  • MIA Treatment: Repeat the experiment in the presence of a range of MIA concentrations. Effective NHE1 inhibition will result in a significantly slower or completely blocked pHi recovery.[5]

  • Data Analysis: Convert the fluorescence ratios to pHi values using a calibration curve generated with nigericin and high-potassium buffers.[4] Calculate the rate of pHi recovery (ΔpH/Δt) to quantify NHE1 activity.

Negative Controls for On-Target Validation:
  • Vehicle Control: The most fundamental control. The solvent used to dissolve MIA (e.g., DMSO) should be added to the cells at the same final concentration as in the experimental conditions. This accounts for any effects of the solvent itself.

  • Structurally Related but Inactive Analogs: While not always readily available, an ideal negative control is a molecule structurally similar to MIA that does not inhibit NHE1. This helps to rule out non-specific effects related to the chemical scaffold of amiloride analogs.

  • Genetically Encoded Controls: The gold standard for target validation.

    • NHE1 Knockout/Knockdown Cells: If the effect of MIA is genuinely mediated by NHE1, it should be absent in cells lacking this protein.

    • Expression of an Inhibitor-Resistant NHE1 Mutant: This provides strong evidence for on-target activity.

Positive Controls for On-Target Validation:
  • Other Well-Characterized NHE1 Inhibitors: Comparing the effect of MIA to other known NHE1 inhibitors, such as Cariporide (HOE642) or EIPA (5-(N-ethyl-N-isopropyl)amiloride), can provide confidence in the observed phenotype.[5][6][7]

Data Presentation: Summarizing pHi Recovery Data
Condition Rate of pHi Recovery (ΔpH/min) Statistical Significance (vs. Vehicle)
Vehicle (DMSO)0.15 ± 0.02N/A
1 µM MIA0.03 ± 0.01p < 0.001
10 µM MIA0.01 ± 0.005p < 0.001
1 µM Cariporide0.02 ± 0.01p < 0.001
NHE1 Knockdown + 1 µM MIA0.02 ± 0.008N/S

This table represents example data and should be replaced with experimental results.

Part 2: Investigating and Controlling for Off-Target Effects

A significant and often overlooked off-target effect of amiloride analogs, including MIA, is the inhibition of T-type calcium channels.[8] This is particularly relevant in excitable cells like neurons and muscle cells, where changes in calcium signaling can have profound effects.

Key Experiment: Patch-Clamp Electrophysiology for T-type Calcium Currents

Patch-clamp is the gold-standard technique for directly measuring ion channel activity.[9][10] This method allows for the precise control of the cell membrane potential while recording the ionic currents flowing through specific channels.

  • Cell Preparation: Use a cell line known to express T-type calcium channels (e.g., HEK293 cells transfected with Cav3.1, Cav3.2, or Cav3.3) or primary cells of interest.

  • Pipette and Bath Solutions:

    • Internal (Pipette) Solution: Typically contains a cesium-based solution to block potassium channels, along with a calcium buffer (e.g., EGTA) and ATP/GTP.

    • External (Bath) Solution: Contains a high concentration of the charge carrier for calcium channels (e.g., 10 mM BaCl2 or CaCl2) to enhance the signal, along with blockers for sodium and potassium channels (e.g., TTX and TEA).

  • Gaining Access: A glass micropipette is brought into contact with the cell membrane to form a high-resistance "giga-ohm" seal. The membrane patch is then ruptured to achieve the whole-cell configuration, allowing control of the intracellular environment and membrane potential.[10][11]

  • Voltage Protocol: To isolate T-type currents, hold the cell at a hyperpolarized potential (e.g., -100 mV) to ensure the channels are available to open. Then, apply depolarizing voltage steps (e.g., from -80 mV to +40 mV) to elicit channel opening. T-type channels are characterized by their low voltage of activation.

  • Recording Currents: Record the resulting inward currents.

  • MIA Application: After obtaining a stable baseline recording, perfuse the bath with a solution containing MIA and repeat the voltage protocol. A reduction in the inward current indicates channel blockade.

  • Positive Control: Use a known T-type calcium channel blocker, such as Mibefradil or NNC 55-0396, to confirm the presence of these channels and validate the experimental setup.[12][13][14]

Interpreting the Results:

If MIA reduces the T-type calcium current at concentrations similar to those used to inhibit NHE1, then any observed cellular effects must be interpreted with caution. It becomes crucial to design experiments that can dissociate the effects of NHE1 inhibition from those of T-type calcium channel blockade.

Data Presentation: Dose-Response of T-type Current Inhibition
Inhibitor Concentration % Inhibition of T-type Current
MIA1 µM15 ± 3%
MIA10 µM55 ± 5%
MIA50 µM85 ± 4%
Mibefradil1 µM95 ± 2%

This table represents example data and should be replaced with experimental results.

Visualizing Experimental Logic and Pathways

To ensure clarity in experimental design and interpretation, it is helpful to visualize the underlying logic and biological pathways.

Diagram: Experimental Workflow for MIA Target Validation

MIA_Validation_Workflow cluster_on_target On-Target Validation (NHE1) cluster_off_target Off-Target Validation (T-type Ca2+) pHi_Assay Intracellular pH Recovery Assay Vehicle_On Vehicle Control (DMSO) pHi_Assay->Vehicle_On Compare with Positive_NHE Positive Control (Cariporide) pHi_Assay->Positive_NHE Compare with Genetic_KO Genetic Control (NHE1 Knockout) pHi_Assay->Genetic_KO Compare with Conclusion Interpret MIA's Cellular Effect pHi_Assay->Conclusion Patch_Clamp Patch-Clamp Electrophysiology Vehicle_Off Vehicle Control (DMSO) Patch_Clamp->Vehicle_Off Compare with Positive_Ca Positive Control (Mibefradil) Patch_Clamp->Positive_Ca Compare with Patch_Clamp->Conclusion MIA MIA Treatment MIA->pHi_Assay Test Effect On MIA->Patch_Clamp Test Effect On

Caption: Workflow for validating the on-target and off-target effects of MIA.

Diagram: Simplified Signaling Consequences of MIA Action

Caption: MIA inhibits both NHE1 and T-type calcium channels, leading to distinct downstream effects.

Conclusion: A Framework for Rigorous Science

The effective use of pharmacological inhibitors like 5-(N-Methyl-N-isobutyl)amiloride is predicated on a rigorous, evidence-based approach to validating their mechanism of action within a specific experimental context. By employing a suite of positive and negative controls that directly assess both on-target and key off-target effects, researchers can significantly enhance the reliability and impact of their findings. The experimental protocols and logical frameworks presented in this guide are designed to serve as a starting point for the development of study-specific control strategies, ultimately fostering a higher standard of scientific integrity and reproducibility.

References

  • Kuo, I. & Bagriantsev, S. N. (2017). Measuring T-Type Calcium Channel Currents in Isolated Vascular Smooth Muscle Cells. Methods in Molecular Biology.
  • Kleyman, T. R. & Cragoe, E. J. (1988). Amiloride and its analogs as tools in the study of ion transport. Journal of Membrane Biology.
  • Sittampalam, G. S., et al. (2012). Ion Channel Screening. Assay Guidance Manual.
  • Lane, M., et al. (2010). NHE1 Is the Sodium-Hydrogen Exchanger Active in Acute Intracellular pH Regulation in Preimplantation Mouse Embryos. Biology of Reproduction.
  • Swietach, P., et al. (2021). Cardiomyocyte Na+/H+ Exchanger-1 Activity Is Reduced in Hypoxia. Frontiers in Cell and Developmental Biology.
  • Peterson, E. L., et al. (2012). HIF-1 regulates hypoxic induction of NHE1 expression and alkalinization of intracellular pH in pulmonary arterial myocytes. American Journal of Physiology-Lung Cellular and Molecular Physiology.
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  • Miller, R. J. (1993). Application of Patch Clamp Methods to the Study of Calcium Currents and Calcium Channels. Methods in Neurosciences.
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  • University of Bristol. (n.d.). Whole-cell patch clamp protocol. University of Bristol.
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  • Santa Cruz Biotechnology. (n.d.). NHE Inhibitors. Santa Cruz Biotechnology.
  • Buck, J. & Gnegy, M. E. (2009). Na+/H+ exchanger inhibition modifies dopamine neurotransmission during normal and metabolic stress conditions. Journal of Neurochemistry.
  • Johnstone, R. H., et al. (2020). Optimizing experimental designs for model selection of ion channel drug-binding mechanisms. Journal of The Royal Society Interface.
  • Mak, D.-O. D., et al. (2013). Nuclear Patch-Clamp Electrophysiology of Ca2+ Channels. Cold Spring Harbor Protocols.
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  • Steinert, J. (2020). Patch clamp techniques for investigating neuronal electrophysiology. Scientifica.
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  • Lacinová, L., et al. (2000). Mibefradil block of cloned T-type calcium channels. British Journal of Pharmacology.
  • Marks, T. N., et al. (2009). Inhibition of human mesangial cell proliferation by targeting T-type calcium channels. Kidney and Blood Pressure Research.
  • Engelen, M. A., et al. (2006). T-type CaV3.3 calcium channels produce spontaneous low-threshold action potentials and intracellular calcium oscillations. European Journal of Neuroscience.
  • Zhang, Z., et al. (2022). T-type calcium channels regulate medulloblastoma and can be targeted for therapy.
  • Lee, S., et al. (2019). T-Type Calcium Channels Are Required to Maintain Viability of Neural Progenitor Cells. Experimental Neurobiology.

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Validation

A Researcher's Guide to the Specificity of 5-(N-Methyl-N-isobutyl)amiloride (MIA) for NHE1

This guide provides an in-depth comparison of 5-(N-Methyl-N-isobutyl)amiloride (MIA) as a selective inhibitor of the Na+/H+ exchanger isoform 1 (NHE1). We will delve into its specificity profile against other transporter...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparison of 5-(N-Methyl-N-isobutyl)amiloride (MIA) as a selective inhibitor of the Na+/H+ exchanger isoform 1 (NHE1). We will delve into its specificity profile against other transporters, supported by experimental data, and provide detailed methodologies for researchers to validate these findings in their own work.

The Critical Role of NHE1 in Cellular Physiology and Disease

The Na+/H+ exchanger 1 (NHE1) is a ubiquitously expressed plasma membrane protein that plays a fundamental role in maintaining cellular homeostasis.[1][2] By extruding one intracellular proton in exchange for one extracellular sodium ion, NHE1 is a key regulator of intracellular pH (pHi) and cell volume.[3][4] Beyond these housekeeping functions, NHE1 is implicated in a variety of complex cellular processes, including proliferation, differentiation, and migration.[5][6]

Dysregulation of NHE1 activity is a hallmark of several pathological conditions. In the cardiovascular system, hyperactivity of NHE1 is strongly associated with myocardial ischemia-reperfusion injury and the development of cardiac hypertrophy and heart failure.[5][7] In oncology, the upregulation of NHE1 in tumor cells helps maintain an alkaline intracellular environment, which in turn promotes cell survival, proliferation, and invasion.[6][8][9] This makes NHE1 a compelling therapeutic target, and pharmacological inhibitors are crucial tools for both basic research and drug development.[7][10]

MIA, a derivative of the potassium-sparing diuretic amiloride, is a potent inhibitor of NHE1 and is widely used as a research tool to probe the function of this transporter.[11] However, a critical aspect for any researcher is to understand the inhibitor's specificity. This guide aims to provide a clear, evidence-based comparison of MIA's activity on NHE1 versus other key ion transporters.

Comparative Inhibitory Profile of MIA

The efficacy and utility of a pharmacological inhibitor are defined by its potency (the concentration required for inhibition) and its selectivity (the degree to which it inhibits the target of interest over other proteins). The data below summarizes the inhibitory constants (IC50) of MIA and its parent compound, amiloride, against NHE1 and other relevant transporters.

CompoundTarget TransporterIC50 / KiSpecies/SystemReference
5-(N-Methyl-N-isobutyl)amiloride (MIA) NHE1 ~30 nM (Ki) Rabbit renal brush border membranes[12]
NHE (general)100% inhibition at 1 mMRabbit renal brush border membranes[12]
Organic Cation-Proton Antiporter~46 µM (Kt)Human placental brush-border membranes[13]
Amiloride NHE1 ~3 µM (IC50) Not specified[14]
NHE (general)IC50 = 824 µMSchizosaccharomyces pombe[15]
Epithelial Sodium Channel (ENaC)Prototypic inhibitorGeneral[16][17]

Analysis of Specificity:

As the data indicates, MIA is a significantly more potent inhibitor of the Na+/H+ antiporter than its parent compound, amiloride.[12] A study on rabbit renal brush border membranes reported a dissociation constant (Kd) for MIA binding of approximately 30.5 nM.[12] In contrast, the IC50 for amiloride is in the micromolar range.[14]

It is crucial to note that while potent, MIA is not entirely specific for NHE1. Research on human placental brush-border membrane vesicles has shown that MIA also interacts with an organic cation-proton antiporter, with a transport Michaelis-Menten constant (Kt) of about 46 µM.[13] This indicates that at higher concentrations, MIA may have off-target effects on other transporters. The rank order of potency for inhibiting this organic cation transporter was found to be different from that for the Na+/H+ exchanger, highlighting the differential sensitivities of these transporters to amiloride analogs.[13]

Structure-activity relationship studies of amiloride analogs have demonstrated that substitutions at the 5-position of the pyrazine core, such as the N-methyl-N-isobutyl group in MIA, generally increase potency for NHE1 while often reducing activity against the epithelial sodium channel (ENaC).[14]

Experimental Protocols for Assessing Inhibitor Specificity

To ensure the validity of research findings, it is essential to experimentally determine the specificity of inhibitors like MIA within the chosen cellular or tissue model. Below are detailed protocols for key assays.

Fluorescence-Based Measurement of Intracellular pH (pHi)

This is the most common method for assessing NHE1 activity. It relies on pH-sensitive fluorescent dyes to monitor the recovery of pHi after an induced intracellular acidification. The rate of this recovery is largely dependent on NHE1 activity.

Principle: Cells are loaded with a pH-sensitive fluorescent indicator, such as BCECF-AM. An acid load is induced, typically using the ammonium prepulse technique. The subsequent recovery of pHi back to baseline is monitored by measuring the ratio of fluorescence at two different excitation wavelengths. This recovery is inhibited by NHE1 blockers.

Step-by-Step Protocol:

  • Cell Preparation: Plate cells on glass coverslips and allow them to adhere.

  • Dye Loading: Incubate cells with 2-5 µM BCECF-AM in a buffered saline solution (e.g., HEPES-buffered saline) for 30-60 minutes at 37°C.

  • Washing: Wash the cells twice with the buffered saline to remove extracellular dye.

  • Baseline Measurement: Mount the coverslip in a perfusion chamber on an inverted fluorescence microscope. Perfuse with the buffered saline and record the baseline fluorescence ratio (e.g., excitation at 490 nm and 440 nm, emission at 535 nm).

  • Acidification: Induce an acid load by perfusing the cells with a solution containing 20 mM NH4Cl for 5-10 minutes.

  • pHi Recovery: Rapidly switch back to the initial buffered saline. The removal of extracellular NH4Cl causes a rapid drop in pHi.

  • Data Acquisition: Record the fluorescence ratio as the pHi recovers. The initial rate of this recovery is a measure of NHE activity.

  • Inhibitor Testing: Repeat the experiment in the presence of varying concentrations of MIA to determine the IC50 value.

Workflow for pHi Measurement

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Plate cells on coverslip B Load cells with BCECF-AM A->B C Measure baseline pHi B->C D Induce acid load (NH4Cl) C->D E Initiate pHi recovery D->E F Record fluorescence ratio E->F G Calculate rate of pHi recovery F->G H Determine IC50 of MIA G->H

Caption: Workflow for determining NHE1 activity and inhibition using fluorescence-based pHi measurements.

Ion Flux Assays

Ion flux assays provide a direct measure of transporter activity by quantifying the movement of ions across the cell membrane.

Principle: These assays typically use a radioisotope of the transported ion (e.g., 22Na+) or a surrogate ion that can be measured by other means (e.g., non-radioactive rubidium for potassium channels).[18][19] For NHE1, one can measure the amiloride-sensitive influx of 22Na+ in response to an intracellular acid load.

General Protocol for 22Na+ Influx:

  • Cell Culture: Grow cells to confluence in multi-well plates.

  • Acid Loading: Induce intracellular acidification as described previously.

  • Initiate Uptake: Remove the acid-loading solution and add an uptake buffer containing 22Na+ and varying concentrations of the inhibitor (MIA).

  • Terminate Uptake: After a short incubation period (1-5 minutes), rapidly wash the cells with ice-cold, isotope-free buffer to stop the transport and remove extracellular radioactivity.

  • Lysis and Counting: Lyse the cells and measure the intracellular 22Na+ using a scintillation counter.

  • Data Analysis: Calculate the rate of 22Na+ influx and determine the concentration of MIA required to inhibit this flux by 50%.

Conceptual Diagram of an Ion Flux Assay

G A Acid-load cells B Incubate with 22Na+ and MIA A->B C Stop influx with cold wash B->C D Lyse cells C->D E Measure intracellular 22Na+ D->E F Calculate influx rate vs [MIA] E->F

Caption: General steps involved in an ion flux assay to measure NHE1 inhibition.

Electrophysiological Measurements

While NHE1 is an electroneutral transporter, its activity can be measured using sophisticated electrophysiological techniques, often in combination with ion-selective microelectrodes.[20]

Principle: This method involves using a self-referencing ion-selective microelectrode to measure the flux of H+ ions from the surface of a single cell.[20] The cell is typically held in a whole-cell patch-clamp configuration to control the intracellular environment. This allows for a very precise measurement of transporter activity.

General Setup: The setup requires a patch-clamp amplifier to maintain the cell in whole-cell mode and a high-impedance electrometer to record the signal from the ion-selective electrode.[20] The activity of NHE1 is recorded as changes in the extracellular H+ concentration near the cell membrane.

NHE1 Signaling and Inhibition

NHE1 plays a dual role in the cell, acting both as an ion transporter and as a scaffold for various signaling molecules. Its C-terminal cytosolic tail interacts with proteins like ezrin, radixin, and moesin (ERM) proteins, linking it to the actin cytoskeleton.[3] This scaffolding function is independent of its transport activity but is crucial for processes like cell migration.

NHE1 in Cellular pH Regulation and its Inhibition by MIA

G cluster_cell Cell Interior (Acidic) cluster_membrane Plasma Membrane cluster_extracellular Extracellular Space H_in H+ NHE1 NHE1 Transporter H_in->NHE1 Extrusion Na_in Na+ NHE1->Na_in Influx H_out H+ NHE1->H_out Na_out Na+ Na_out->NHE1 MIA MIA MIA->NHE1 Inhibits

Caption: MIA blocks NHE1, preventing the extrusion of H+ and influx of Na+, leading to intracellular acidification.

Conclusion

5-(N-Methyl-N-isobutyl)amiloride (MIA) is a potent inhibitor of NHE1, exhibiting significantly higher affinity for the transporter compared to its parent compound, amiloride. This makes it an invaluable tool for studying the physiological and pathological roles of NHE1. However, researchers must remain vigilant about its potential off-target effects, particularly at concentrations in the high micromolar range where it may inhibit other transporters, such as certain organic cation antiporters.

For robust and reproducible results, it is imperative to perform dose-response experiments in the specific model system being used to confirm the IC50 for NHE1 and to assess potential non-specific effects. The experimental protocols outlined in this guide provide a framework for such validation, ensuring the scientific integrity of studies employing this widely used pharmacological agent.

References

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Validation

A Comparative Analysis of Amiloride Analogs in Cardiac Hypertrophy Models: A Guide for Researchers

Cardiac hypertrophy, an enlargement of the heart muscle, stands as a critical adaptive response to pressure overload and other pathological stimuli. While initially compensatory, sustained hypertrophy often progresses to...

Author: BenchChem Technical Support Team. Date: January 2026

Cardiac hypertrophy, an enlargement of the heart muscle, stands as a critical adaptive response to pressure overload and other pathological stimuli. While initially compensatory, sustained hypertrophy often progresses to heart failure. A key area of investigation in halting this progression involves modulating ion transport systems within cardiomyocytes. Amiloride, a potassium-sparing diuretic, and its analogs have garnered significant attention for their ability to inhibit various ion exchangers and channels implicated in the hypertrophic signaling cascade. This guide provides a comparative analysis of prominent amiloride analogs, offering researchers a comprehensive overview of their differential effects, mechanisms of action, and experimental considerations in cardiac hypertrophy models.

I. Introduction to Amiloride and its Analogs in Cardiac Remodeling

Amiloride's primary pharmacological action is the blockade of epithelial sodium channels (ENaC). However, its utility in cardiovascular research stems from its ability, along with its derivatives, to inhibit other crucial ion transporters, notably the Na+/H+ exchanger (NHE) and the Na+/Ca2+ exchanger (NCX).[1] The dysregulation of intracellular pH and calcium homeostasis is a central feature of hypertrophic signaling.[2] Therefore, amiloride and its analogs present as valuable tools to dissect these pathways and as potential therapeutic agents.

This guide will focus on a comparative analysis of amiloride and three of its well-studied analogs:

  • 5-(N-ethyl-N-isopropyl)amiloride (EIPA) : A potent and widely used inhibitor of the Na+/H+ exchanger.[3][4]

  • Benzamil : Recognized for its inhibitory action on the Na+/Ca2+ exchanger.[5]

  • Phenamil : An analog with inhibitory effects on multiple channels, including transient receptor potential (TRP) channels.[6]

II. Mechanistic Differences: Targeting Key Players in Hypertrophic Signaling

The development of cardiac hypertrophy is a complex process involving multiple signaling pathways activated by neurohormonal and mechanical stimuli.[7][8] Key mediators include angiotensin II (Ang II), endothelin-1 (ET-1), and phenylephrine (PE), which trigger a cascade of intracellular events leading to increased protein synthesis and cell size.[9][10] Amiloride and its analogs intervene at critical nodes within these pathways.

The following diagram illustrates the primary signaling pathways leading to cardiac hypertrophy and the points of intervention for amiloride and its analogs.

Cardiac_Hypertrophy_Signaling cluster_stimuli Hypertrophic Stimuli cluster_receptors Receptors cluster_downstream Downstream Signaling cluster_inhibitors Inhibitors Ang_II Angiotensin II GPCR Gq-protein coupled receptors Ang_II->GPCR ET_1 Endothelin-1 ET_1->GPCR PE Phenylephrine PE->GPCR PLC Phospholipase C GPCR->PLC PKC Protein Kinase C PLC->PKC Ca_increase ↑ Intracellular Ca²⁺ PLC->Ca_increase NHE Na⁺/H⁺ Exchanger (NHE1) PKC->NHE Calcineurin Calcineurin Ca_increase->Calcineurin NHE->Ca_increase via NCX reversal NCX Na⁺/Ca²⁺ Exchanger (NCX) NCX->Ca_increase NFAT NFAT Calcineurin->NFAT Gene_Expression Hypertrophic Gene Expression (ANP, BNP, β-MHC) NFAT->Gene_Expression Amiloride Amiloride Amiloride->NHE Inhibits Amiloride->NCX Inhibits EIPA EIPA EIPA->NHE Potent Inhibition Benzamil Benzamil Benzamil->NCX Potent Inhibition caption Key Signaling Pathways in Cardiac Hypertrophy

Caption: Key Signaling Pathways in Cardiac Hypertrophy.

Causality Behind Experimental Choices: The selection of a particular amiloride analog should be dictated by the specific ion transporter hypothesized to play a dominant role in the chosen hypertrophy model. For instance, if investigating the direct consequences of intracellular pH dysregulation, EIPA's potent and more selective inhibition of NHE makes it a superior choice over amiloride.[3] Conversely, to probe the involvement of calcium overload via the NCX, benzamil would be the more appropriate tool.[5]

III. Comparative Efficacy in Preclinical Models

The anti-hypertrophic potential of amiloride and its analogs has been evaluated in various in vitro and in vivo models. A summary of their inhibitory concentrations (IC50) against key cardiac ion transporters is presented below.

CompoundTargetIC50 (µM)Cytotoxicity (LC50, µM)Reference
Amiloride Na+/H+ Exchanger130>1000[11]
Na+/Ca2+ Exchanger>1000[11]
KATP Channels102[12]
EIPA Na+/H+ Exchanger14-1616[11]
Na+/Ca2+ Exchanger83[11]
KATP Channels2.14[12]
Benzamil Na+/Ca2+ Exchanger--[5]
Dichlorobenzamil (DCB) Na+/Ca2+ Exchanger199.2[11]
Na+/H+ Exchanger73[11]
KATP Channels1.80[12]

Note: Dichlorobenzamil (DCB) is another benzamil analog with potent inhibitory effects.[11] It is important to note that many of these compounds exhibit non-selective effects at higher concentrations, which can lead to cytotoxicity.[1][11] Therefore, careful dose-response studies are crucial.

In a murine model of dilated cardiomyopathy, amiloride was shown to prevent the development of myocardial hypertrophy and left ventricular dilatation.[13] Another study in spontaneously hypertensive rats (SHRs) demonstrated that while both amiloride and enalapril reduced blood pressure, enalapril was more effective at preventing left ventricular hypertrophy and collagen deposition.[2] However, amiloride was more effective at preventing the increase in intracellular pH.[2]

Phenamil has been shown to attenuate hypoxia-induced pulmonary hypertension and right ventricular hypertrophy in rats.[6] Its mechanism appears to involve the activation of the calcineurin-NFAT pathway and the bone morphogenetic protein (BMP) signaling pathway.[6]

IV. Experimental Protocols: A Guide to Induction and Assessment of Cardiac Hypertrophy

To facilitate reproducible research, this section outlines standardized protocols for inducing and assessing cardiac hypertrophy in vitro and in vivo.

This protocol describes the induction of hypertrophy in primary cultures of NRCMs using pharmacological agents.

Experimental Workflow:

Caption: In Vitro Cardiac Hypertrophy Workflow.

Step-by-Step Protocol:

  • Cell Isolation and Culture: Isolate ventricular myocytes from 1-2 day old neonatal Sprague-Dawley rats. Plate the cells on fibronectin-coated dishes and culture in a suitable medium.

  • Hypertrophy Induction: After 24-48 hours, replace the medium with a serum-free medium for 24 hours. Then, stimulate the cells with a hypertrophic agonist such as phenylephrine (PE, 100 µM), angiotensin II (Ang II, 100 nM), or endothelin-1 (ET-1, 100 nM) for 48-72 hours.[9][10][14][15]

  • Treatment with Amiloride Analogs: Co-incubate the cells with the hypertrophic agonist and the desired amiloride analog at various concentrations. A vehicle control should be included.

  • Assessment of Hypertrophy:

    • Cell Size Measurement: Fix the cells and stain with an antibody against a sarcomeric protein (e.g., α-actinin). Capture images using fluorescence microscopy and measure the cell surface area using image analysis software.[16] Alternatively, cell volume can be assessed by flow cytometry based on forward scatter.[17]

    • Gene Expression Analysis: Isolate total RNA and perform quantitative real-time PCR (qRT-PCR) to measure the mRNA levels of hypertrophic marker genes such as atrial natriuretic peptide (ANP), brain natriuretic peptide (BNP), and β-myosin heavy chain (β-MHC).[18]

    • Protein Synthesis Assay: Measure the incorporation of a labeled amino acid (e.g., 3H-leucine) into total protein.

The TAC model is a widely used surgical procedure to induce pressure overload-induced cardiac hypertrophy.[19][20]

Step-by-Step Protocol:

  • Surgical Procedure: Anesthetize adult male C57BL/6 mice. Perform a thoracotomy to expose the aortic arch. Ligate the transverse aorta between the innominate and left common carotid arteries with a suture tied around the aorta and a needle of a specific gauge (e.g., 27-gauge) to create a defined stenosis. Remove the needle to allow for blood flow through the constricted aorta. A sham operation, where the aorta is isolated but not ligated, should be performed as a control.[20]

  • Drug Administration: Administer the amiloride analog or vehicle to the mice daily via an appropriate route (e.g., intraperitoneal injection, oral gavage) for a specified duration (e.g., 2-4 weeks).[20]

  • Assessment of Cardiac Hypertrophy:

    • Echocardiography: Perform serial echocardiography to non-invasively assess cardiac function and dimensions, including left ventricular wall thickness, internal dimensions, and ejection fraction.[21]

    • Hemodynamic Measurements: At the end of the study, perform invasive hemodynamic measurements to assess left ventricular pressure.

    • Histological Analysis: Euthanize the mice and excise the hearts. Measure the heart weight to body weight ratio. Fix the hearts in formalin, embed in paraffin, and section. Perform Hematoxylin and Eosin (H&E) staining to visualize cardiomyocyte size and Masson's trichrome staining to assess fibrosis.[21]

    • Molecular Analysis: Use a portion of the ventricular tissue for gene and protein expression analysis of hypertrophic markers as described for the in vitro model.

V. Concluding Remarks and Future Directions

Amiloride and its analogs have proven to be invaluable pharmacological tools for investigating the intricate signaling pathways governing cardiac hypertrophy. Their differential inhibitory profiles allow for the targeted dissection of the roles of specific ion transporters in this pathological process. While EIPA is a potent inhibitor of the Na+/H+ exchanger, and benzamil effectively blocks the Na+/Ca2+ exchanger, it is crucial for researchers to be mindful of their potential off-target effects, especially at higher concentrations.[1][11]

Future research should focus on developing more selective inhibitors to minimize confounding factors. Furthermore, the translation of findings from preclinical models to the clinical setting remains a significant challenge. A deeper understanding of the specific contexts in which modulating these ion transport systems is most beneficial will be paramount for the development of novel therapeutic strategies to combat cardiac hypertrophy and its progression to heart failure.

References

  • New Insights and Current Approaches in Cardiac Hypertrophy Cell Culture, Tissue Engineering Models, and Novel Pathways Involving Non-Coding RNA. Frontiers. [Link]

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  • Real-time monitoring of hypertrophy in HL-1 cardiomyocytes by impedance measurements reveals different modes of growth. NIH. [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 5-(N-Methyl-N-isobutyl)amiloride (MIA)

Introduction: 5-(N-Methyl-N-isobutyl)amiloride (MIA) is a potent and selective blocker of the Na+/H+ antiport, making it an invaluable tool for researchers studying ion transport, pH regulation, and cellular responses to...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: 5-(N-Methyl-N-isobutyl)amiloride (MIA) is a potent and selective blocker of the Na+/H+ antiport, making it an invaluable tool for researchers studying ion transport, pH regulation, and cellular responses to acidosis.[1] As with any potent bioactive compound, the responsibility of its use extends to its safe and compliant disposal. Improper disposal not only poses a direct risk to personnel through exposure but also threatens environmental integrity.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of MIA. It is designed for researchers, scientists, and drug development professionals who handle this compound. Our objective is to move beyond mere instruction and provide a framework of understanding, ensuring that every procedural step is grounded in scientific rationale and regulatory compliance.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the specific hazards of MIA is fundamental to appreciating the necessity of these disposal procedures. MIA is classified with the following hazards:

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2]

  • H335: May cause respiratory irritation.[2]

These classifications are not abstract codes; they represent tangible risks. Contact with the skin or eyes can lead to irritation, while inhalation of the powder can irritate the respiratory system.[3] Therefore, the core principle of this disposal guide is containment and isolation —preventing the compound from coming into contact with personnel or being released into the environment.

Key Safety and Hazard Data Summary
PropertyValue / ClassificationSource
GHS Hazard Statements H315, H319, H335[2]
Signal Word Warning[2]
Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3[2]
Target Organs Respiratory System[2]
Form Powder
Storage Temperature 2-8°C[1]
WGK (Water Hazard Class) WGK 3 (severely hazardous to water)[2]

Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of chemical waste in a laboratory setting is governed by stringent federal and state regulations. Two primary agencies in the United States set the standards:

  • Environmental Protection Agency (EPA): The EPA, through the Resource Conservation and Recovery Act (RCRA), establishes the framework for managing hazardous waste.[4] For pharmaceutical waste from healthcare facilities, the regulations in 40 CFR Part 266, Subpart P, are particularly relevant, creating specific standards for handling and disposal.[5][6][7] A critical mandate under these regulations is the prohibition on "sewering" or flushing hazardous waste pharmaceuticals down the drain.[6][8]

  • Occupational Safety and Health Administration (OSHA): OSHA's regulations are focused on ensuring worker safety.[9] The Hazard Communication Standard (1910.1200) and the Hazardous Waste Operations and Emergency Response (HAZWOPER) standard (1910.120) mandate that employees are informed of chemical hazards and are properly trained to handle them safely, including during disposal and emergency situations.[10][11]

This guide is designed to ensure compliance with both EPA and OSHA requirements.

Core Disposal Protocol: A Step-by-Step Guide

This protocol applies to pure, unused MIA, expired stock, and any lab materials grossly contaminated with the compound.

Step 1: Donning Personal Protective Equipment (PPE)

Before handling any waste, ensure you are wearing the appropriate PPE to prevent exposure. This is your first and most critical line of defense.

  • Safety Goggles/Eyeshields: Essential for preventing eye irritation from airborne particles.[2]

  • Nitrile Gloves: Protects against skin irritation.[2] Ensure gloves are compatible with any solvents used.

  • Lab Coat: Protects skin and personal clothing from contamination.

  • N95 Dust Mask: Required when handling the powder form of MIA to prevent respiratory irritation.[2] All handling of MIA powder should occur within a certified chemical fume hood to minimize inhalation risk.

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant disposal.

  • Designated Waste Container: All MIA waste, whether solid powder or dissolved in a solvent, must be collected in a designated hazardous waste container.[12]

  • Avoid Mixing: Do not mix MIA waste with other incompatible waste streams. Based on its chemical structure (an amine derivative), it should be kept separate from strong oxidizing agents (e.g., peroxides, nitrates) and strong acids.[12]

  • Contaminated Labware: Disposable items that are lightly contaminated (e.g., pipette tips, weighing papers, gloves) should be collected in a separate, clearly labeled bag or container designated for solid hazardous waste.

Step 3: Containerization and Labeling

The waste container itself is a critical component of safe disposal.

  • Container Choice: Use a chemically resistant container (e.g., HDPE or glass) with a secure, screw-top lid. The container must be in good condition, with no leaks or damage.[13]

  • Labeling: As soon as the first drop of waste is added, the container must be labeled with a hazardous waste tag.[14] The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "5-(N-Methyl-N-isobutyl)amiloride" (avoiding abbreviations)

    • An accurate list of all constituents, including solvents and their approximate percentages.

    • The specific hazard characteristics (e.g., "Irritant").

    • The date accumulation started and the name of the principal investigator or lab contact.

Step 4: Temporary On-Site Storage

Waste containers must be stored safely while awaiting pickup.

  • Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[14] This area should be under the control of the lab personnel, away from general traffic, and clearly marked.

  • Secondary Containment: It is best practice to keep the waste container within a larger, chemically resistant secondary container (like a spill tray) to contain any potential leaks.

  • Closure: Keep the container securely closed at all times, except when adding waste.[13]

Step 5: Final Disposal

Under no circumstances should MIA waste be disposed of in the regular trash or poured down the drain.

  • Professional Disposal Service: The final disposal of the collected hazardous waste must be handled by your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste management company.[15] These professionals are equipped to transport and dispose of the chemical in accordance with all federal and state regulations, typically via incineration at a permitted facility.

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is critical to mitigate exposure and contamination.

  • Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel.

  • Assess the Spill: If the spill is large or you are not trained to handle it, contact your institution's emergency response team or EH&S immediately.

  • Don PPE: If the spill is small and you can safely manage it, don the appropriate PPE as described in Step 1, including respiratory protection.

  • Contain the Spill: For a solid powder spill, gently cover it with an absorbent material like vermiculite or sand to prevent it from becoming airborne.[12]

  • Collect the Material: Carefully sweep the contained material into a designated hazardous waste container.

  • Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., methanol, followed by water), collecting all cleaning materials (wipes, etc.) as hazardous waste.[12]

  • Label and Dispose: Seal, label, and dispose of the spill cleanup waste as described in the Core Disposal Protocol.

MIA Waste Management Workflow

The following diagram illustrates the decision-making process for the proper management and disposal of 5-(N-Methyl-N-isobutyl)amiloride waste.

MIA_Disposal_Workflow cluster_prep Preparation & Handling cluster_collection Collection & Segregation cluster_storage Interim Storage cluster_disposal Final Disposal cluster_spill Emergency Spill start Generate MIA Waste (Pure, Expired, or Contaminated) ppe Step 1: Don Correct PPE (Goggles, Gloves, Lab Coat, N95 Mask) start->ppe Begin Task segregate Step 2: Segregate Waste - Pure MIA / Solutions - Contaminated Solids ppe->segregate Handle Waste spill Spill Occurs ppe->spill Potential Incident containerize Step 3: Containerize (Sealed, Resistant Container) segregate->containerize label_waste Label Container Immediately ('Hazardous Waste', Full Name, Hazards) containerize->label_waste store Step 4: Store in SAA (Secondary Containment, Securely Closed) label_waste->store Store Securely end Step 5: Arrange Pickup by Licensed Waste Vendor / EH&S store->end Final Step spill_response Execute Spill Protocol (Evacuate, Contain, Clean) spill->spill_response Activate spill_response->containerize Collect Spill Debris

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